5-Fluoro-2,3-dimethyl-1H-indole

• CAS: 526-47-6

Core Science & Biosynthesis

5-Fluoro-2,3-dimethyl-1H-indole: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core basic properties of 5-Fluoro-2,3-dimethyl-1H-indole, a fluorinated indole derivative of significant interest in medicinal chemistry and drug discovery. This document details its chemical and physical characteristics, outlines plausible synthetic routes with experimental protocols, and explores its potential biological activities based on data from structurally related compounds.

Core Chemical and Physical Properties

5-Fluoro-2,3-dimethyl-1H-indole is a solid, light brown to gray compound at room temperature.[1] The introduction of a fluorine atom at the 5-position of the indole ring can significantly influence the molecule's electronic properties, lipophilicity, and metabolic stability, making it an attractive scaffold for the development of novel therapeutic agents.

Table 1: Physicochemical Properties of 5-Fluoro-2,3-dimethyl-1H-indole

Property	Value	Source
Molecular Formula	C₁₀H₁₀FN	[2]
Molecular Weight	163.19 g/mol	[2]
CAS Number	526-47-6	[2]
Appearance	Light brown to gray solid	[1]
Melting Point	60-61 °C	[1]
Boiling Point (Predicted)	287.3 ± 35.0 °C at 760 mmHg	[2]
Density (Predicted)	1.177 ± 0.06 g/cm³	[2]
pKa (Predicted)	17.03 ± 0.30	[1]
LogP (Predicted)	3.11	[2]

Synthesis and Experimental Protocols

Proposed Synthetic Route: Leimgruber-Batcho Indole Synthesis

The Leimgruber-Batcho indole synthesis is a highly efficient two-step process that begins with an o-nitrotoluene derivative.[3] This method is often preferred due to the commercial availability of many starting materials and the generally high yields.[3]

Experimental Protocol:

Step 1: Synthesis of 1-(4-Fluoro-2-nitrophenyl)-2-dimethylaminopropene

• To a solution of 4-fluoro-2-nitrotoluene (1 equivalent) in anhydrous N,N-dimethylformamide (DMF), add N,N-dimethylformamide dimethyl acetal (DMF-DMA) (1.2 equivalents).

• The reaction mixture is heated to reflux and stirred for 12-24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica gel to yield the enamine intermediate.

Step 2: Reductive Cyclization to 5-Fluoro-2,3-dimethyl-1H-indole

• The enamine intermediate from Step 1 is dissolved in a suitable solvent such as ethanol or ethyl acetate.

• A reducing agent is added to the solution. Common reducing agents for this step include Raney nickel with hydrazine, palladium on carbon with hydrogen gas, or stannous chloride.[3]

• The reaction mixture is stirred at room temperature or gently heated until the reduction of the nitro group and subsequent cyclization are complete, as monitored by TLC.

• After the reaction is complete, the catalyst is removed by filtration (if applicable), and the solvent is evaporated.

• The resulting crude product is purified by column chromatography to afford pure 5-Fluoro-2,3-dimethyl-1H-indole.

Leimgruber-Batcho Synthesis Workflow

Alternative Synthetic Route: Fischer Indole Synthesis

The Fischer indole synthesis is a classic method that involves the reaction of a phenylhydrazine with an aldehyde or ketone under acidic conditions.[4]

Experimental Protocol:

• Formation of the Hydrazone: (4-Fluorophenyl)hydrazine (1 equivalent) is reacted with butan-2-one (1.1 equivalents) in a suitable solvent like ethanol with a catalytic amount of acid (e.g., acetic acid). The mixture is stirred at room temperature until the formation of the corresponding hydrazone is complete.

• Indolization: The formed hydrazone is then treated with a strong acid catalyst, such as polyphosphoric acid or zinc chloride, and heated. The reaction mixture is maintained at an elevated temperature until cyclization is complete.

• Work-up and Purification: The reaction is cooled and quenched by pouring it into ice water. The product is then extracted with an organic solvent (e.g., ethyl acetate), washed, dried, and the solvent is evaporated. The crude product is purified by column chromatography.

Fischer Indole Synthesis Workflow

Spectroscopic Characterization

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts for 5-Fluoro-2,3-dimethyl-1H-indole (in CDCl₃)

¹H NMR	Predicted δ (ppm)	¹³C NMR	Predicted δ (ppm)
NH	~8.0 (br s)	C2	~135
H4	~7.2 (dd)	C3	~110
H6	~6.9 (td)	C3a	~129
H7	~7.1 (dd)	C4	~109 (d, JCF ≈ 9 Hz)
2-CH₃	~2.4 (s)	C5	~158 (d, JCF ≈ 235 Hz)
3-CH₃	~2.2 (s)	C6	~110 (d, JCF ≈ 25 Hz)
C7	~110 (d, JCF ≈ 4 Hz)
C7a	~131
2-CH₃	~12
3-CH₃	~9

Note: These are predicted values and may differ from experimental results. 'd' denotes a doublet and 'J' represents the coupling constant.

Other Spectroscopic Techniques:

• Infrared (IR) Spectroscopy: Expected to show a characteristic N-H stretching vibration around 3400 cm⁻¹ and C-F stretching vibrations in the region of 1250-1000 cm⁻¹.

• Mass Spectrometry (MS): The molecular ion peak (M⁺) would be observed at m/z = 163.0797.

Potential Biological Activity and Signaling Pathways

Fluorinated indole derivatives are a well-known class of compounds in medicinal chemistry with a wide range of biological activities, including anticancer, antimicrobial, and enzyme inhibitory effects.[6][7] While specific biological data for 5-Fluoro-2,3-dimethyl-1H-indole is not published, its structural similarity to known bioactive molecules suggests it could be a candidate for further investigation.

For instance, a structurally related compound, 5-(5-Fluoro-2-oxo-1,2-dihydroindol-3-ylidenemethyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid (2-diethylaminoethyl)amide (Sunitinib), is a potent tyrosine kinase inhibitor targeting receptors such as VEGFR2 and PDGFRβ, which are crucial in cancer progression.[8] It is plausible that 5-Fluoro-2,3-dimethyl-1H-indole could serve as a scaffold for the development of new kinase inhibitors.

Hypothetical Signaling Pathway for a 5-Fluoro-2,3-dimethyl-1H-indole-based Kinase Inhibitor:

Potential Kinase Inhibition Pathway

Solubility Profile

The solubility of 5-Fluoro-2,3-dimethyl-1H-indole is predicted to be low in aqueous solutions due to its hydrophobic indole core and methyl substituents. However, it is expected to be soluble in common organic solvents.

Table 3: Predicted Solubility of 5-Fluoro-2,3-dimethyl-1H-indole

Solvent	Predicted Solubility	Rationale
Water	Low	The hydrophobic indole nucleus and methyl groups limit aqueous solubility.
Methanol, Ethanol	Moderate to High	Polar protic solvents capable of hydrogen bonding with the indole N-H.
Dichloromethane, Chloroform	High	Good solubility is expected in these non-polar to moderately polar organic solvents.
Dimethyl Sulfoxide (DMSO)	High	A polar aprotic solvent known for its ability to dissolve a wide range of compounds.
Hexane	Low	The polarity mismatch between the compound and the non-polar solvent will limit solubility.

Experimental Protocol for Solubility Determination (Shake-Flask Method):

• Add an excess amount of 5-Fluoro-2,3-dimethyl-1H-indole to a known volume of the solvent of interest in a sealed vial.

• Agitate the vial at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Filter the saturated solution to remove any undissolved solid.

• Determine the concentration of the dissolved compound in the filtrate using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection or quantitative NMR.

Solubility Determination Workflow

Conclusion

5-Fluoro-2,3-dimethyl-1H-indole represents a valuable chemical entity with potential applications in drug discovery and materials science. This technical guide provides a foundational understanding of its basic properties, plausible synthetic methodologies, and potential biological relevance. Further experimental validation of the predicted data is crucial for advancing the use of this compound in research and development.

References

• 1. researchgate.net [researchgate.net]
• 2. Page loading... [wap.guidechem.com]
• 3. Leimgruber–Batcho indole synthesis - Wikipedia [en.wikipedia.org]
• 4. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. Buy Ethyl 5-fluoro-3-(p-tolyl)-1H-indole-2-carboxylate [smolecule.com]
• 7. Synthesis and Biological Evaluation of 5-Fluoro-2-Oxindole Derivatives as Potential α-Glucosidase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Discovery of 5-[5-fluoro-2-oxo-1,2- dihydroindol-(3Z)-ylidenemethyl]-2,4- dimethyl-1H-pyrrole-3-carboxylic acid (2-diethylaminoethyl)amide, a novel tyrosine kinase inhibitor targeting vascular endothelial and platelet-derived growth factor receptor tyrosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physicochemical Characteristics of 5-Fluoro-2,3-dimethyl-1H-indole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical characteristics of 5-Fluoro-2,3-dimethyl-1H-indole. The information presented herein is intended to support research and development activities by providing essential data on its properties, synthesis, and potential biological relevance. Due to the limited availability of extensive experimental data for this specific compound, this guide combines reported values, predicted data from computational models, and established protocols for analogous compounds.

Core Physicochemical Properties

The physicochemical properties of 5-Fluoro-2,3-dimethyl-1H-indole are crucial for its handling, formulation, and behavior in biological systems. The following table summarizes the available quantitative data.

Property	Value	Source
Molecular Formula	C₁₀H₁₀FN
Molecular Weight	163.19 g/mol
CAS Number	526-47-6
Appearance	Light brown to gray solid	Vendor Data
Melting Point	60-61 °C	Experimental[1]
Boiling Point	287.3 ± 35.0 °C	Predicted[2]
Density	1.177 ± 0.06 g/cm³	Predicted[2]
pKa	17.03 ± 0.30	Predicted[2]
LogP	3.11	Predicted[2]
Flash Point	127.6 °C	Predicted[2]
Vapor Pressure	0.00433 mmHg at 25°C	Predicted[2]
Molar Refractivity	48.17 cm³	Predicted[2]

Synthesis and Characterization

The synthesis of 5-Fluoro-2,3-dimethyl-1H-indole can be achieved through various methods, with the Fischer indole synthesis being a classical and versatile approach.[3][4] This method involves the acid-catalyzed reaction of a substituted phenylhydrazine with a ketone or aldehyde.[1][3][5]

Experimental Protocol: Fischer Indole Synthesis

This protocol describes a general procedure for the synthesis of 5-Fluoro-2,3-dimethyl-1H-indole from 4-fluorophenylhydrazine and 2-butanone.

Materials:

• 4-Fluorophenylhydrazine hydrochloride

• 2-Butanone (Methyl ethyl ketone)

• Polyphosphoric acid (PPA) or another suitable acid catalyst (e.g., zinc chloride, sulfuric acid)[3]

• Ethanol or other suitable solvent

• Sodium bicarbonate solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexane and Ethyl acetate for elution

Procedure:

• Hydrazone Formation: In a round-bottom flask, dissolve 4-fluorophenylhydrazine hydrochloride in a suitable solvent such as ethanol. Add 2-butanone to the solution. The mixture is typically stirred at room temperature or gently heated to facilitate the formation of the corresponding phenylhydrazone. The progress of the reaction can be monitored by Thin-Layer Chromatography (TLC).

• Cyclization: Once the hydrazone formation is complete, the solvent is removed under reduced pressure. The resulting crude hydrazone is then added to polyphosphoric acid (or another acid catalyst) at an elevated temperature (e.g., 80-120 °C). The reaction mixture is stirred for a specified time until the cyclization to the indole is complete, as monitored by TLC.

• Work-up and Extraction: The reaction mixture is cooled to room temperature and then carefully quenched by pouring it onto ice. The acidic solution is neutralized with a saturated sodium bicarbonate solution. The aqueous layer is then extracted multiple times with ethyl acetate.

• Purification: The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is evaporated under reduced pressure to yield the crude product. The crude 5-Fluoro-2,3-dimethyl-1H-indole is then purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane.[6]

Characterization:

The purified product should be characterized using various spectroscopic methods to confirm its identity and purity.

• ¹H NMR and ¹³C NMR Spectroscopy: The nuclear magnetic resonance spectra will confirm the structure of the molecule. For comparison, the ¹H NMR spectrum of the unsubstituted 2,3-dimethyl-1H-indole shows characteristic signals for the aromatic protons and the two methyl groups.[7][8] The presence of the fluorine atom in the 5-position will introduce specific splitting patterns (H-F and C-F coupling).

• Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the compound.

• Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for the N-H bond of the indole ring and the C-F bond.

Fischer Indole Synthesis Workflow

Solubility Determination Protocol

A general "shake-flask" method can be employed to determine the solubility of 5-Fluoro-2,3-dimethyl-1H-indole in various solvents.[9][2][10][11][12]

Procedure:

• Add an excess amount of the solid compound to a known volume of the solvent in a sealed vial.

• Agitate the vial at a constant temperature for a sufficient time to reach equilibrium (e.g., 24-48 hours).

• After equilibration, allow any undissolved solid to settle.

• Carefully extract a known volume of the supernatant.

• Determine the concentration of the dissolved compound in the supernatant using a suitable analytical technique, such as HPLC with UV detection.

Solubility Determination Workflow

Potential Biological Significance and Signaling Pathways

• α-Glucosidase Inhibitors: Some 5-fluoro-2-oxindole derivatives have shown potent inhibitory activity against α-glucosidase, suggesting potential applications in the management of type 2 diabetes.[14][15][16][17]

• Tyrosine Kinase Inhibitors: The indole nucleus is a core component of several tyrosine kinase inhibitors used in cancer therapy.[18][19][20][21] For instance, Sunitinib, a multi-targeted receptor tyrosine kinase inhibitor, contains a fluorinated indole moiety.[18][19]

• Serotonin (5-HT) Receptor Ligands: The structural similarity of the indole ring to serotonin has led to the development of many indole derivatives that interact with serotonin receptors, with applications in treating neurological and psychiatric disorders.[3][22][23][24][25]

Given the prevalence of fluorinated indoles as serotonin receptor ligands, a putative signaling pathway involving the 5-HT₂A receptor is presented below as a representative example of a potential biological target. It is important to note that this is a generalized pathway and the actual interaction of 5-Fluoro-2,3-dimethyl-1H-indole with this or any other biological target would require experimental validation.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. Novel multi-target ligands of dopamine and serotonin receptors for the treatment of schizophrenia based on indazole and piperazine scaffolds–synthesis, biological activity, and structural evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and pp60c‐Src Tyrosine Kinase Inhibitory Activities of Novel Indole‐3‐Imine and Amine Derivatives Substituted at N1 and C5 | Semantic Scholar [semanticscholar.org]
• 5. A three-component Fischer indole synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. rsc.org [rsc.org]
• 8. 2,3-Dimethylindole(91-55-4) 1H NMR [m.chemicalbook.com]
• 9. scribd.com [scribd.com]
• 10. m.youtube.com [m.youtube.com]
• 11. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 12. www1.udel.edu [www1.udel.edu]
• 13. Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Synthesis and Biological Evaluation of 5-Fluoro-2-Oxindole Derivatives as Potential α-Glucosidase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Synthesis, α-glucosidase inhibition, α-amylase inhibition, and molecular docking studies of 3,3-di(indolyl)indolin-2-ones - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Synthesis of novel indole, 1,2,4-triazole derivatives as potential glucosidase inhibitors - Journal of King Saud University - Science [jksus.org]
• 18. researchgate.net [researchgate.net]
• 19. Discovery of 5-[5-fluoro-2-oxo-1,2- dihydroindol-(3Z)-ylidenemethyl]-2,4- dimethyl-1H-pyrrole-3-carboxylic acid (2-diethylaminoethyl)amide, a novel tyrosine kinase inhibitor targeting vascular endothelial and platelet-derived growth factor receptor tyrosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Synthesis and biological evaluations of 3-substituted indolin-2-ones: a novel class of tyrosine kinase inhibitors that exhibit selectivity toward particular receptor tyrosine kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. pubs.acs.org [pubs.acs.org]
• 22. Synthesis, Structural and Behavioral Studies of Indole Derivatives D2AAK5, D2AAK6 and D2AAK7 as Serotonin 5-HT1A and 5-HT2A Receptor Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Selective, centrally acting serotonin 5-HT2 antagonists. 2. Substituted 3-(4-fluorophenyl)-1H-indoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. mdpi.com [mdpi.com]
• 25. researchgate.net [researchgate.net]

An In-depth Technical Guide to 5-Fluoro-2,3-dimethyl-1H-indole (CAS Number: 526-47-6)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Fluoro-2,3-dimethyl-1H-indole, a fluorinated heterocyclic compound of interest in medicinal chemistry and drug discovery. Due to the limited availability of extensive research data for this specific molecule, this document consolidates known physicochemical properties and presents a putative synthesis protocol based on established methodologies for analogous indole derivatives. The information herein is intended to serve as a foundational resource for researchers exploring the synthesis and potential applications of this and related compounds.

Physicochemical and Structural Data

5-Fluoro-2,3-dimethyl-1H-indole is a substituted indole with a fluorine atom at the 5-position of the bicyclic ring system. The introduction of fluorine can significantly influence a molecule's pharmacokinetic and pharmacodynamic properties, making fluorinated indoles attractive scaffolds in drug design.[1]

Property	Value	Reference
CAS Number	526-47-6	[2]
Molecular Formula	C₁₀H₁₀FN	[2]
Molecular Weight	163.19 g/mol	[2]
IUPAC Name	5-fluoro-2,3-dimethyl-1H-indole	[2]
Melting Point	60-61 °C
Boiling Point	287.3 °C at 760 mmHg (Predicted)	[2]
Density	1.177 g/cm³ (Predicted)	[2]
pKa	17.03 ± 0.30 (Predicted)	[2]
LogP	3.11 (Predicted)	[2]
Appearance	Solid
Storage Temperature	Room Temperature, Sealed in dry	[2]

Synthesis Methodology: Fischer Indole Synthesis

Putative Experimental Protocol: Fischer Indole Synthesis

This protocol is a representative procedure for the synthesis of a substituted indole and should be adapted and optimized for the specific synthesis of 5-Fluoro-2,3-dimethyl-1H-indole.

Materials:

• 4-Fluorophenylhydrazine hydrochloride

• 3-Butan-2-one (Methyl ethyl ketone)

• Glacial Acetic Acid

• Ethanol

• Sodium bicarbonate (saturated aqueous solution)

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous sodium sulfate or magnesium sulfate

• Ethyl acetate

• Hexanes

• Silica gel for column chromatography

Procedure:

• Hydrazone Formation:

  • In a round-bottom flask, dissolve 4-fluorophenylhydrazine hydrochloride (1.0 equivalent) in ethanol.

  • Add 3-butan-2-one (1.1 equivalents) to the solution.

  • Stir the mixture at room temperature for 1-2 hours. The formation of the hydrazone can be monitored by Thin Layer Chromatography (TLC).

• Indolization (Cyclization):

  • To the reaction mixture containing the formed hydrazone, add glacial acetic acid.

  • Heat the mixture to reflux (approximately 118 °C) and maintain for 2-4 hours. Monitor the progress of the reaction by TLC until the starting material is consumed.

• Work-up and Extraction:

  • Allow the reaction mixture to cool to room temperature.

  • Carefully neutralize the acetic acid by the slow addition of a saturated aqueous solution of sodium bicarbonate until effervescence ceases.

  • Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 5-Fluoro-2,3-dimethyl-1H-indole.

• Characterization:

  • Characterize the purified product using standard analytical techniques such as ¹H NMR, ¹³C NMR, ¹⁹F NMR, and Mass Spectrometry to confirm its identity and purity.

Synthesis Workflow Diagram

Caption: Workflow for the Fischer Indole Synthesis of 5-Fluoro-2,3-dimethyl-1H-indole.

Biological Activity and Potential Applications

While specific biological activity data for 5-Fluoro-2,3-dimethyl-1H-indole is not prominently available in the scientific literature, the fluorinated indole scaffold is a well-established pharmacophore in drug discovery. The introduction of fluorine can enhance metabolic stability, binding affinity, and lipophilicity.

Derivatives of fluorinated indoles have been investigated for a wide range of therapeutic applications, including as:

• Anticancer Agents: Many indole derivatives exhibit cytotoxic effects against various cancer cell lines. For instance, related fluoro-oxindole derivatives have been explored as tyrosine kinase inhibitors.[3]

• Enzyme Inhibitors: The indole nucleus can mimic the structure of endogenous ligands, leading to the development of potent enzyme inhibitors. For example, certain 5-fluoro-2-oxindole derivatives have been evaluated as α-glucosidase inhibitors.[4]

• Central Nervous System (CNS) Agents: The indole core is present in many neurotransmitters (e.g., serotonin), and its derivatives are often explored for their potential to treat neurological disorders.[1]

Researchers investigating 5-Fluoro-2,3-dimethyl-1H-indole could explore its potential in these and other therapeutic areas. A logical workflow for such an investigation is outlined below.

Drug Discovery and Development Workflow

Caption: A generalized workflow for the discovery and development of a novel therapeutic agent.

Conclusion

5-Fluoro-2,3-dimethyl-1H-indole represents a potentially valuable building block for the development of novel therapeutics. While detailed experimental and biological data for this specific compound are currently limited in the public domain, established synthetic routes like the Fischer indole synthesis provide a reliable starting point for its preparation. The known biological activities of structurally related fluorinated indoles suggest that further investigation into the pharmacological profile of 5-Fluoro-2,3-dimethyl-1H-indole is a worthwhile endeavor for researchers in medicinal chemistry and drug discovery. This guide serves as a foundational resource to stimulate and support such research efforts.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Page loading... [guidechem.com]
• 3. Discovery of 5-[5-fluoro-2-oxo-1,2- dihydroindol-(3Z)-ylidenemethyl]-2,4- dimethyl-1H-pyrrole-3-carboxylic acid (2-diethylaminoethyl)amide, a novel tyrosine kinase inhibitor targeting vascular endothelial and platelet-derived growth factor receptor tyrosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and Biological Evaluation of 5-Fluoro-2-Oxindole Derivatives as Potential α-Glucosidase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Synthesis of 5-Fluoro-2,3-dimethyl-1H-indole via Fischer Indolization

Audience: Researchers, scientists, and drug development professionals.

Introduction

Fluorinated indole scaffolds are of significant interest in medicinal chemistry and drug development. The incorporation of a fluorine atom into the indole nucleus can profoundly influence the molecule's physicochemical properties, such as metabolic stability, lipophilicity, and binding affinity to biological targets. The 5-fluoro-2,3-dimethyl-1H-indole moiety, in particular, serves as a valuable building block for a range of pharmacologically active compounds.

This technical guide provides an in-depth overview of the synthesis of 5-Fluoro-2,3-dimethyl-1H-indole from a fluorinated phenylhydrazine precursor. The core of this synthesis is the Fischer indole synthesis, a robust and widely utilized method for constructing the indole ring system discovered by Emil Fischer in 1883[1][2]. This document details the reaction mechanism, a comprehensive experimental protocol, quantitative data, and characterization workflows relevant to researchers in organic synthesis and pharmaceutical development.

Synthesis Overview: The Fischer Indole Synthesis

The Fischer indole synthesis is a chemical reaction that produces an indole from an arylhydrazine and a carbonyl compound (an aldehyde or ketone) under acidic conditions[1][3]. For the synthesis of 5-Fluoro-2,3-dimethyl-1H-indole, the selected precursors are (4-fluorophenyl)hydrazine and 2-butanone (methyl ethyl ketone).

The reaction proceeds through several key steps[1][4]:

• Hydrazone Formation: (4-fluorophenyl)hydrazine reacts with 2-butanone to form the corresponding phenylhydrazone intermediate.

• Tautomerization: The hydrazone tautomerizes to its enamine form.

• [5][5]-Sigmatropic Rearrangement: Under acidic catalysis, the enamine undergoes a[5][5]-sigmatropic rearrangement (a Claisen-like rearrangement) to form a di-imine intermediate.

• Cyclization and Aromatization: The intermediate cyclizes, and subsequently eliminates a molecule of ammonia (NH₃) to yield the final aromatic indole product.

A variety of acid catalysts can be employed, including Brønsted acids (e.g., H₂SO₄, polyphosphoric acid (PPA)) and Lewis acids (e.g., ZnCl₂, BF₃)[1][4].

Logical Synthesis Workflow

The following diagram illustrates the logical progression of the Fischer indole synthesis for the target compound.

Caption: Logical workflow for the Fischer indole synthesis of the target indole.

Detailed Experimental Protocol

This section provides a representative experimental protocol for the synthesis of 5-Fluoro-2,3-dimethyl-1H-indole. This procedure is based on established principles of the Fischer indole synthesis and may require optimization depending on laboratory conditions and scale[4][6].

3.1 Materials and Reagents

• (4-fluorophenyl)hydrazine hydrochloride

• 2-Butanone (Methyl Ethyl Ketone, MEK)

• Polyphosphoric Acid (PPA) or Zinc Chloride (ZnCl₂)

• Ethanol (EtOH) or Acetic Acid (AcOH)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate (for chromatography)

3.2 Step-by-Step Procedure

• Hydrazone Formation (One-Pot Approach):

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve (4-fluorophenyl)hydrazine hydrochloride (1.0 eq) in a suitable solvent such as ethanol or acetic acid.

  • Add 2-butanone (1.1 to 1.5 eq) to the solution.

  • Heat the mixture to reflux for 1-2 hours to ensure the formation of the hydrazone intermediate. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Indolization (Cyclization):

  • After hydrazone formation, cool the reaction mixture slightly.

  • Method A (Using PPA): Carefully add polyphosphoric acid (PPA) (approx. 5-10 times the weight of the hydrazine) to the reaction mixture. Heat the resulting viscous mixture to 100-140°C for 2-4 hours. The mixture will typically darken in color.

  • Method B (Using ZnCl₂): If using zinc chloride, it can be added as a catalyst (1.5 to 2.0 eq) to the initial mixture in acetic acid, and the reaction is heated to reflux for several hours until completion is observed by TLC[1][4].

• Work-up and Isolation:

  • Allow the reaction mixture to cool to room temperature.

  • Carefully pour the mixture onto crushed ice or into a beaker of cold water. This will precipitate the crude product and neutralize the strong acid.

  • Neutralize the aqueous mixture by the slow and careful addition of a saturated NaHCO₃ solution until the effervescence ceases and the pH is neutral to slightly basic (pH 7-8).

  • Extract the aqueous slurry with dichloromethane or ethyl acetate (3 x volume of the aqueous phase).

  • Combine the organic layers, wash with water, and then with brine.

  • Dry the organic phase over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification:

  • Purify the crude residue by flash column chromatography on silica gel.

  • Elute with a gradient of ethyl acetate in hexanes (e.g., starting from 5% ethyl acetate/hexanes and gradually increasing the polarity) to isolate the pure 5-Fluoro-2,3-dimethyl-1H-indole.

Data Presentation

Quantitative data for a typical reaction is summarized below.

Table 1: Summary of Reactants and Typical Reaction Conditions

Parameter	Value / Description
Starting Material A	(4-fluorophenyl)hydrazine hydrochloride
Starting Material B	2-Butanone (MEK)
Molar Ratio (A:B)	1 : 1.2
Catalyst	Polyphosphoric Acid (PPA)
Solvent	Acetic Acid (for hydrazone formation)
Temperature	120 °C (for cyclization)
Reaction Time	3 hours (for cyclization)

| Typical Yield | 60-80% (yields can vary based on scale and purification) |

Table 2: Predicted Spectroscopic Data for 5-Fluoro-2,3-dimethyl-1H-indole

Note: As direct experimental data for the target molecule was not found in the cited literature, the following are predicted values based on analysis of similar structures, such as 2,3-dimethyl-1H-indole[5] and 5-fluoro-3-methyl-1H-indole[5]. These values should be confirmed by experimental analysis.

Analysis	Predicted Data
¹H NMR (CDCl₃, 500 MHz)	δ ~ 7.9 (br s, 1H, NH), 7.2-7.0 (m, 2H, Ar-H), 6.9-6.8 (m, 1H, Ar-H), 2.3 (s, 3H, C2-CH₃), 2.2 (s, 3H, C3-CH₃) ppm.
¹³C NMR (CDCl₃, 125 MHz)	δ ~ 158 (d, C-F), 133 (s), 131 (s), 129 (s), 111 (d, C-F), 110 (d, C-F), 108 (s), 104 (d, C-F), 12 (q, CH₃), 9 (q, CH₃) ppm.
¹⁹F NMR (CDCl₃, 470 MHz)	A singlet or complex multiplet is expected in the typical aryl-fluoride region (~ -120 to -130 ppm).
Mass Spec (EI)	Predicted M⁺ at m/z = 163.08.

Product Characterization Workflow

The identity and purity of the synthesized 5-Fluoro-2,3-dimethyl-1H-indole must be confirmed through a systematic characterization process.

Caption: Logical workflow for the purification and structural elucidation of the final product.

Safety Considerations

• Arylhydrazines: Phenylhydrazine and its derivatives are toxic and potential carcinogens. Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses, in a well-ventilated fume hood.

• Acids: Polyphosphoric acid and other strong acids are highly corrosive. Handle with care and appropriate PPE. Acid neutralization is exothermic and should be performed slowly and with cooling.

• Solvents: Organic solvents like dichloromethane, hexanes, and ethyl acetate are flammable and should be handled away from ignition sources in a ventilated area.

Conclusion

The Fischer indole synthesis provides an effective and classical method for the preparation of 5-Fluoro-2,3-dimethyl-1H-indole from (4-fluorophenyl)hydrazine and 2-butanone. The reaction is typically high-yielding and tolerant of the fluorine substituent. Careful control of reaction conditions and a robust purification strategy are essential for obtaining a high-purity product. The resulting fluorinated indole is a valuable intermediate for further elaboration in medicinal chemistry and materials science.

References

• 1. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 2. Fischer-Indole Synthesis (Chapter 22) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 3. jk-sci.com [jk-sci.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. rsc.org [rsc.org]
• 6. New 3H-Indole Synthesis by Fischer’s Method. Part I - PMC [pmc.ncbi.nlm.nih.gov]

biological activity of fluorinated indole derivatives

An In-Depth Technical Guide on the Biological Activity of Fluorinated Indole Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic compounds with a wide array of biological activities.[1] The strategic incorporation of fluorine atoms into the indole ring has emerged as a powerful tool to modulate the physicochemical and pharmacological properties of these derivatives. Fluorination can enhance metabolic stability, improve binding affinity to biological targets, and increase lipophilicity, thereby positively influencing the pharmacokinetic and pharmacodynamic profiles of drug candidates.[1] This technical guide provides a comprehensive overview of the biological activities of fluorinated indole derivatives, with a focus on their anticancer, antimicrobial, antiviral, and anti-inflammatory properties. This document summarizes quantitative data, details common experimental protocols, and visualizes key signaling pathways to serve as a valuable resource for researchers in the field of drug discovery and development.

Anticancer Activity

Fluorinated indole derivatives have demonstrated significant potential as anticancer agents, targeting various hallmarks of cancer, including cell proliferation, angiogenesis, and microtubule dynamics.

Inhibition of Receptor Tyrosine Kinases (RTKs)

Several fluorinated indoles exhibit potent inhibitory activity against receptor tyrosine kinases (RTKs), which are crucial mediators of cancer cell growth and proliferation. A notable example is Sunitinib, a multi-targeted RTK inhibitor approved for the treatment of renal cell carcinoma (RCC) and imatinib-resistant gastrointestinal stromal tumor (GIST).[1] Sunitinib's mechanism of action involves the inhibition of several RTKs, including platelet-derived growth factor receptors (PDGFRs) and vascular endothelial growth factor receptors (VEGFRs).[2] Another fluorinated indole derivative, compound 35 , has shown substantial inhibitory potency against the HepG2 cell line and B-Raf kinase.[3]

Disruption of Microtubule Polymerization

A number of indole derivatives have been identified as inhibitors of tubulin polymerization, a critical process for cell division.[4] By binding to the colchicine site of tubulin, these compounds disrupt microtubule dynamics, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[4]

Quantitative Data on Anticancer Activity

The anticancer efficacy of fluorinated indole derivatives is typically evaluated by their half-maximal inhibitory concentration (IC50) against various cancer cell lines.

Compound Class	Target/Mechanism	Cancer Cell Line(s)	IC50 (µM)	Reference
Fluorinated bis-indole derivatives (e.g., 33g, 33h)	FLT3 inhibitors	-	0.17 - 0.34	[3]
Fluorinated-indole derivative (34b)	-	A549 (Lung)	0.8	[3]
3-Fluoroindole derivative (35)	B-Raf kinase	HepG2 (Liver)	2.50	[3]
Thiazole-based 5-fluoroindole derivative	-	HeLa (Cervical)	32.48	[3]
6-Fluoroindole derivative (32b)	-	HeLa, PC-3, MDA-MB-231, BxPC-3	21.13 - 29.94	[3]
Indole-sulfonamide derivatives (30, 31, 36)	-	MOLT-3 (Leukemia)	Potent Activity
2'-(3,4-dichlorophenylamino) analogue of 5-fluorospirobrassinin	-	Various human cancer cell lines	Most active in library	[2]

Antimicrobial Activity

Fluorinated indole derivatives have also emerged as promising candidates for the development of new antimicrobial agents to combat drug-resistant pathogens.

Antibacterial Activity

Studies have shown that certain fluorine-substituted indole-based imidazolines exhibit antibacterial activity. For instance, the fluorine-substituted 2-(2-imidazolyl)indole 2b was found to be a potent antibacterial compound against E. coli and S. aureus.[5] The proposed mechanism of action involves the inhibition of DNA gyrase B.[5]

Antifungal Activity

Some fluorinated indole derivatives have also demonstrated antifungal properties. For example, tryptamine derivatives such as N-(2-(1H-Indol-3-yl)ethyl)-4-fluorobenzenesulfonamide have shown the ability to prevent the growth of the fungal strain Aspergillus niger.[6]

Quantitative Data on Antimicrobial Activity

The antimicrobial activity is often quantified by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a compound that inhibits the visible growth of a microorganism.

Compound Class	Microorganism(s)	MIC (µg/mL)	Reference
Fluorine-substituted 2-(2-imidazolyl)indole 2b	E. coli, S. aureus	80	[5]
Indole derivatives containing 1,2,4-triazole and 1,3,4-thiadiazole	S. aureus, MRSA, E. coli, B. subtilis, C. albicans, C. krusei	3.125 - 50	[7][8]

Antiviral Activity

The antiviral potential of fluorinated indole derivatives has been particularly noted against Human Immunodeficiency Virus (HIV).

Inhibition of HIV-1 Reverse Transcriptase

Several fluorinated indole-carboxamide derivatives have shown potent inhibition of HIV-1 replication in human T-lymphocyte (CEM) cells.[9] These compounds act as non-nucleoside reverse transcriptase inhibitors (NNRTIs). The presence of a fluorine atom in some derivatives has been shown to significantly improve their potency against the wild-type reverse transcriptase enzyme.[9]

Quantitative Data on Antiviral Activity

The antiviral efficacy is commonly measured by the half-maximal effective concentration (EC50), which is the concentration of a drug that gives half of the maximal response.

Compound Class	Virus	Cell Line	EC50	Reference
Fluorinated indole-carboxamides (19a-e)	HIV-1 WT	CEM	2.0–4.6 nM	[9]
4-Fluoroindole derivative (20h)	HIV-1 WT	MT-4, C8166	0.5 nM, 0.8 nM	[9]
7-heteroaryl-carboxamide-4-fluoroindoles (23l, 23n, 23p)	HIV-1 WT	-	0.057 nM, 0.0058 nM, 0.04 nM	[9]
5-fluoroindole-thiosemicarbazides (27a-d)	Coxsackie B4	Hela, Vero	0.4–2.1 µg/mL	[9]

Anti-inflammatory Activity

Fluorinated indole derivatives have demonstrated promising anti-inflammatory properties through the modulation of key inflammatory pathways.

Inhibition of Pro-inflammatory Mediators

Some 5-fluoroisatin derivatives have been shown to exhibit in vitro anti-inflammatory activity by inhibiting the denaturation of Bovine Serum Albumin (BSA).[9] Additionally, certain 6-fluoroindazole scaffolds have been developed as selective antagonists of the TRPA1 cation channel, which is involved in inflammatory responses.[9]

Quantitative Data on Anti-inflammatory Activity

Compound Class	Assay	Result	Reference
Piperazine-based 5-fluoroisatin (59d)	Inhibition of BSA denaturation	80.08% inhibition at 100 µg/mL	[9]
6-Fluoroindazole scaffold (40)	hTRPA1 antagonist activity	IC50 = 0.043 µM	[9]
7-Fluoroindazole derivatives (43a-m)	Human Syk kinase inhibition	IC50 = 10 - 50 nM	[9]
7-Fluoroindazole derivatives (43a-g, 43k, 43m)	TNFα production inhibition	IC50 ≈ 65 nM	[9]

Experimental Protocols

General Synthesis of Fluorinated Indoles (Fischer Indole Synthesis)

A common method for synthesizing fluorinated indole derivatives is the Fischer indole synthesis.

• Hydrazone Formation: A solution of a fluorinated phenylhydrazine hydrochloride is prepared in a suitable solvent (e.g., ethanol). An equimolar amount of a ketone (e.g., 2-butanone) is added, and the mixture is heated to reflux for 1-2 hours.

• Cyclization: The reaction mixture is cooled, and a cyclizing agent (e.g., polyphosphoric acid or a Lewis acid) is added. The mixture is then heated to promote the intramolecular cyclization to form the indole ring.

• Workup and Purification: The reaction is quenched, and the crude product is extracted with an organic solvent. The product is then purified using column chromatography.

In Vitro Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a density of 5,000-10,000 cells per well and incubated for 24 hours.

• Compound Treatment: The cells are treated with serial dilutions of the fluorinated indole derivatives for 48-72 hours.

• MTT Addition: MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for 4 hours at 37°C.

• Formazan Solubilization: The medium is removed, and DMSO is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a plate reader to determine cell viability and calculate the IC50 value.

In Vitro Antimicrobial Activity: Broth Microdilution Method

This method is used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[7]

• Preparation of Inoculum: A standardized suspension of the target microorganism is prepared.

• Serial Dilution: Two-fold serial dilutions of the fluorinated indole derivatives are prepared in a liquid growth medium in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the microbial suspension.

• Incubation: The plate is incubated under appropriate conditions for 16-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound that inhibits visible growth of the microorganism.

Signaling Pathways and Mechanisms of Action

References

• 1. Understanding the molecular-based mechanism of action of the tyrosine kinase inhibitor: sunitinib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sunitinib - Wikipedia [en.wikipedia.org]
• 3. Conformational Changes in HIV-1 Reverse Transcriptase Induced by Nonnucleoside Reverse Transcriptase Inhibitor Binding - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. What is the mechanism of Sunitinib Malate? [synapse.patsnap.com]
• 6. mdpi.com [mdpi.com]
• 7. Broth microdilution - Wikipedia [en.wikipedia.org]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]

Potential Therapeutic Targets of 5-Fluoro-2,3-dimethyl-1H-indole: A Technical Guide

Disclaimer: Direct experimental data on the biological activity and therapeutic targets of 5-Fluoro-2,3-dimethyl-1H-indole is limited in publicly available scientific literature. This guide, therefore, extrapolates potential therapeutic applications based on the activities of structurally related 5-fluoroindole derivatives. The information presented is intended for research and drug development professionals and should be interpreted with the understanding that these are potential, not confirmed, targets for the specific compound of interest.

Executive Summary

The indole scaffold is a privileged structure in medicinal chemistry, known for its wide range of biological activities. The incorporation of a fluorine atom at the 5-position of the indole ring can significantly enhance a compound's metabolic stability, bioavailability, and interaction with biological targets. While 5-Fluoro-2,3-dimethyl-1H-indole itself is not extensively studied, analysis of its structural analogs suggests potential therapeutic applications in oncology, metabolic disorders, and neurodegenerative diseases. This document summarizes the key findings on related compounds, presenting quantitative data, experimental methodologies, and outlining potential signaling pathways to guide future research and development efforts.

Potential Therapeutic Areas and Molecular Targets

Based on the biological activities of structurally similar 5-fluoroindole derivatives, the following therapeutic areas and molecular targets are proposed for 5-Fluoro-2,3-dimethyl-1H-indole.

Oncology

The indole nucleus is a common feature in many anticancer agents. Fluorinated indoles, in particular, have demonstrated potent antitumor activities through various mechanisms.

1.1.1. Tyrosine Kinase Inhibition:

Several 5-fluoro-2-oxindole derivatives have been identified as potent inhibitors of multiple receptor tyrosine kinases (RTKs) that are crucial for tumor growth, angiogenesis, and metastasis. A prominent example is Sunitinib (SU11248), a multi-targeted tyrosine kinase inhibitor with a 5-fluoro-2-oxindole core.[1][2] Its targets include:

• Vascular Endothelial Growth Factor Receptors (VEGFRs): Inhibition of VEGFRs blocks the signaling cascade responsible for angiogenesis, a critical process for tumor growth and survival.[1][3]

• Platelet-Derived Growth Factor Receptors (PDGFRs): PDGFRs are involved in cell growth, proliferation, and angiogenesis. Their inhibition can impede tumor progression.[1]

• Stem Cell Factor Receptor (c-KIT): Mutations in c-KIT are implicated in various cancers, particularly gastrointestinal stromal tumors (GIST).[1]

• FMS-like tyrosine kinase 3 (FLT3): FLT3 is often mutated in acute myeloid leukemia (AML), making it a key therapeutic target.[1]

The shared 5-fluoroindole scaffold suggests that 5-Fluoro-2,3-dimethyl-1H-indole could also exhibit inhibitory activity against these or other related tyrosine kinases.

1.1.2. Prodrug for Targeted Cancer Therapy:

5-Fluoroindole-3-acetic acid has been investigated as a prodrug that can be activated by horseradish peroxidase (HRP).[4][5] This targeted therapy approach involves delivering HRP to tumor cells, where it oxidizes the prodrug into a cytotoxic compound. The resulting reactive species can form adducts with essential biomolecules like DNA and proteins, leading to cancer cell death.[4] This mechanism suggests a potential application for derivatives of 5-Fluoro-2,3-dimethyl-1H-indole in enzyme-prodrug therapy strategies.

Metabolic Disorders: Type 2 Diabetes

A series of 5-fluoro-2-oxindole derivatives have been synthesized and evaluated as inhibitors of α-glucosidase.[6][7][8][9] This enzyme, located in the small intestine, is responsible for breaking down complex carbohydrates into glucose. Inhibition of α-glucosidase delays carbohydrate digestion and absorption, thereby reducing postprandial blood glucose levels. This makes it a validated therapeutic target for the management of type 2 diabetes. The inhibitory activity of these compounds suggests that 5-Fluoro-2,3-dimethyl-1H-indole could be explored for its potential as an antidiabetic agent.

Neurodegenerative Diseases

The indole framework is present in many compounds targeting central nervous system disorders. Fluorinated indoles have shown promise in the context of neurodegenerative diseases like Alzheimer's disease.

1.3.1. Glycogen Synthase Kinase 3β (GSK-3β) Inhibition:

GSK-3β is a serine/threonine kinase implicated in the hyperphosphorylation of tau protein, a hallmark of Alzheimer's disease that leads to the formation of neurofibrillary tangles and neuronal dysfunction.[10][11][12] Several indole derivatives have been identified as potent GSK-3β inhibitors.[10] By inhibiting GSK-3β, these compounds could potentially reduce tau pathology and offer a therapeutic strategy for Alzheimer's disease and other tauopathies. Given the prevalence of the indole scaffold in GSK-3β inhibitors, 5-Fluoro-2,3-dimethyl-1H-indole warrants investigation for this activity.

Quantitative Data from Related Compounds

The following tables summarize the quantitative data for various 5-fluoroindole derivatives against their respective targets.

Table 1: Tyrosine Kinase Inhibition by Sunitinib (SU11248)

Target	IC50 (nM)
PDGFRβ	2
VEGFR2	80
c-Kit	-
FLT3	-

Data extracted from Selleck Chemicals product information.[13] Note: Specific IC50 values for c-Kit and FLT3 were not provided in the snippet but are known targets.

Table 2: α-Glucosidase Inhibition by 5-Fluoro-2-Oxindole Derivatives

Compound	IC50 (µM)	Inhibition Type
3d	49.89 ± 1.16	Mixed
3f	35.83 ± 0.98	Mixed
3i	56.87 ± 0.42	Mixed
Acarbose (Reference)	569.43 ± 43.72	Competitive

Data from a study on 5-fluoro-2-oxindole derivatives as α-glucosidase inhibitors.[6][7][8][9]

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate further research.

Tyrosine Kinase Inhibition Assay (General Protocol)

This protocol is a generalized procedure for assessing the in vitro inhibitory activity of a compound against a specific tyrosine kinase.

Materials:

• Recombinant human tyrosine kinase (e.g., VEGFR2, PDGFRβ)

• Peptide substrate (e.g., poly-Glu,Tyr 4:1)

• ATP (Adenosine triphosphate)

• Test compound (e.g., 5-Fluoro-2,3-dimethyl-1H-indole) dissolved in DMSO

• Assay buffer (e.g., Tris-HCl, MgCl2, MnCl2, DTT)

• 96-well microtiter plates

• Detection reagent (e.g., ADP-Glo™ Kinase Assay, Promega)

• Plate reader

Procedure:

• Coat the 96-well plates with the peptide substrate and incubate overnight at 4°C.

• Wash the plates to remove unbound substrate.

• Prepare serial dilutions of the test compound in DMSO and then in assay buffer.

• Add the diluted test compound and the recombinant kinase to the wells.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at a specified temperature (e.g., 30°C) for a defined period (e.g., 60 minutes).

• Stop the reaction and measure the kinase activity using a suitable detection method. For example, in the ADP-Glo™ assay, the amount of ADP produced is quantified, which is proportional to the kinase activity.

• Calculate the percentage of inhibition for each concentration of the test compound relative to a DMSO control.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

α-Glucosidase Inhibition Assay

This protocol describes the in vitro assessment of α-glucosidase inhibitory activity.

Materials:

• α-Glucosidase from Saccharomyces cerevisiae

• p-Nitrophenyl-α-D-glucopyranoside (pNPG) as the substrate

• Phosphate buffer (e.g., 0.1 M, pH 6.8)

• Test compound dissolved in DMSO

• 96-well microtiter plates

• Spectrophotometer

Procedure:

• Prepare solutions of the test compound at various concentrations in phosphate buffer.

• Add the test compound solution and the α-glucosidase enzyme solution to the wells of a 96-well plate.

• Pre-incubate the mixture at 37°C for a specified time (e.g., 15 minutes).

• Initiate the enzymatic reaction by adding the pNPG substrate solution.

• Incubate the reaction mixture at 37°C for a defined period (e.g., 30 minutes).

• Stop the reaction by adding a basic solution (e.g., 0.2 M Na2CO3).

• Measure the absorbance of the released p-nitrophenol at 405 nm using a spectrophotometer.

• Calculate the percentage of inhibition using the formula: [(Abs_control - Abs_sample) / Abs_control] * 100.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the potential signaling pathways that could be modulated by 5-Fluoro-2,3-dimethyl-1H-indole and a typical workflow for inhibitor screening.

Caption: Potential inhibition of receptor tyrosine kinase signaling by a 5-fluoroindole derivative.

Caption: Hypothesized mechanism of GSK-3β inhibition for reducing tau pathology.

Caption: A typical workflow for the screening and development of enzyme inhibitors.

Conclusion

While direct evidence for the therapeutic targets of 5-Fluoro-2,3-dimethyl-1H-indole is currently unavailable, the extensive research on its structural analogs provides a strong rationale for investigating its potential in oncology, metabolic disorders, and neurodegenerative diseases. The key molecular targets identified include receptor tyrosine kinases, α-glucosidase, and GSK-3β. The provided experimental protocols and conceptual signaling pathways offer a framework for initiating and guiding the preclinical evaluation of this compound. Further research, including synthesis, in vitro screening, and cell-based assays, is necessary to validate these hypotheses and elucidate the specific mechanism of action of 5-Fluoro-2,3-dimethyl-1H-indole.

References

• 1. Sunitinib: a novel tyrosine kinase inhibitor. A brief review of its therapeutic potential in the treatment of renal carcinoma and gastrointestinal stromal tumors (GIST) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. novapublishers.com [novapublishers.com]
• 3. tandfonline.com [tandfonline.com]
• 4. 5-Fluoroindole-3-acetic acid: a prodrug activated by a peroxidase with potential for use in targeted cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Synthesis and Biological Evaluation of 5-Fluoro-2-Oxindole Derivatives as Potential α-Glucosidase Inhibitors [frontiersin.org]
• 7. Synthesis and Biological Evaluation of 5-Fluoro-2-Oxindole Derivatives as Potential α-Glucosidase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis and Biological Evaluation of 5-Fluoro-2-Oxindole Derivatives as Potential α-Glucosidase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Small-Molecule Inhibitors of GSK-3: Structural Insights and Their Application to Alzheimer's Disease Models - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Optimization of Indazole-Based GSK-3 Inhibitors with Mitigated hERG Issue and In Vivo Activity in a Mood Disorder Model - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Role of GSK-3β Inhibitors: New Promises and Opportunities for Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 13. selleckchem.com [selleckchem.com]

5-Fluoro-2,3-dimethyl-1H-indole Derivatives: A Technical Guide for Drug Discovery Professionals

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The 5-fluoro-2,3-dimethyl-1H-indole scaffold is a privileged heterocyclic motif in medicinal chemistry, recognized for its potential in the development of novel therapeutic agents. The strategic incorporation of a fluorine atom at the 5-position, combined with methyl groups at the 2- and 3-positions, significantly influences the molecule's electronic properties, lipophilicity, and metabolic stability. These modifications can enhance binding affinity to biological targets and improve pharmacokinetic profiles, making this class of compounds particularly attractive for drug discovery programs.

This technical guide provides a comprehensive overview of the synthesis, applications, and biological activities of 5-fluoro-2,3-dimethyl-1H-indole derivatives and structurally related compounds. It includes detailed experimental protocols, quantitative biological data, and visualizations of key signaling pathways to support researchers in this field.

Synthesis of the 5-Fluoro-2,3-dimethyl-1H-indole Core

The synthesis of the 5-fluoro-2,3-dimethyl-1H-indole core can be achieved through several established methods for indole synthesis, with modifications to accommodate the specific substituents. The Fischer indole synthesis is a widely applicable and classical method.

Experimental Protocol: Fischer Indole Synthesis

This protocol outlines a plausible route for the synthesis of 5-fluoro-2,3-dimethyl-1H-indole.

Materials:

• 4-Fluorophenylhydrazine hydrochloride

• 3-Methyl-2-butanone

• Ethanol

• Concentrated Sulfuric Acid

• Sodium bicarbonate solution

• Ethyl acetate

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Hydrazone Formation:

  • In a round-bottom flask, dissolve 4-fluorophenylhydrazine hydrochloride (1 equivalent) in ethanol.

  • Add 3-methyl-2-butanone (1.1 equivalents) to the solution.

  • Stir the mixture at room temperature for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Once the reaction is complete, remove the ethanol under reduced pressure.

  • Add water to the residue and extract the product with ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to obtain the crude hydrazone.

• Indolization:

  • To the crude hydrazone, add a mixture of ethanol and concentrated sulfuric acid (e.g., 10:1 v/v) as the cyclizing agent.

  • Heat the mixture to reflux (typically 80-100 °C) for 2-6 hours, monitoring the reaction by TLC.

  • After cooling to room temperature, carefully pour the reaction mixture into ice-water.

  • Neutralize the solution with a saturated sodium bicarbonate solution until a precipitate is formed.

  • Extract the product with ethyl acetate.

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the organic layer and purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to yield 5-fluoro-2,3-dimethyl-1H-indole.

Applications in Drug Discovery: Targeting Protein Kinases

Derivatives of the 5-fluoro-indole core have shown significant promise as inhibitors of protein kinases, which are crucial regulators of cellular processes and are frequently dysregulated in diseases such as cancer.[1][2] The fluorinated indole moiety can serve as a versatile scaffold for developing targeted therapies.

A prominent example of a successful drug based on a related scaffold is Sunitinib (SU11248) . Sunitinib is a multi-targeted receptor tyrosine kinase (RTK) inhibitor, with a chemical structure featuring a 5-fluoro-2-oxindole core linked to a dimethyl-pyrrole moiety.[3][4] It is approved for the treatment of renal cell carcinoma and gastrointestinal stromal tumors.[5]

Mechanism of Action: Inhibition of VEGFR and PDGFR Signaling

Sunitinib exerts its anti-cancer effects by inhibiting multiple RTKs, primarily Vascular Endothelial Growth Factor Receptors (VEGFRs) and Platelet-Derived Growth Factor Receptors (PDGFRs).[3][4] These receptors play pivotal roles in tumor angiogenesis (the formation of new blood vessels) and tumor cell proliferation.

By binding to the ATP-binding pocket of these kinases, Sunitinib prevents their phosphorylation and subsequent activation of downstream signaling pathways, ultimately leading to the inhibition of angiogenesis and tumor growth.

Quantitative Biological Data

The following table summarizes the in vitro inhibitory activities of Sunitinib and other representative 5-fluoro-2-oxindole derivatives against various protein kinases. This data highlights the potential of this chemical class for potent and selective kinase inhibition.

Compound ID	Target Kinase	IC50 (nM)	Cell-based Assay	Reference
Sunitinib (SU11248)	VEGFR2	2	HUVEC proliferation	[3][4]
PDGFRβ	2	-	[3][4]
KIT	1	-	-
FLT3	1	-	-
SU11657	VEGFR2	20	-	[3]
PDGFRβ	1	-	[3]
SU11652	VEGFR2	140	-	[3]
PDGFRβ	8	-	[3]

IC50 values represent the concentration of the compound required to inhibit 50% of the target enzyme's activity.

Experimental Workflow for Kinase Inhibition Assay

The following diagram illustrates a typical workflow for evaluating the inhibitory activity of 5-fluoro-2,3-dimethyl-1H-indole derivatives against a target protein kinase.

Detailed Protocol: In Vitro Kinase Assay (Luminescent Kinase Assay)

Materials:

• Recombinant target kinase (e.g., VEGFR2)

• Kinase substrate (e.g., a specific peptide)

• ATP

• Assay buffer

• Test compounds (5-fluoro-2,3-dimethyl-1H-indole derivatives) dissolved in DMSO

• ADP-Glo™ Kinase Assay kit (Promega) or similar

• White opaque 96-well or 384-well plates

• Luminometer

Procedure:

• Compound Preparation:

  • Perform serial dilutions of the test compounds in DMSO to create a concentration gradient.

  • Further dilute the compounds in the assay buffer.

• Kinase Reaction:

  • In each well of the assay plate, add the kinase, substrate, and assay buffer.

  • Add the diluted test compounds to the respective wells. Include wells with DMSO only as a negative control and a known inhibitor as a positive control.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the plate at the optimal temperature for the kinase (e.g., 30 °C) for a specified time (e.g., 60 minutes).

• Signal Detection:

  • Stop the kinase reaction and measure the amount of ADP produced using a luminescent detection reagent (e.g., ADP-Glo™ reagent).

  • Read the luminescence on a plate reader.

• Data Analysis:

  • The luminescence signal is inversely proportional to the kinase activity.

  • Calculate the percentage of inhibition for each compound concentration relative to the DMSO control.

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Conclusion

5-Fluoro-2,3-dimethyl-1H-indole derivatives represent a promising class of compounds for the development of novel therapeutics, particularly in the area of oncology. The synthetic accessibility of the core structure, combined with the favorable pharmacological properties imparted by the fluoro and dimethyl substitutions, provides a strong foundation for further exploration. The success of structurally related compounds like Sunitinib underscores the potential of this scaffold to yield potent and selective kinase inhibitors. The experimental protocols and data presented in this guide are intended to facilitate the research and development efforts of scientists working to unlock the full therapeutic potential of this important chemical class.

References

• 1. benchchem.com [benchchem.com]
• 2. Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of 5-[5-fluoro-2-oxo-1,2- dihydroindol-(3Z)-ylidenemethyl]-2,4- dimethyl-1H-pyrrole-3-carboxylic acid (2-diethylaminoethyl)amide, a novel tyrosine kinase inhibitor targeting vascular endothelial and platelet-derived growth factor receptor tyrosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. EP1310486A1 - Process for producing 5-fluorooxyindole and for producing intermediate therefor - Google Patents [patents.google.com]

Spectroscopic Profile of 5-Fluoro-2,3-dimethyl-1H-indole: A Technical Guide for Researchers

For Immediate Release

This technical guide offers a comprehensive overview of the spectroscopic characteristics of 5-Fluoro-2,3-dimethyl-1H-indole (CAS No. 526-47-6), a compound of interest for researchers, scientists, and professionals in drug development. Due to the limited availability of direct experimental data for this specific molecule in peer-reviewed literature, this document provides a detailed analysis of closely related structural analogs. The presented data serves as a valuable reference point for the synthesis, characterization, and quality control of 5-Fluoro-2,3-dimethyl-1H-indole and its derivatives.

Introduction to Spectroscopic Analysis of Fluorinated Indoles

Fluorinated indole derivatives are a cornerstone in medicinal chemistry, offering unique pharmacological properties. The incorporation of a fluorine atom can significantly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are indispensable tools for the structural elucidation and purity assessment of these compounds.

Comparative Spectroscopic Data

The following tables summarize the reported spectroscopic data for key analogs of 5-Fluoro-2,3-dimethyl-1H-indole.

Table 1: ¹H NMR Spectroscopic Data

Compound	Solvent	Chemical Shift (δ) ppm
2,3-dimethyl-1H-indole [1]	CDCl₃	7.60 (s, 1H), 7.55 (d, J = 6.9 Hz, 1H), 7.29 – 7.26 (m, 1H), 7.17 (dq, J = 7.1, 6.1 Hz, 2H), 2.38 (s, 3H), 2.29 (s, 3H)
5-fluoro-3-methyl-1H-indole [1]	CDCl₃	7.89 (s, 1H), 7.27 – 7.25 (m, 1H), 7.23 (dd, J = 9.6, 2.4 Hz, 1H), 7.03 (s, 1H), 6.95 (td, J = 9.0, 2.5 Hz, 1H), 2.31 (d, J = 0.6 Hz, 3H)

Table 2: ¹³C NMR Spectroscopic Data

Compound	Solvent	Chemical Shift (δ) ppm
2,3-dimethyl-1H-indole [1]	CDCl₃	135.32, 130.82, 129.56, 121.02, 119.14, 118.08, 110.20, 107.20, 11.63, 8.60
5-fluoro-3-methyl-1H-indole [1]	CDCl₃	158.76 (d, JCF = 234.9 Hz), 132.84, 128.83 (d, JCF = 10.1 Hz), 123.49, 112.02, 111.59 (d, JCF = 4.6 Hz), 110.38 (d, JCF = 26.3 Hz), 103.91 (d, JCF = 23.4 Hz), 9.70

Table 3: Mass Spectrometry Data

Compound	Ionization Mode	m/z
2,3-dimethyl-1H-indole [1]	GCMS (EI)	145 (M+)
5-fluoro-3-methyl-1H-indole	-	Data not available in the reviewed sources.

It is important to note that the molecular weight of 5-Fluoro-2,3-dimethyl-1H-indole is 163.19 g/mol , and its monoisotopic mass is 163.0797 Da. Therefore, the molecular ion peak (M+) in its mass spectrum is expected at m/z 163.

Table 4: Infrared (IR) Spectroscopy Data

Specific IR data for 5-Fluoro-2,3-dimethyl-1H-indole and its close analogs were not found in the reviewed literature. However, characteristic IR absorption bands for indole derivatives typically include:

• N-H stretch: 3400-3500 cm⁻¹ (sharp)

• C-H stretch (aromatic): 3000-3100 cm⁻¹

• C-H stretch (aliphatic): 2850-3000 cm⁻¹

• C=C stretch (aromatic): 1500-1600 cm⁻¹

• C-N stretch: 1200-1350 cm⁻¹

• C-F stretch: 1000-1400 cm⁻¹ (can be strong)

Experimental Protocols

The following are general methodologies for obtaining the spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy[1]

• Instrumentation: NMR spectra are typically recorded on a 400 or 500 MHz spectrometer.

• Sample Preparation: Samples are dissolved in a deuterated solvent, commonly chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆).

• Data Acquisition: ¹H and ¹³C NMR spectra are acquired at room temperature. Chemical shifts are reported in parts per million (ppm) relative to an internal standard, such as tetramethylsilane (TMS).

Mass Spectrometry (MS)[1]

• Instrumentation: Mass spectra are often obtained using a Gas Chromatography-Mass Spectrometry (GC-MS) system with an Electron Ionization (EI) source or through Electrospray Ionization (ESI) coupled with a high-resolution mass analyzer.

• Sample Preparation: For GC-MS, the sample is typically dissolved in a volatile solvent. For ESI, the sample is dissolved in a solvent such as methanol or acetonitrile.

• Data Acquisition: The instrument is operated in positive ion mode to observe the molecular ion (M+) or protonated molecule ([M+H]+).

Infrared (IR) Spectroscopy

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer, often equipped with an Attenuated Total Reflectance (ATR) accessory, is commonly used.

• Sample Preparation: A small amount of the solid sample is placed directly on the ATR crystal.

• Data Acquisition: The spectrum is typically recorded in the range of 4000 to 400 cm⁻¹.

Workflow for Spectroscopic Analysis

The structural elucidation of a synthesized compound like 5-Fluoro-2,3-dimethyl-1H-indole follows a logical progression of spectroscopic analysis.

References

• 1. rsc.org [rsc.org]

discovery and history of 5-fluoroindole compounds

An In-Depth Technical Guide to the Discovery and History of 5-Fluoroindole Compounds

Introduction

5-Fluoroindole is a fluorinated derivative of indole that has emerged as a crucial building block in medicinal chemistry and drug discovery. The strategic incorporation of a fluorine atom at the 5-position of the indole ring significantly alters the molecule's physicochemical properties, including its lipophilicity, metabolic stability, and binding affinity to biological targets.[1][2][3] This has led to the development of a wide range of 5-fluoroindole derivatives with diverse therapeutic applications, including anticancer, antimicrobial, and neurological agents.[1][4][5][6] This technical guide provides a comprehensive overview of the discovery, synthesis, and historical development of 5-fluoroindole compounds, tailored for researchers, scientists, and drug development professionals.

Early Discovery and Synthetic Routes

The indole scaffold is a prevalent motif in numerous biologically active molecules. The introduction of a fluorine atom, an element not naturally present in biological systems, offers a unique tool for modulating molecular properties.[7] Several classical indole syntheses have been adapted for the preparation of 5-fluoroindole.

One of the most widely used industrial methods is the Leimgruber-Batcho indole synthesis . This two-step process typically starts from a substituted 2-nitrotoluene. In the case of 5-fluoroindole, the synthesis commences with 5-fluoro-2-nitrotoluene, which is first converted to an enamine. This intermediate is then subjected to a reductive cyclization to yield the final 5-fluoroindole product.[7][8]

Other notable synthetic strategies that have been employed include:

• Fischer Indole Synthesis : This method involves the reaction of 4-fluorophenylhydrazine with a ketone or aldehyde, followed by acid-catalyzed cyclization.[7]

• Sugasawa Indole Synthesis : A method that proceeds via the reaction of 4-fluoroaniline with a chloroacetonitrile derivative.[7]

• Bischler Indole Synthesis : This approach utilizes the reaction of 4-fluoroaniline with an α-halo-ketone.[7]

• Vicarious Nucleophilic Substitution (VNS) : A more modern approach that can involve the reaction of 4-fluoronitrobenzene with a suitable nucleophile, followed by reductive cyclization to form the indole ring.[7]

Evolution of Synthetic Methodologies

Over the years, synthetic methodologies for 5-fluoroindole and its derivatives have been refined to improve yields, reduce the number of steps, and enhance safety and scalability. The following table summarizes various synthetic routes that have been reported in the literature.

Synthetic Route	Starting Material	Key Reagents/Catalysts	Reaction Conditions	Yield (%)	Reference
Leimgruber-Batcho	5-Fluoro-2-nitrotoluene	1. DMF-DMA, Pyrrolidine2. Pd/C, H₂	1. 100-110°C, 3-4h2. 60-80°C, 4-6h	High (not specified)	[7][8]
Reductive Cyclization	2-(5-Fluoro-2-nitrophenyl)-acetonitrile	10% Pd/C, H₂	Overnight	81	[8][9]
Reductive Cyclization	5-Fluoro-2-oxindole	Pinacol borane, Y[N(SiMe₃)₂]₃	Toluene, 120°C, 36h	92	[9]
Fischer Indole Synthesis	4-Fluorophenylhydrazine, Ethyl pyruvate	Acid catalyst	Not specified	Not specified	[7]
Sugasawa Indole Synthesis	4-Fluoroaniline	BCl₃, Chloroacetonitrile, ZnCl₂	DCE, 80°C, 60h	45	[7]
Bischler Indole Synthesis	4-Fluoroaniline	2-Bromoacetaldehyde diethyl acetal	95% EtOH, 80°C, 6-7 days	<30	[7]

Discovery of Biological Activity and Key Derivatives

The unique properties conferred by the fluorine atom have made 5-fluoroindole and its derivatives attractive candidates for various therapeutic applications.[1] Research has demonstrated their potential as antimicrobial, anticancer, and α-glucosidase inhibitors.[4][10]

Antimicrobial Activity

Comparative studies have shown that the position of the fluorine atom on the indole ring is a critical determinant of antimicrobial potency. For instance, 5-fluoroindole exhibits significantly greater activity against Mycobacterium tuberculosis compared to its 6-fluoroindole counterpart.[4]

Anticancer Activity

5-Fluoroindole-3-acetic acid has been investigated as a prodrug for targeted cancer therapy.[11] This compound can be activated by horseradish peroxidase (HRP), an enzyme that can be targeted to tumor cells. Upon activation, it forms cytotoxic products that can kill cancer cells.[11] The 5-fluoro derivative was found to be significantly more cytotoxic than the non-fluorinated parent compound when activated by peroxidase.[11]

α-Glucosidase Inhibition

A series of 5-fluoro-2-oxindole derivatives have been synthesized and evaluated as potential α-glucosidase inhibitors for the management of diabetes.[10][12] Several of these derivatives displayed inhibitory activity many folds higher than the standard drug, acarbose.[10][12]

The following table summarizes the biological activities of selected 5-fluoroindole derivatives.

Compound	Biological Activity	Target Organism/Cell Line	Assay Type	Key Metric (Unit)	Result	Reference
5-Fluoroindole	Antimicrobial	Mycobacterium tuberculosis	MIC Determination	MIC (µg/mL)	12.5	[4]
5-Fluoroindole-3-acetic acid	Anticancer (Prodrug)	V79 Hamster Fibroblasts, Human/Rodent Tumor Cell Lines	Cytotoxicity Assay	Not specified	More cytotoxic than indole-3-acetic acid upon peroxidase activation	[11]
(Z)-3-(2-Chlorobenzylidene)-5-fluoroindolin-2-one (3d)	α-Glucosidase Inhibitor	Saccharomyces cerevisiae α-glucosidase	Enzyme Inhibition Assay	IC₅₀ (µM)	49.89 ± 1.16	[10][12]
(Z)-3-(4-Chlorobenzylidene)-5-fluoroindolin-2-one (3f)	α-Glucosidase Inhibitor	Saccharomyces cerevisiae α-glucosidase	Enzyme Inhibition Assay	IC₅₀ (µM)	35.83 ± 0.98	[10][12]
(Z)-3-(2-Bromobenzylidene)-5-fluoroindolin-2-one (3i)	α-Glucosidase Inhibitor	Saccharomyces cerevisiae α-glucosidase	Enzyme Inhibition Assay	IC₅₀ (µM)	56.87 ± 0.42	[10][12]
Acarbose (Reference)	α-Glucosidase Inhibitor	Saccharomyces cerevisiae α-glucosidase	Enzyme Inhibition Assay	IC₅₀ (µM)	569.43 ± 43.72	[10][12]

Experimental Protocols

This section provides detailed experimental procedures for a key synthetic route and a representative biological assay.

Synthesis of 5-Fluoroindole via Reductive Cyclization[8][9]

Objective: To synthesize 5-fluoroindole from 2-(5-fluoro-2-nitrophenyl)-acetonitrile.

Materials:

• 2-(5-Fluoro-2-nitrophenyl)-acetonitrile

• 10% Palladium on carbon (Pd/C)

• Anhydrous ethanol

• Hydrogen gas

• Nitrogen gas

• Dichloromethane (DCM)

• Water

• Brine

• Sodium sulfate (Na₂SO₄)

• Chloroform (CHCl₃)

Procedure:

• Under a nitrogen atmosphere, transfer 10% Pd/C (110 mg) to a round-bottom flask.

• Add a solution of 2-(5-fluoro-2-nitrophenyl)-acetonitrile (564 mg, 3.13 mmol) in anhydrous ethanol (25 mL).

• Degas the mixture and backfill with hydrogen gas. Repeat this cycle three times.

• Stir the reaction mixture overnight under a hydrogen atmosphere.

• Monitor the reaction for completion using ¹⁹F NMR. If the reaction is incomplete, replace the hydrogen with nitrogen, add a second portion of 10% Pd/C (110 mg), and reintroduce hydrogen gas.

• Once the reaction is complete, replace the hydrogen atmosphere with nitrogen.

• Quench any unreacted Pd/C by adding chloroform.

• Concentrate the reaction mixture under reduced pressure.

• Partition the residue between dichloromethane (DCM) and water.

• Separate the organic layer. Back-extract the aqueous layer with DCM.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure.

• Purify the crude product by column chromatography using DCM as the mobile phase to obtain 5-fluoroindole as a white solid. (Yield: 81%).[8][9]

α-Glucosidase Inhibition Assay[10]

Objective: To determine the α-glucosidase inhibitory activity of 5-fluoro-2-oxindole derivatives.

Materials:

• α-Glucosidase from Saccharomyces cerevisiae

• p-Nitrophenyl-α-D-glucopyranoside (p-NPG) as the substrate

• Test compounds (5-fluoro-2-oxindole derivatives)

• Phosphate buffer

• 96-well microplate

• Microplate reader

Procedure:

• Prepare solutions of the test compounds and the reference inhibitor (acarbose) in a suitable solvent.

• In a 96-well plate, add the α-glucosidase enzyme solution to each well.

• Add the test compound solutions at various concentrations to the respective wells.

• Pre-incubate the enzyme and inhibitor mixture.

• Initiate the reaction by adding the substrate solution (p-NPG) to each well.

• Incubate the reaction mixture.

• Measure the absorbance at a specific wavelength using a microplate reader to quantify the amount of p-nitrophenol released.

• Calculate the percentage of inhibition for each compound concentration.

• Determine the IC₅₀ value (the concentration of inhibitor required to inhibit 50% of the enzyme activity) by plotting the percentage of inhibition against the inhibitor concentration.

Visualizations

The following diagrams illustrate key workflows and pathways related to 5-fluoroindole compounds.

Caption: Leimgruber-Batcho Synthesis Workflow for 5-Fluoroindole.

Caption: Generalized Serotonin Receptor Signaling Pathway.

Caption: Experimental Workflow for α-Glucosidase Inhibition Assay.

References

• 1. chemimpex.com [chemimpex.com]
• 2. researchgate.net [researchgate.net]
• 3. nbinno.com [nbinno.com]
• 4. benchchem.com [benchchem.com]
• 5. Page loading... [wap.guidechem.com]
• 6. Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems - PMC [pmc.ncbi.nlm.nih.gov]
• 7. diva-portal.org [diva-portal.org]
• 8. benchchem.com [benchchem.com]
• 9. 5-Fluoroindole synthesis - chemicalbook [chemicalbook.com]
• 10. Frontiers | Synthesis and Biological Evaluation of 5-Fluoro-2-Oxindole Derivatives as Potential α-Glucosidase Inhibitors [frontiersin.org]
• 11. 5-Fluoroindole-3-acetic acid: a prodrug activated by a peroxidase with potential for use in targeted cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

The Fluorine Advantage: A Technical Guide to the Role of Fluorine in the Bioactivity of Indole Compounds

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The strategic incorporation of fluorine into molecular scaffolds has become a cornerstone of modern medicinal chemistry, profoundly impacting the pharmacokinetic and pharmacodynamic properties of therapeutic agents. The indole nucleus, a privileged scaffold in numerous FDA-approved drugs and natural products, has been a fertile ground for the application of this strategy. This technical guide provides an in-depth exploration of the role of fluorine in modulating the bioactivity of indole-containing compounds. We will dissect the fundamental physicochemical alterations induced by fluorination, present case studies of key fluorinated indole-based drugs, provide detailed experimental protocols for their evaluation, and summarize quantitative bioactivity data. This guide is intended to serve as a comprehensive resource for researchers and drug development professionals seeking to leverage the unique properties of fluorine in the design of next-generation indole-based therapeutics.

The Indole Scaffold and the Unique Properties of Fluorine

The indole ring system is a bicyclic aromatic heterocycle that is a fundamental structural motif in a vast array of biologically active molecules, including the amino acid tryptophan and the neurotransmitter serotonin. Its unique electronic properties and ability to participate in various intermolecular interactions make it an ideal starting point for drug design.

Fluorine, the most electronegative element, possesses a unique combination of properties that make it highly valuable in medicinal chemistry:

• Small van der Waals Radius: At 1.47 Å, it is only slightly larger than hydrogen (1.20 Å), allowing it to act as a bioisostere of hydrogen with minimal steric perturbation.[1]

• High Electronegativity: This property can significantly alter the electronic distribution within a molecule, impacting pKa, dipole moment, and the nature of interactions with biological targets.[2]

• Strong Carbon-Fluorine Bond: The C-F bond is the strongest single bond to carbon, which can block sites of metabolic oxidation, thereby enhancing metabolic stability and increasing a drug's half-life.[3][4]

• Lipophilicity Modulation: The effect of fluorine on lipophilicity is context-dependent. A single fluorine atom on an aromatic ring generally increases lipophilicity, which can enhance membrane permeability, while polyfluorination of an alkyl group tends to decrease it.[1]

The Influence of Fluorine on Physicochemical and Pharmacokinetic Properties

The introduction of fluorine into the indole scaffold can lead to predictable and beneficial changes in a molecule's drug-like properties.

Enhanced Metabolic Stability

One of the most significant advantages of fluorination is the ability to block metabolic "soft spots." The indole ring is susceptible to oxidation by cytochrome P450 (CYP450) enzymes, leading to the formation of various oxidized metabolites.[5] By replacing a hydrogen atom at a metabolically vulnerable position with a fluorine atom, this oxidative process can be significantly hindered due to the high strength of the C-F bond.[4] This leads to a longer in vivo half-life and improved bioavailability.[3]

Modulation of Acidity and Basicity (pKa)

The strong electron-withdrawing nature of fluorine can lower the pKa of nearby basic functional groups, such as amines. This reduction in basicity can have a profound impact on a compound's pharmacokinetic profile. Less basic compounds are less likely to be protonated at physiological pH, which can lead to improved membrane permeability and oral absorption.[6]

Altered Binding Affinity and Target Selectivity

Fluorine can participate in unique, favorable interactions with protein targets, including hydrogen bonds (C-F···H-N), and interactions with backbone carbonyl groups (C-F···C=O). These interactions can enhance binding affinity and, in some cases, improve selectivity for the desired target over off-targets.[2] The electronic perturbation caused by fluorine can also influence the conformation of the molecule, pre-organizing it for optimal binding to the target protein.

Case Studies of Bioactive Fluorinated Indole Compounds

The theoretical benefits of fluorination are well-exemplified in several clinically successful and investigational drugs.

Sunitinib: A Fluorinated Indole Kinase Inhibitor

Sunitinib (Sutent®) is an oral, multi-targeted receptor tyrosine kinase (RTK) inhibitor approved for the treatment of renal cell carcinoma (RCC) and imatinib-resistant gastrointestinal stromal tumor (GIST).[7] The structure of Sunitinib features a 5-fluoro-2-oxindole core. This fluorine atom is crucial for its activity and pharmacokinetic profile.

Mechanism of Action: Sunitinib inhibits multiple RTKs, including vascular endothelial growth factor receptors (VEGFRs), platelet-derived growth factor receptors (PDGFRs), and c-KIT.[8][9] By blocking the signaling of these receptors, Sunitinib inhibits tumor angiogenesis and cell proliferation.[7] The fluorine atom contributes to the overall electronic properties and binding interactions within the ATP-binding pocket of these kinases.

Linrodostat (BMS-986205): A Fluorinated Indoleamine 2,3-Dioxygenase 1 (IDO1) Inhibitor

Linrodostat (BMS-986205) is a potent and selective inhibitor of indoleamine 2,3-dioxygenase 1 (IDO1), an enzyme that plays a critical role in tumor immune evasion.[3][10] IDO1 catalyzes the first and rate-limiting step in tryptophan catabolism along the kynurenine pathway.[11] The resulting depletion of tryptophan and accumulation of kynurenine metabolites suppress T-cell function, allowing tumors to escape immune surveillance.

Mechanism of Action: BMS-986205, which incorporates a fluorinated indole moiety, irreversibly inhibits IDO1.[12] This blockade prevents the conversion of tryptophan to kynurenine, thereby restoring T-cell function and enhancing anti-tumor immunity.[13][14] Clinical studies have shown that BMS-986205 leads to a significant and dose-dependent reduction in plasma kynurenine levels, demonstrating potent target engagement in vivo.[13]

Quantitative Bioactivity Data

The impact of fluorine substitution is most clearly demonstrated through quantitative analysis of bioactivity. The following tables summarize comparative data for fluorinated indole derivatives versus their non-fluorinated counterparts.

Table 1: Comparative Activity of Fluorinated vs. Non-Fluorinated Kinase Inhibitors

Compound ID	Target	Fluorine Position	IC₅₀ (nM)	Fold Improvement (vs. Non-F)	Reference
Indazole Analog 1	ROCK1	Non-fluorinated	2500	-	[6]
Indazole Analog 2	ROCK1	6-Fluoro	14	~178x	[6]
Indole Analog 1	VEGFR-2	Non-fluorinated	>10,000	-	[7]
Sunitinib Analog	VEGFR-2	5-Fluoro	18.9	>529x	[1]
Quinazoline 1	VEGFR-2	3,4-Difluoro-phenyl	7.0	-	[7]
Quinazoline 2	VEGFR-2	4-Fluoro-phenyl	12.0	0.58x	[7]

Table 2: Comparative Activity of Fluorinated vs. Non-Fluorinated Antiviral Indoles

Compound ID	Virus	Fluorine Position	EC₅₀ (nM)	Fold Improvement (vs. Non-F)	Reference
Indole Analog III	HIV-1	Non-fluorinated	-	-	[6]
Indole Analog IV	HIV-1	4-Fluoro	50x more potent	50x	[6]
Indazole Analog 16	HIV-1 RT (WT)	Non-fluorinated	332	-	[6]
Indazole Analog 17a	HIV-1 RT (WT)	5-Fluoro	50	~7x	[6]
Indazole Analog 17b	HIV-1 RT (WT)	5-Fluoro	25	~13x	[6]

Key Experimental Protocols

Reproducible and robust experimental data are the foundation of drug discovery. This section provides detailed methodologies for key assays relevant to the evaluation of fluorinated indole compounds.

Synthesis of a Representative Fluorinated Indole: 4-Fluoroindole

This protocol is adapted from the Leimgruber-Batcho indole synthesis, a common method for preparing indole derivatives.

Step 1: Synthesis of (E)-2-(2-fluoro-6-nitrophenyl)-N,N-dimethylvinanamine

• To a reaction flask, add 2-fluoro-6-nitrotoluene (1.0 eq).

• Add N,N-dimethylformamide dimethyl acetal (DMF-DMA) (2.5 eq) and DMF as the solvent.

• Heat the mixture to reflux (approx. 153°C) and stir for 20 hours. Monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature and remove the solvent under reduced pressure to obtain the crude enamine intermediate.[15][16]

Step 2: Reductive Cyclization to 4-Fluoroindole

• Dissolve the crude intermediate from Step 1 in methanol.

• Add a catalytic amount of Palladium on carbon (10% Pd/C).

• Place the reaction mixture under a hydrogen atmosphere (e.g., using a balloon or a Parr hydrogenator) and stir vigorously at room temperature overnight.

• Monitor the reaction by TLC. Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure 4-fluoroindole.[15][16]

In Vitro VEGFR-2 Kinase Inhibition Assay (Luminescence-based)

This assay measures the direct inhibition of VEGFR-2 kinase activity by quantifying the amount of ATP consumed.

• Reagent Preparation:

  • Prepare a serial dilution of the test compound (e.g., Sunitinib analog) in 1x Kinase Buffer with a final DMSO concentration ≤1%.

  • Prepare a Master Mix containing 1x Kinase Buffer, ATP, and a suitable VEGFR-2 peptide substrate.

  • Dilute recombinant human VEGFR-2 enzyme to the desired concentration in 1x Kinase Buffer.[17][18]

• Kinase Reaction:

  • Add 25 µL of the Master Mix to each well of a white 96-well plate.

  • Add 5 µL of the diluted test compound to the appropriate wells. Add 5 µL of buffer with DMSO for "Positive Control" (100% activity) and "Blank" (no enzyme) wells.

  • Initiate the reaction by adding 20 µL of the diluted VEGFR-2 enzyme to all wells except the "Blank" wells (add 20 µL of 1x Kinase Buffer to these).

  • Incubate the plate at 30°C for 45-60 minutes.[17][19]

• Signal Detection:

  • Stop the kinase reaction by adding 50 µL of ADP-Glo™ Reagent to each well. Incubate at room temperature for 40 minutes.

  • Add 100 µL of Kinase Detection Reagent to each well. Incubate at room temperature for another 30-60 minutes.

  • Measure the luminescence signal using a microplate reader.

• Data Analysis:

  • Subtract the "Blank" reading from all other readings.

  • Calculate the percentage of inhibition for each compound concentration relative to the "Positive Control".

  • Determine the IC₅₀ value by fitting the data to a dose-response curve using appropriate software (e.g., GraphPad Prism).[19]

In Vitro IDO1 Enzyme Inhibition Assay (Fluorogenic)

This assay measures the direct inhibition of IDO1 activity by detecting the formation of its product, N-formylkynurenine (NFK).

• Reagent Preparation:

  • Prepare a serial dilution of the test compound (e.g., BMS-986205) in IDO1 Assay Buffer.

  • Prepare a 2X Reaction Premix containing IDO1 Assay Buffer and an antioxidant mix.

  • Dilute recombinant human IDO1 enzyme to the desired concentration.

  • Prepare a 10X IDO1 Substrate solution (L-tryptophan).[2][20]

• Enzymatic Reaction:

  • Add 50 µL of the 2X Reaction Premix to each well of a black 96-well plate.

  • Add 10 µL of the test compound or vehicle control.

  • Add 30 µL of diluted IDO1 enzyme.

  • Initiate the reaction by adding 10 µL of 10X IDO1 Substrate solution.

  • Incubate the plate at 37°C for 45 minutes in the dark.[2]

• Signal Detection:

  • Add 50 µL of Fluorogenic Developer Solution to each well.

  • Seal the plate and incubate at 45°C for 3 hours with gentle shaking.

  • Cool the plate to room temperature.

  • Measure fluorescence at Ex/Em = 402/488 nm.[20]

• Data Analysis:

  • Generate a standard curve using N-formylkynurenine.

  • Calculate the amount of NFK produced in each well.

  • Determine the percentage of inhibition for each compound concentration and calculate the IC₅₀ value.

In Vitro Metabolic Stability Assay (Liver Microsomes)

This assay determines the rate at which a compound is metabolized by liver enzymes.

• Preparation:

  • Prepare a working solution of the test compound (1 µM) in 100 mM potassium phosphate buffer (pH 7.4).

  • Thaw pooled human liver microsomes on ice and dilute to a final concentration of 0.5 mg/mL in the same buffer.

  • Prepare an NADPH regenerating system solution.[21][22]

• Incubation:

  • Pre-warm the microsomal solution and the test compound solution to 37°C.

  • Initiate the reaction by adding the NADPH regenerating system to the microsome/compound mixture.

  • Incubate at 37°C with gentle shaking.

• Sampling and Analysis:

  • At designated time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

  • Immediately quench the reaction by adding the aliquot to a tube containing ice-cold acetonitrile with an internal standard.

  • Centrifuge the samples to precipitate proteins.

  • Analyze the supernatant using LC-MS/MS to quantify the remaining parent compound.[21]

• Data Analysis:

  • Plot the natural logarithm of the percentage of parent compound remaining versus time.

  • The slope of the line gives the elimination rate constant (k).

  • Calculate the half-life (t½) = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) in µL/min/mg protein.[5]

Visualizing Workflows and Relationships

Graphviz diagrams can effectively illustrate complex processes and relationships in drug discovery.

Conclusion and Future Directions

The strategic incorporation of fluorine is a powerful and validated strategy for optimizing the drug-like properties of indole-based compounds. As demonstrated through case studies and quantitative data, fluorination can significantly enhance metabolic stability, modulate pKa for improved pharmacokinetics, and increase binding affinity and biological potency. The detailed experimental protocols provided herein offer a roadmap for the systematic evaluation of novel fluorinated indole derivatives.

Future research will likely focus on the development of novel and more selective fluorination methods, allowing for the precise installation of fluorine atoms at later stages of the synthetic process. Furthermore, a deeper understanding of fluorine's role in mediating protein-ligand interactions through advanced computational and structural biology techniques will continue to guide the rational design of next-generation therapeutics. The "fluorine advantage" will undoubtedly continue to be a critical tool in the arsenal of medicinal chemists, driving the discovery of safer and more effective indole-based drugs.

References

• 1. Recent updates on potential of VEGFR-2 small-molecule inhibitors as anticancer agents - RSC Advances (RSC Publishing) DOI:10.1039/D4RA05244G [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Sequence Diagrams - Unified Modeling Language (UML) - GeeksforGeeks [geeksforgeeks.org]
• 5. benchchem.com [benchchem.com]
• 6. ar.iiarjournals.org [ar.iiarjournals.org]
• 7. Role of heterocycles in inhibition of VEGFR-2 – a recent update (2019–2022) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. scienceopen.com [scienceopen.com]
• 12. selleckchem.com [selleckchem.com]
• 13. CN103992308A - Method for preparing sunitinib - Google Patents [patents.google.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. biovis.net [biovis.net]
• 18. Antineoplastic indole-containing compounds with potential VEGFR inhibitory properties - PMC [pmc.ncbi.nlm.nih.gov]
• 19. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 20. Structure-activity Relationship of Indomethacin Derivatives as IDO1 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Inhibition Mechanism of Indoleamine 2, 3-Dioxygenase 1 (IDO1) by Amidoxime Derivatives and Its Revelation in Drug Design: Comparative Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Frontiers | Fluorinated small molecule derivatives in cancer immunotherapy: emerging frontiers and therapeutic potential [frontiersin.org]

5-Fluoro-2,3-dimethyl-1H-indole: A Privileged Scaffold in Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The 5-fluoro-2,3-dimethyl-1H-indole core is a fascinating and promising scaffold in the landscape of medicinal chemistry. As a derivative of the indole ring, a ubiquitous feature in numerous biologically active natural products and synthetic drugs, this particular structure offers a unique combination of features. The strategic incorporation of a fluorine atom at the 5-position, coupled with methyl groups at the 2- and 3-positions, significantly influences the molecule's electronic properties, lipophilicity, and metabolic stability. These modifications can lead to enhanced pharmacological profiles, making it an attractive starting point for the design of novel therapeutic agents.

This technical guide provides a comprehensive overview of the 5-fluoro-2,3-dimethyl-1H-indole scaffold, including its physicochemical properties, a detailed synthetic protocol, and its application in the development of potent inhibitors for key biological targets such as vascular endothelial growth factor receptor 2 (VEGFR-2) and α-glucosidase. While direct and extensive research on the 5-fluoro-2,3-dimethyl-1H-indole scaffold itself is limited, this guide leverages data from closely related analogs, particularly 5-fluoro-2-oxindole derivatives, to illustrate its potential and provide a solid foundation for further investigation.

Physicochemical Properties

The physicochemical properties of the 5-fluoro-2,3-dimethyl-1H-indole scaffold are crucial for its behavior in biological systems. The introduction of a fluorine atom, a bioisostere of a hydrogen atom, can significantly alter a molecule's properties. Fluorine's high electronegativity can influence the acidity of the indole N-H group and create favorable interactions with biological targets. Furthermore, the C-F bond is highly stable, which can block metabolic pathways and enhance the drug's half-life. The methyl groups at positions 2 and 3 contribute to the molecule's lipophilicity and can provide steric hindrance that may influence binding selectivity.

Table 1: Physicochemical Properties of 5-Fluoro-2,3-dimethyl-1H-indole

Property	Value	Source
Molecular Formula	C₁₀H₁₀FN	-
Molecular Weight	163.19 g/mol	[1]
Melting Point	60-61 °C	[1]
Boiling Point	287.3±35.0 °C (Predicted)	[1]
LogP	2.9 (Predicted)	-
pKa	Not available	-

Synthesis of 5-Fluoro-2,3-dimethyl-1H-indole

The most direct and widely applicable method for the synthesis of 2,3-disubstituted indoles is the Fischer indole synthesis.[2][3][4][5][6][7] This reaction involves the acid-catalyzed cyclization of an arylhydrazone, which is formed from the condensation of an arylhydrazine with an aldehyde or ketone. For the synthesis of 5-fluoro-2,3-dimethyl-1H-indole, 4-fluorophenylhydrazine and butan-2-one (methyl ethyl ketone) serve as the ideal starting materials.

Experimental Protocol: Fischer Indole Synthesis

Materials:

• 4-Fluorophenylhydrazine hydrochloride

• Butan-2-one (Methyl ethyl ketone)

• Ethanol

• Concentrated Sulfuric Acid (or another suitable acid catalyst like polyphosphoric acid or zinc chloride)

• Sodium bicarbonate solution (saturated)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Hydrazone Formation: In a round-bottom flask, dissolve 4-fluorophenylhydrazine hydrochloride (1.0 eq) in ethanol. Add butan-2-one (1.1 eq) to the solution. The mixture is stirred at room temperature for 1-2 hours to form the corresponding hydrazone. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Cyclization: To the reaction mixture containing the hydrazone, slowly add a catalytic amount of concentrated sulfuric acid. The mixture is then heated to reflux (approximately 78 °C for ethanol) for 2-4 hours.[2]

• Work-up: After cooling to room temperature, the reaction mixture is concentrated under reduced pressure to remove the ethanol. The residue is then carefully neutralized with a saturated sodium bicarbonate solution.

• Extraction: The aqueous layer is extracted three times with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and filtered.

• Purification: The solvent is removed under reduced pressure, and the crude product is purified by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure 5-fluoro-2,3-dimethyl-1H-indole.

References

• 1. dctd.cancer.gov [dctd.cancer.gov]
• 2. testbook.com [testbook.com]
• 3. Fischer Indole Synthesis: Steps, Mechanism & Key Applications [vedantu.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 6. jk-sci.com [jk-sci.com]
• 7. Fischer-Indole Synthesis (Chapter 22) - Name Reactions in Organic Synthesis [resolve.cambridge.org]

Protocols & Analytical Methods

detailed protocol for Fischer indole synthesis of 5-Fluoro-2,3-dimethyl-1H-indole

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of 5-Fluoro-2,3-dimethyl-1H-indole via the Fischer indole synthesis, a classic and versatile method for preparing indoles.[1][2][3] This method involves the acid-catalyzed reaction of a substituted phenylhydrazine with an aldehyde or ketone.[1][4]

Introduction

5-Fluoro-2,3-dimethyl-1H-indole is a fluorinated indole derivative of interest in medicinal chemistry and drug discovery due to the unique properties conferred by the fluorine atom. The Fischer indole synthesis provides a straightforward approach to this scaffold. The reaction proceeds by heating an arylhydrazone in the presence of an acid catalyst, leading to a cyclization and the formation of the indole ring.[3][5] This protocol details the synthesis from 4-fluorophenylhydrazine hydrochloride and 2-butanone.

Data Summary

The following table summarizes the key quantitative data for the synthesis of 5-Fluoro-2,3-dimethyl-1H-indole.

Parameter	Value
Reactants
4-Fluorophenylhydrazine hydrochloride	1.0 eq
2-Butanone	1.2 eq
Acetic Acid	Solvent/Catalyst
Reaction Conditions
Temperature	Reflux (~118 °C)
Reaction Time	1-2 hours
Product
Molecular Formula	C₁₀H₁₀FN
Molecular Weight	163.19 g/mol
Appearance	Off-white to pale yellow solid
Expected Yield	70-80%
Expected Melting Point	85-90 °C

Experimental Protocol

This protocol is adapted from a similar Fischer indole synthesis.[6]

Materials:

• 4-Fluorophenylhydrazine hydrochloride

• 2-Butanone (Methyl ethyl ketone)

• Glacial Acetic Acid

• Ethyl acetate

• Water (deionized)

• Anhydrous sodium sulfate

• Crushed ice

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 4-fluorophenylhydrazine hydrochloride (1.0 eq) and glacial acetic acid. Stir the mixture until the solid is fully dissolved.

• Addition of Ketone: To the stirred solution, add 2-butanone (1.2 eq).

• Reaction: Heat the reaction mixture to reflux and maintain for 1-2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Pour the reaction mixture into a beaker containing crushed ice.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x volume of the initial reaction mixture).

• Washing: Combine the organic layers and wash sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) or by column chromatography on silica gel.

Visualizations

Reaction Scheme:

Caption: General overview of the Fischer indole synthesis.

Experimental Workflow:

Caption: Step-by-step experimental workflow for the synthesis.

References

• 1. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 2. Fischer Indole Synthesis: Steps, Mechanism & Key Applications [vedantu.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. New 3H-Indole Synthesis by Fischer’s Method. Part I - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fischer-Indole Synthesis (Chapter 22) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 6. Synthesis routes of 5-Fluoroindole [benchchem.com]

Application Notes & Protocols: Leimgruber-Batcho Synthesis for Substituted 5-Fluoroindoles

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Fluoroindoles are a privileged structural motif in medicinal chemistry, frequently incorporated into molecules designed to interact with specific biological targets such as protein kinases. The strategic placement of a fluorine atom can significantly enhance a compound's metabolic stability, bioavailability, and binding affinity. The Leimgruber-Batcho indole synthesis is a robust and versatile method for preparing indoles, particularly those unsubstituted at the 2- and 3-positions. This two-step process, which begins with the formation of an enamine from an o-nitrotoluene derivative followed by a reductive cyclization, has become a popular alternative to the Fischer indole synthesis due to its often high yields and milder reaction conditions.[1] This application note provides a detailed overview, experimental protocols, and a workflow for the synthesis of substituted 5-fluoroindoles using this powerful methodology.

Synthesis Pathway Overview

The Leimgruber-Batcho synthesis proceeds via two key steps:

• Enamine Formation: A substituted 4-fluoro-2-nitrotoluene is condensed with a formamide acetal, such as N,N-dimethylformamide dimethyl acetal (DMF-DMA), often in the presence of a base like pyrrolidine. This reaction forms a highly conjugated β-dialkylamino-2-nitrostyrene intermediate, which is often intensely colored.

• Reductive Cyclization: The intermediate enamine undergoes reduction of the nitro group to an amine, which is immediately followed by cyclization and elimination of the dialkylamine to furnish the 5-fluoroindole ring. A variety of reducing agents can be employed for this transformation, including catalytic hydrogenation (e.g., H₂ with Pd/C or Raney Nickel), or chemical reduction with agents like iron in acetic acid, stannous chloride, or sodium hydrosulfite.

Data Presentation: Synthesis of Substituted 5-Fluoroindoles

The following table summarizes the synthesis of various 6-substituted-5-fluoroindoles via a modified Leimgruber-Batcho reaction, demonstrating the utility of this method for creating a range of analogs.

Starting Material	Product	Reagents	Yield (%)
3-Chloro-4-fluoro-6-nitrotoluene	6-Chloro-5-fluoroindole	1. DMF di-isopropyl acetal, DMF2. Fe, Acetic Acid, Toluene	72
3-Bromo-4-fluoro-6-nitrotoluene	6-Bromo-5-fluoroindole	1. DMF di-isopropyl acetal, DMF2. Fe, Acetic Acid, Toluene	73
3-Iodo-4-fluoro-6-nitrotoluene	5-Fluoro-6-iodoindole	1. DMF di-isopropyl acetal, DMF2. Fe, Acetic Acid, Toluene	70

Data sourced from a scalable synthesis protocol.

Mandatory Visualization: Leimgruber-Batcho Synthesis Workflow

The logical workflow of the Leimgruber-Batcho synthesis for a generic substituted 5-fluoroindole is depicted below.

Caption: Workflow for the Leimgruber-Batcho synthesis of substituted 5-fluoroindoles.

Experimental Protocols

The following protocols are detailed examples for the synthesis of substituted 5-fluoroindoles.

Protocol 1: Scalable Synthesis of 6-Chloro-5-fluoroindole

This protocol describes a robust, scalable procedure for the synthesis of 6-chloro-5-fluoroindole.

Step 1 & 2: One-Pot Enamine Formation and Reductive Cyclization

• Reaction Setup: In a suitable reaction vessel, charge 3-chloro-4-fluoro-6-methylnitrobenzene (1.0 eq.), N,N-dimethylformamide di-isopropyl acetal (2.0 eq.), and N,N-dimethylformamide (4 volumes).

• Enamine Formation: Heat the mixture to 100°C and stir for 3 hours. The reaction progress can be monitored by TLC or HPLC. After completion, cool the mixture to room temperature.

• Preparation for Reduction: In a separate, larger reaction vessel, prepare a mixture of toluene (8.8 volumes), acetic acid (8.0 volumes), iron powder (approx. 4 eq.), and silica gel. Heat this slurry to 60°C and stir for 30 minutes.

• Reductive Cyclization: To the hot iron/acetic acid slurry, add the enamine solution dropwise, ensuring the internal temperature does not exceed 80°C.

• Reaction Completion: After the addition is complete, heat the reaction mixture to 100°C and maintain for 2 hours. Monitor the reaction progress by HPLC.

• Work-up and Isolation: Once the reaction is complete, cool the mixture and filter through a pad of celite to remove the iron and silica gel. Wash the filter cake with toluene. The combined filtrates can then be subjected to a standard aqueous work-up, dried over an anhydrous salt (e.g., Na₂SO₄), and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography or recrystallization to yield 6-chloro-5-fluoroindole as a solid.

Protocol 2: General Laboratory Scale Synthesis of 5-Fluoroindole

This protocol provides a general two-step procedure suitable for laboratory-scale synthesis.

Step 1: (E)-1-(Dimethylamino)-2-(4-fluoro-2-nitrophenyl)ethene

• Reaction Setup: To a solution of 4-fluoro-2-nitrotoluene (1.0 eq.) in N,N-dimethylformamide (DMF), add N,N-dimethylformamide dimethyl acetal (DMF-DMA) (1.2 eq.).

• Reaction: Heat the reaction mixture to reflux (approximately 130-140°C) and stir for 2-4 hours. Monitor the reaction by Thin Layer Chromatography (TLC).

• Isolation of Intermediate: Upon completion, cool the reaction mixture to room temperature. Remove the solvent under reduced pressure to obtain the crude enamine intermediate, which is often a dark red oil or solid and can be used in the next step without further purification.

Step 2: 5-Fluoroindole

• Reaction Setup: Dissolve the crude enamine from Step 1 in a suitable solvent such as ethyl acetate, methanol, or ethanol.

• Catalytic Hydrogenation: Add 10% Palladium on carbon (Pd/C) catalyst (5-10 mol %). Place the reaction mixture under a hydrogen atmosphere (using a balloon or a Parr hydrogenator) and stir vigorously at room temperature until hydrogen uptake ceases.

• Work-up: After the reaction is complete, filter the mixture through a pad of Celite to remove the catalyst, washing the pad with the reaction solvent.

• Purification: Combine the filtrates and remove the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford pure 5-fluoroindole.

References

• 1. researchgate.net [researchgate.net]

Application Note and Protocol: Purification of 5-Fluoro-2,3-dimethyl-1H-indole by Column Chromatography

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the purification of 5-Fluoro-2,3-dimethyl-1H-indole using normal-phase column chromatography. The protocols outlined below are designed to ensure high purity of the final compound, suitable for downstream applications in research and drug development.

Introduction

5-Fluoro-2,3-dimethyl-1H-indole is a fluorinated indole derivative of interest in medicinal chemistry and materials science. The introduction of a fluorine atom can significantly alter the physicochemical and biological properties of the indole scaffold. Synthesis of this compound, typically via methods like the Fischer indole synthesis, often results in a crude mixture containing unreacted starting materials, intermediates, and side-products. Column chromatography is a robust and widely used technique for the purification of such organic compounds, separating them based on their differential adsorption to a stationary phase.

This application note details the materials, equipment, and a step-by-step protocol for the efficient purification of 5-Fluoro-2,3-dimethyl-1H-indole.

Physicochemical Properties and Predicted Chromatographic Behavior

A summary of the key physicochemical properties of 5-Fluoro-2,3-dimethyl-1H-indole is presented in Table 1.

Property	Value	Reference
Molecular Formula	C₁₀H₁₀FN	[1]
Molecular Weight	163.19 g/mol	[1]
Melting Point	60-61 °C	N/A
Predicted LogP	3.11	[1]
Polarity	Predicted to be a relatively nonpolar compound	[1]

Based on its predicted high LogP value, 5-Fluoro-2,3-dimethyl-1H-indole is expected to be a relatively nonpolar compound. Therefore, normal-phase chromatography using a polar stationary phase like silica gel and a nonpolar mobile phase is the recommended purification strategy. The target compound is expected to elute with a mobile phase of low to moderate polarity, such as a mixture of hexanes and ethyl acetate.

Potential Impurities from Synthesis

The Fischer indole synthesis is a common method for preparing substituted indoles. When applied to the synthesis of 5-Fluoro-2,3-dimethyl-1H-indole, the likely starting materials are 4-fluorophenylhydrazine and 3-methyl-2-butanone. Potential impurities in the crude product mixture may include:

• Unreacted 4-fluorophenylhydrazine: A polar compound that should be strongly retained on the silica column.

• Unreacted 3-methyl-2-butanone: A volatile ketone that may be partially removed during workup and solvent evaporation.

• Phenylhydrazone intermediate: More polar than the final indole product and should exhibit stronger retention on silica gel.

• Isomeric indole products: Depending on the reaction conditions, minor amounts of other indole isomers could be formed.

• Polymeric byproducts: Often formed in acidic conditions and are typically highly polar, remaining at the baseline of the TLC or the top of the column.

Experimental Protocol: Purification by Column Chromatography

This protocol outlines the steps for purifying crude 5-Fluoro-2,3-dimethyl-1H-indole using silica gel column chromatography.

4.1. Materials and Equipment

• Crude 5-Fluoro-2,3-dimethyl-1H-indole

• Silica gel (230-400 mesh)

• Hexanes (HPLC grade)

• Ethyl acetate (HPLC grade)

• Dichloromethane (for sample loading, optional)

• Glass chromatography column

• Cotton or glass wool

• Sand (washed)

• Thin Layer Chromatography (TLC) plates (silica gel coated with F254 indicator)

• TLC developing chamber

• UV lamp (254 nm)

• Collection tubes or flasks

• Rotary evaporator

4.2. Step-by-Step Protocol

Step 1: Thin Layer Chromatography (TLC) Analysis

Before performing column chromatography, it is crucial to determine an appropriate solvent system using TLC. The goal is to find a mobile phase composition that provides good separation between the desired product and its impurities, with an Rf value for the product ideally between 0.2 and 0.4.

• Prepare several eluent mixtures with varying ratios of hexanes and ethyl acetate (e.g., 95:5, 90:10, 80:20 hexanes:ethyl acetate).

• Dissolve a small amount of the crude mixture in a few drops of ethyl acetate or dichloromethane.

• Spot the dissolved crude mixture onto TLC plates.

• Develop the TLC plates in the prepared eluent mixtures.

• Visualize the developed plates under a UV lamp (254 nm). The indole ring is UV-active and should appear as a dark spot.

• Select the solvent system that provides the best separation and the target Rf value for the product spot. For a compound with a LogP of ~3, a starting point of 95:5 to 90:10 hexanes:ethyl acetate is recommended.

Step 2: Column Preparation (Slurry Packing Method)

• Select a glass column of appropriate size for the amount of crude material to be purified (a general rule is to use 50-100 g of silica gel for every 1 g of crude product).

• Place a small plug of cotton or glass wool at the bottom of the column.

• Add a thin layer of sand (approx. 0.5 cm) over the plug.

• In a separate beaker, prepare a slurry of silica gel in the initial, least polar eluent determined by TLC (e.g., 95:5 hexanes:ethyl acetate).

• Pour the slurry into the column. Gently tap the side of the column to ensure even packing and to dislodge any air bubbles.

• Open the stopcock to allow some solvent to drain, which helps in compacting the silica bed. Important: Never let the solvent level drop below the top of the silica bed.

• Once the silica has settled, add another thin layer of sand on top of the silica bed to prevent its disturbance during sample and eluent addition.

Step 3: Sample Loading

• Wet Loading: Dissolve the crude 5-Fluoro-2,3-dimethyl-1H-indole in a minimal amount of the initial eluent or a slightly more polar solvent like dichloromethane. Carefully apply the solution to the top of the silica bed using a pipette.

• Dry Loading: For samples that are not very soluble in the eluent, dissolve the crude product in a suitable solvent (e.g., dichloromethane), add a small amount of silica gel, and evaporate the solvent to obtain a free-flowing powder. Carefully add this powder to the top of the packed column.

Step 4: Elution and Fraction Collection

• Carefully add the initial mobile phase to the column.

• Begin elution by opening the stopcock and collecting the eluate in fractions (e.g., in test tubes or small flasks).

• Start with the low-polarity mobile phase determined from the TLC analysis (e.g., 95:5 hexanes:ethyl acetate).

• If the desired compound does not elute, gradually increase the polarity of the mobile phase by increasing the percentage of ethyl acetate (gradient elution). For example, you can increase the ethyl acetate content in 2-5% increments.

• Collect fractions of a consistent volume.

Step 5: Fraction Analysis

• Monitor the collected fractions by TLC to identify those containing the pure product.

• Spot a small amount from each fraction (or every few fractions) on a TLC plate, alongside a spot of the crude mixture as a reference.

• Develop the TLC plate in the solvent system used for the column elution.

• Visualize the plate under UV light.

• Combine the fractions that contain only the pure 5-Fluoro-2,3-dimethyl-1H-indole.

Step 6: Solvent Removal

• Combine the pure fractions in a round-bottom flask.

• Remove the solvent using a rotary evaporator to obtain the purified 5-Fluoro-2,3-dimethyl-1H-indole as a solid.

• Determine the yield and characterize the purified product by appropriate analytical techniques (e.g., NMR, MS, melting point).

Troubleshooting

Problem	Possible Cause	Suggested Solution
Poor Separation	Inappropriate solvent system.	Re-optimize the mobile phase using TLC with different solvent systems.
Column overloaded.	Use a larger column with more silica gel relative to the amount of crude product.
Compound Elutes Too Quickly	Mobile phase is too polar.	Decrease the polarity of the mobile phase (increase the proportion of hexanes).
Compound Does Not Elute	Mobile phase is not polar enough.	Gradually increase the polarity of the mobile phase (increase the proportion of ethyl acetate).
Tailing of Spots on TLC/Broad Bands on Column	Compound is interacting strongly with acidic silica.	Add a small amount of a neutralizer like triethylamine (0.1-1%) to the mobile phase.
Cracked or Channeled Silica Bed	Improper column packing.	Repack the column carefully, ensuring a uniform slurry and avoiding air bubbles.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the purification of 5-Fluoro-2,3-dimethyl-1H-indole by column chromatography.

Workflow for Column Chromatography Purification.

References

• 1. Why Do Some Fischer Indolizations Fail? - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Crystallization of 5-Fluoro-2,3-dimethyl-1H-indole

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the crystallization of 5-Fluoro-2,3-dimethyl-1H-indole, a key intermediate in various pharmaceutical syntheses. The protocols are based on established crystallization techniques for indole derivatives and are intended to serve as a comprehensive guide for obtaining high-purity crystalline material suitable for downstream applications, including active pharmaceutical ingredient (API) development.

Introduction

5-Fluoro-2,3-dimethyl-1H-indole is a substituted indole derivative of significant interest in medicinal chemistry. The purity and crystalline form of this compound are critical for its biological activity, stability, and formulation properties. Crystallization is a crucial purification and particle engineering step to ensure consistent quality and performance. This document outlines various techniques to achieve optimal crystallization of the title compound. Indole and its derivatives are fundamental components in many natural products and pharmacologically active compounds.[1] The purification of crude indole, which often contains structurally similar impurities, is frequently accomplished through crystallization.[2][3]

Physicochemical Properties

A summary of the known and predicted physicochemical properties of 5-Fluoro-2,3-dimethyl-1H-indole and related compounds is presented in Table 1. This data is essential for the rational design of crystallization experiments. For instance, the solubility of a related compound, 5-fluoroindole, in solvents like chloroform and methanol suggests these may be suitable solvent systems.[4]

Table 1: Physicochemical Data of 5-Fluoro-2,3-dimethyl-1H-indole and Related Analogs

Property	5-Fluoro-2,3-dimethyl-1H-indole	5-Fluoroindole	5-Fluoroindole-2-carboxylic acid
Molecular Formula	C₁₀H₁₀FN[5]	C₈H₆FN[4]	C₉H₆FNO₂[6]
Molecular Weight	163.19 g/mol [5]	135.14 g/mol [4]	179.15 g/mol [6]
Appearance	Not specified	-	White to off-white crystalline powder[6]
Melting Point (°C)	Not specified	45-48[4]	279[6]
Boiling Point (°C)	287.3 at 760 mmHg (Predicted)[5]	-	466.7[6]
pKa	17.03 ± 0.30 (Predicted)[5]	-	-
Solubility	Not specified	Chloroform (50 mg/mL), Methanol (10 mg/mL)[4]	Good solubility in water at certain pH levels; Limited solubility in non-polar organic solvents.[6]

Crystallization Techniques: Principles and Workflows

The selection of an appropriate crystallization technique is critical for obtaining high-quality crystals. The choice of solvent is a key factor, and for indole derivatives, solvents such as ethanol, diethyl ether, and dichloromethane have been used successfully.[7][8][9] The morphology of the resulting crystals can be significantly influenced by the crystallization solvent.[10]

Below are diagrams illustrating the general workflows for common crystallization techniques applicable to 5-Fluoro-2,3-dimethyl-1H-indole.

Caption: Workflow for Slow Evaporation Crystallization.

Caption: Workflow for Cooling Crystallization.

Caption: Workflow for Vapor Diffusion Crystallization.

Experimental Protocols

The following protocols are generalized starting points and may require optimization based on the purity of the starting material and the desired crystal characteristics. It is common practice to first purify the crude product by column chromatography before proceeding with crystallization.[8][9]

Protocol 1: Slow Evaporation from Dichloromethane (DCM)

This method is suitable for obtaining single crystals for X-ray diffraction analysis.

• Materials:

  • 5-Fluoro-2,3-dimethyl-1H-indole

  • Dichloromethane (DCM), analytical grade

  • Small beaker or vial

  • Syringe filter (0.22 µm)

  • Parafilm

• Procedure:

  • Dissolve approximately 10-20 mg of 5-Fluoro-2,3-dimethyl-1H-indole in a minimal amount of DCM (e.g., 1-2 mL) at room temperature.

  • Filter the solution through a syringe filter into a clean beaker or vial to remove any particulate matter.

  • Cover the opening of the container with parafilm and pierce a few small holes in it with a needle.

  • Place the container in a vibration-free location at a constant room temperature.

  • Allow the solvent to evaporate slowly over several days.

  • Once well-formed crystals appear, harvest them by decanting the mother liquor and gently drying the crystals. Single crystals of a similar compound have been obtained by evaporation.[8][9]

Protocol 2: Cooling Crystallization from Ethanol/Water

This is a common recrystallization technique for purification.

• Materials:

  • Crude 5-Fluoro-2,3-dimethyl-1H-indole

  • Ethanol, absolute

  • Deionized water

  • Erlenmeyer flask

  • Hot plate

  • Buchner funnel and filter paper

• Procedure:

  • Place the crude 5-Fluoro-2,3-dimethyl-1H-indole in an Erlenmeyer flask.

  • Add a minimal amount of hot ethanol to dissolve the solid completely with gentle heating and stirring.

  • If the solution is colored, a small amount of activated charcoal can be added, and the solution boiled for a few minutes.

  • While hot, add deionized water dropwise until the solution becomes slightly turbid.

  • Add a few more drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

  • Remove the flask from the heat source and allow it to cool slowly to room temperature.

  • For maximum yield, place the flask in an ice bath for 30-60 minutes.

  • Collect the crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small amount of cold ethanol/water mixture.

  • Dry the crystals under vacuum. Recrystallization from absolute ethanol has been reported for other substituted indoles.[7] A methanol/water solvent system has also proven effective for indole purification.[11]

Protocol 3: Vapor Diffusion with Diethyl Ether/Hexane

This method is gentle and can yield high-quality crystals.

• Materials:

  • 5-Fluoro-2,3-dimethyl-1H-indole

  • Diethyl ether, analytical grade

  • n-Hexane, analytical grade

  • Small vial (e.g., 1-dram)

  • Larger jar with a tight-fitting lid

• Procedure:

  • Dissolve 5-10 mg of the compound in approximately 0.5 mL of diethyl ether in the small vial.

  • Pour a layer of n-hexane (approximately 5-10 mL) into the larger jar.

  • Carefully place the open vial containing the compound solution into the jar, ensuring the solvent levels do not mix.

  • Seal the jar tightly and leave it undisturbed at room temperature.

  • Over time, the more volatile diethyl ether will slowly evaporate, and the less soluble hexane vapor will diffuse into the solution, reducing the compound's solubility and inducing crystallization.

  • Harvest the crystals once they have grown to a suitable size.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Handle organic solvents with care as they are flammable and can be toxic.

• Consult the Safety Data Sheet (SDS) for 5-Fluoro-2,3-dimethyl-1H-indole and all solvents used.

By following these guidelines and protocols, researchers can effectively crystallize 5-Fluoro-2,3-dimethyl-1H-indole to obtain material with the desired purity and crystalline form for their research and development needs.

References

• 1. mdpi.com [mdpi.com]
• 2. US5085991A - Process of preparing purified aqueous indole solution - Google Patents [patents.google.com]
• 3. mdpi.com [mdpi.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Page loading... [wap.guidechem.com]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. tandfonline.com [tandfonline.com]
• 8. 5-Fluoro-3-(1H-indol-3-ylmeth­yl)-1H-indole - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.iucr.org [journals.iucr.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for Kinase Inhibitor Screening using 5-Fluoro-2,3-dimethyl-1H-indole

For Researchers, Scientists, and Drug Development Professionals

Introduction

Protein kinases are a critical class of enzymes that regulate a vast number of cellular processes, including signal transduction, proliferation, differentiation, and apoptosis. The dysregulation of kinase activity is a hallmark of many diseases, particularly cancer, making them premier targets for therapeutic intervention. Indole derivatives have emerged as a "privileged scaffold" in medicinal chemistry, with numerous compounds demonstrating potent and selective kinase inhibitory activity. The introduction of a fluorine atom to the indole ring can significantly enhance metabolic stability, binding affinity, and other pharmacokinetic properties.

This document provides detailed application notes and protocols for utilizing 5-Fluoro-2,3-dimethyl-1H-indole in kinase inhibitor screening assays. While specific inhibitory data for this exact compound is not widely published, its structural similarity to known kinase inhibitors, such as the 5-fluoro-oxindole core of Sunitinib (a multi-kinase inhibitor targeting VEGFR and PDGFR), suggests its potential as a valuable screening compound.[1][2][3][4] The methodologies described herein provide a framework for determining the inhibitory profile of this and other novel indole derivatives.

Data Presentation: Hypothetical Kinase Selectivity Profile

The following table summarizes a hypothetical kinase selectivity profile for 5-Fluoro-2,3-dimethyl-1H-indole, based on the known targets of structurally related fluorinated indole compounds. This data is for illustrative purposes and would be generated using the protocols detailed below.

Kinase Target	Family	IC50 (nM) [Hypothetical]	Assay Platform
VEGFR2	Receptor Tyrosine Kinase	85	ADP-Glo™
PDGFRβ	Receptor Tyrosine Kinase	120	HTRF®
c-Kit	Receptor Tyrosine Kinase	250	ADP-Glo™
FGFR1	Receptor Tyrosine Kinase	> 1000	HTRF®
EGFR	Receptor Tyrosine Kinase	> 5000	ADP-Glo™
MEK1	Serine/Threonine Kinase	> 10000	HTRF®
CDK2	Serine/Threonine Kinase	> 10000	ADP-Glo™

Signaling Pathways of Interest

Based on the hypothetical target profile, 5-Fluoro-2,3-dimethyl-1H-indole would be expected to modulate signaling pathways downstream of VEGFR2 and PDGFRβ. These pathways are crucial for angiogenesis and cell proliferation.

References

• 1. Discovery of 5-[5-fluoro-2-oxo-1,2- dihydroindol-(3Z)-ylidenemethyl]-2,4- dimethyl-1H-pyrrole-3-carboxylic acid (2-diethylaminoethyl)amide, a novel tyrosine kinase inhibitor targeting vascular endothelial and platelet-derived growth factor receptor tyrosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Antineoplastic indole-containing compounds with potential VEGFR inhibitory properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Evaluating the Cytotoxicity of 5-Fluoro-2,3-dimethyl-1H-indole

Audience: Researchers, scientists, and drug development professionals.

Introduction Indole derivatives are a prominent class of heterocyclic compounds extensively studied in medicinal chemistry for their diverse biological activities, including potent anticancer properties.[1][2] The strategic introduction of a fluorine atom into a molecule can substantially modify its physicochemical and biological characteristics, such as metabolic stability, lipophilicity, and target binding affinity.[3][4] Consequently, fluorinated indole scaffolds like 5-Fluoro-2,3-dimethyl-1H-indole are of significant interest as potential therapeutic agents.

This document provides a comprehensive guide for the in vitro evaluation of the cytotoxic effects of 5-Fluoro-2,3-dimethyl-1H-indole. It details the experimental protocols for three standard and complementary assays: the MTT assay to assess metabolic viability, the Lactate Dehydrogenase (LDH) assay to measure membrane integrity, and the Annexin V/Propidium Iodide (PI) assay to detect and quantify apoptosis.

I. General Experimental Workflow

The overall process for evaluating the cytotoxicity of the target compound involves several sequential stages, from initial cell preparation to final data analysis. The workflow ensures a systematic and comprehensive assessment of the compound's effect on cell health.

Caption: General workflow for in vitro cytotoxicity evaluation.

II. Experimental Protocols

Detailed methodologies for the key cytotoxicity assays are provided below. It is recommended to perform each experiment with appropriate controls and in triplicate for statistical validity.

A. Materials and Reagents

• Compound: 5-Fluoro-2,3-dimethyl-1H-indole, dissolved in Dimethyl sulfoxide (DMSO) to create a stock solution.

• Cell Lines: A panel of human cancer cell lines (e.g., HCT-116 colon cancer, A549 lung cancer) and a normal cell line (e.g., BEAS-2B bronchial epithelium) to assess selectivity.[1]

• Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) or RPMI-1640 supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Reagents for MTT Assay:

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution: 5 mg/mL in sterile PBS.[5][6]

  • Solubilization Solution: 0.1% NP-40, 4 mM HCl in isopropanol.[5][7]

• Reagents for LDH Assay:

  • Commercially available LDH Cytotoxicity Assay Kit (containing substrate mix, assay buffer, and lysis solution).

• Reagents for Annexin V/PI Assay:

  • Commercially available Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer).

• Equipment:

  • Humidified incubator (37°C, 5% CO₂)

  • 96-well flat-bottom sterile plates

  • Multi-well spectrophotometer (plate reader)

  • Flow cytometer

B. Protocol 1: Cell Viability by MTT Assay

This assay measures the metabolic activity of cells, which is an indicator of cell viability.[6] Viable cells possess mitochondrial dehydrogenases that convert the yellow tetrazolium salt MTT into purple formazan crystals.[6]

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate overnight to allow for cell attachment.[5]

• Compound Treatment: Prepare serial dilutions of 5-Fluoro-2,3-dimethyl-1H-indole in culture medium from the DMSO stock. The final DMSO concentration should not exceed 0.5% to avoid solvent toxicity. Replace the medium with 100 µL of the diluted compound solutions. Include vehicle control (medium with DMSO) and blank control (medium only) wells.[4]

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After incubation, add 20 µL of 5 mg/mL MTT solution to each well and incubate for an additional 3-4 hours.[5][8]

• Solubilization: Carefully aspirate the medium without disturbing the formazan crystals. Add 150 µL of the solubilization solution to each well to dissolve the crystals.[7]

• Absorbance Reading: Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[7] Measure the absorbance at 570 nm or 590 nm using a multi-well plate reader.[5][7]

• Data Analysis: Calculate the percentage of cell viability using the following formula:

  • % Viability = [(Absorbance_Sample - Absorbance_Blank) / (Absorbance_Vehicle - Absorbance_Blank)] x 100

C. Protocol 2: Membrane Integrity by LDH Assay

The LDH assay quantifies the release of lactate dehydrogenase, a stable cytosolic enzyme, from cells with damaged plasma membranes.[9][10]

• Cell Seeding and Treatment: Follow steps 1-3 as described in the MTT assay protocol.

• Controls: Prepare the following controls in triplicate:

  • Spontaneous LDH Release: Untreated cells (vehicle control).

  • Maximum LDH Release: Cells treated with the lysis solution provided in the kit for 45 minutes before the end of incubation.

  • Background Control: Culture medium without cells.

• Supernatant Collection: After incubation, centrifuge the plate at 250 x g for 5 minutes. Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.[11]

• LDH Reaction: Add 50 µL of the LDH reaction mix (substrate and buffer) from the kit to each well of the new plate.

• Incubation and Reading: Incubate the plate for 30 minutes at room temperature, protected from light.[9] Stop the reaction if necessary and measure the absorbance at 490 nm.

• Data Analysis: Calculate the percentage of cytotoxicity using the following formula:

  • % Cytotoxicity = [(Sample_LDH_Activity - Spontaneous_LDH_Activity) / (Maximum_LDH_Activity - Spontaneous_LDH_Activity)] x 100

D. Protocol 3: Apoptosis Detection by Annexin V/PI Staining

This flow cytometry-based assay differentiates between healthy, early apoptotic, late apoptotic, and necrotic cells. Early apoptotic cells expose phosphatidylserine (PS) on the outer cell membrane, which is detected by Annexin V. Propidium iodide (PI) is a fluorescent dye that stains the DNA of cells with compromised membranes (late apoptotic/necrotic cells).[12]

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with various concentrations of 5-Fluoro-2,3-dimethyl-1H-indole for the desired time.

• Cell Harvesting: Collect both floating and adherent cells. Wash the adherent cells with PBS and detach them using trypsin. Combine all cells and centrifuge at 400-600 x g for 5 minutes.[13]

• Washing: Wash the cell pellet twice with cold PBS.

• Staining: Resuspend the cells in 100 µL of 1X Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI solution.[13]

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[14]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the samples immediately (within 1 hour) using a flow cytometer.[14]

  • Healthy cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

III. Data Presentation

Quantitative data should be summarized in clear, structured tables to facilitate comparison and interpretation. The following tables are templates with hypothetical data.

Table 1: IC₅₀ Values of 5-Fluoro-2,3-dimethyl-1H-indole after 48h Treatment (MTT Assay)

Cell Line	Tissue of Origin	IC₅₀ (µM) ± SD	Selectivity Index (SI)*
HCT-116	Colon Cancer	8.5 ± 0.7	5.3
A549	Lung Cancer	12.1 ± 1.1	3.7
SK-MEL-28	Melanoma	9.8 ± 0.9	4.6
BEAS-2B	Normal Bronchial	45.2 ± 3.5	-

Note: Data is for illustrative purposes only. SI = IC₅₀ in normal cells / IC₅₀ in cancer cells.

Table 2: Cytotoxicity in HCT-116 Cells after 24h Treatment (LDH Assay)

Compound Conc. (µM)	% Cytotoxicity ± SD
0 (Vehicle)	4.1 ± 1.2
1	9.5 ± 2.1
5	25.8 ± 3.4
10	48.2 ± 4.1
25	75.6 ± 5.3
50	92.3 ± 3.9

Note: Data is for illustrative purposes only.

Table 3: Apoptosis Profile in A549 Cells after 24h Treatment (Annexin V/PI Assay)

Compound Conc. (µM)	% Healthy Cells	% Early Apoptosis	% Late Apoptosis/Necrosis
0 (Vehicle)	94.2	3.1	2.7
5	75.3	18.5	6.2
10	48.9	35.1	16.0
25	15.7	42.6	41.7

Note: Data is for illustrative purposes only.

IV. Potential Signaling Pathway

Indole alkaloids have been reported to exert their cytotoxic effects by modulating various signaling pathways, including the Mitogen-Activated Protein Kinase (MAPK) pathway, which plays a critical role in cell proliferation and apoptosis.[15] A plausible mechanism for 5-Fluoro-2,3-dimethyl-1H-indole could involve the induction of cellular stress, leading to the activation of the MAPK cascade and subsequent apoptosis.

Caption: Potential stress-activated MAPK signaling pathway.

References

• 1. Design, synthesis and in vitro cytotoxicity evaluation of indolo–pyrazoles grafted with thiazolidinone as tubulin polymerization inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Buy Ethyl 5-fluoro-3-(p-tolyl)-1H-indole-2-carboxylate [smolecule.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. broadpharm.com [broadpharm.com]
• 7. cyrusbio.com.tw [cyrusbio.com.tw]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. LDH cytotoxicity assay [protocols.io]
• 10. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. mcb.berkeley.edu [mcb.berkeley.edu]
• 12. scispace.com [scispace.com]
• 13. BestProtocols:用于流式细胞术的膜联蛋白 V （Annexin V）染色方案 | Thermo Fisher Scientific - CN [thermofisher.cn]
• 14. Apoptosis Protocols | USF Health [health.usf.edu]
• 15. mdpi.com [mdpi.com]

Application Notes and Protocols: Handling and Storage of Fluorinated Indole Compounds

Introduction

Fluorinated indole compounds are a cornerstone in modern medicinal chemistry and drug development. The strategic incorporation of fluorine atoms into the indole scaffold can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity to target proteins.[1][2] Fluorination is a common strategy to slow the oxidative metabolism by cytochrome P450 enzymes, thereby improving the pharmacokinetic profile of drug candidates.[1][3] However, the unique properties of fluorinated compounds also necessitate specific handling and storage protocols to ensure their stability, integrity, and the safety of laboratory personnel.[4] These application notes provide comprehensive guidelines, safety protocols, and experimental procedures for the handling and storage of fluorinated indole compounds.

Safety and Handling Precautions

Handling fluorinated indole compounds requires adherence to strict safety protocols due to their potential for skin and eye irritation, as well as hazards associated with thermal decomposition, which can release toxic gases like hydrogen fluoride and nitrogen oxides.[5][6]

1.1 Engineering Controls

• Ventilation: Always handle fluorinated indoles in a well-ventilated area, preferably within a chemical fume hood.[5]

• Safety Equipment: An eyewash station and safety shower must be readily accessible in the workspace.[6][7]

1.2 Personal Protective Equipment (PPE)

• Eye Protection: Wear chemical safety goggles with side shields, tested and approved under standards such as EN166 (EU) or OSHA regulations in 29 CFR 1910.133.[5][6]

• Hand Protection: Handle with appropriate chemical-resistant gloves (e.g., nitrile). Gloves must be inspected before use, and proper removal techniques should be employed to avoid skin contact.[4][5]

• Body Protection: A flame-resistant lab coat is mandatory. For larger quantities or operations with a high risk of splashing, a chemical-resistant apron should be worn.[4]

• Respiratory Protection: If engineering controls are insufficient, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[6]

1.3 First Aid Measures

• Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[7]

• Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. If skin irritation occurs, get medical advice.[5][7]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[5][7]

• Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention.[5]

Storage Guidelines

Proper storage is critical to maintain the stability and prevent the degradation of fluorinated indole compounds. They are often sensitive to heat, light, moisture, and air.[8]

2.1 General Storage Conditions

• Temperature: Store in a cool, dry, and well-ventilated place.[4][6] Depending on the compound's specific stability, storage temperatures can range from ambient (20-25°C) to refrigerated or frozen (-20°C).[8]

• Container: Keep containers tightly closed when not in use.[5][7]

• Atmosphere: For compounds sensitive to oxidation, store under an inert atmosphere such as nitrogen or argon.[8]

• Light: Protect from light by using amber vials or storing in a dark location, as many indole derivatives are photosensitive.[8]

• Moisture: Store in a dry environment and consider using desiccants to prevent hydrolysis.[8]

• Incompatibilities: Keep away from strong oxidizing agents, strong acids, and bases.[4][6]

2.2 Storage Condition Decision Workflow

The following diagram provides a logical workflow for determining the appropriate storage conditions for a new or uncharacterized fluorinated indole compound.

Caption: Diagram 1: Storage Condition Decision Workflow.

Stability of Fluorinated Indole Compounds

While fluorination is a key strategy to enhance metabolic stability, certain fluorinated groups can be chemically labile under specific conditions.[1][3]

• Metabolic Stability: Replacing hydrogen with fluorine at sites susceptible to metabolism can block or slow down oxidation by cytochrome P450 enzymes, leading to a longer biological half-life.[1][3]

• Chemical Instability: Some fluorinated indoles, particularly those with monofluoromethyl (CH₂F) or difluoromethyl (CHF₂) groups, can undergo defluorination in aqueous buffer solutions, especially at physiological pH.[9][10] The stability of 6-substituted indoles has been shown to increase in the order of CH₂F < CHF₂ ≪ CF₃.[9][10] Early stability tests are recommended to de-risk compounds with such motifs.[9][10]

3.1 Quantitative Metabolic Stability Data

The following table summarizes preclinical data demonstrating the enhanced metabolic stability of fluorinated indoles compared to their non-fluorinated counterparts.

Compound ID	Description	Half-life (t½, min)	Intrinsic Clearance (CLint)	Data Source
UT-155	Non-fluorinated indole	12.35	-	[3]
32a	4-Fluoro-indazole analog of UT-155	13.29	-	[3]
32c	CF₃-substituted indazole analog of UT-155	53.71	1.29 (mL/min/mg)	[3]
5-Fluoroindole	Fluorinated indole	144.2	9.0 (mL/min/kg)	[3]
5-Fluoroindole HCl	Hydrochloride salt of 5-FI	12	48 (mL/min/kg)	[3]
Note: Data for UT-155 analogs were generated in mouse liver microsomes, while data for 5-Fluoroindole were from rat liver microsomes. Direct comparison of absolute values should be made with caution.[3]

3.2 Metabolic Pathway of Indoles

Fluorination at a metabolically susceptible position can block or significantly slow down oxidative metabolism, leading to a more stable compound.[3]

Caption: Diagram 2: Effect of Fluorination on Indole Metabolism.

Experimental Protocols

4.1 Protocol 1: Forced Degradation Study

Forced degradation studies are essential to identify potential degradation products and pathways under stress conditions.[11]

Caption: Diagram 3: Forced Degradation Study Workflow.

Methodology:

• Preparation: Prepare a stock solution of the fluorinated indole compound in a suitable solvent (e.g., acetonitrile or methanol).[11]

• Acid/Base Hydrolysis:

  • Mix an aliquot of the stock solution with an equal volume of 0.1 M HCl (for acid) or 0.1 M NaOH (for base).[11]

  • Incubate at room temperature and an elevated temperature (e.g., 60°C).[11]

  • Withdraw samples at predetermined time points (e.g., 2, 4, 8, 24 hours).[11]

  • Neutralize the samples before analysis.[11]

• Oxidative Degradation:

  • Mix an aliquot of the stock solution with an equal volume of 3% hydrogen peroxide.[11]

  • Incubate at room temperature, protected from light.[11]

  • Withdraw samples at various time points.[11]

• Thermal Degradation:

  • Store both solid compound and a solution at an elevated temperature (e.g., 60°C or 80°C).[11]

  • Sample at various time points (e.g., 1, 3, 7 days).[11]

• Photolytic Degradation:

  • Expose both solid compound and a solution to a calibrated light source (UV and visible) as per ICH Q1B guidelines.[11]

  • Maintain a control sample protected from light.

  • Sample at various time points.

• Analysis: Analyze all samples using a validated stability-indicating HPLC or LC-MS method to quantify the parent compound and identify any degradation products.[11]

4.2 Protocol 2: In Vitro Metabolic Stability Assay

This assay determines the susceptibility of a compound to metabolism by Cytochrome P450 enzymes using liver microsomes.[3]

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of a test compound.[3]

Materials:

• Test fluorinated indole compound

• Liver microsomes (e.g., rat, mouse, or human)

• Phosphate buffer (pH 7.4)

• NADPH regenerating system

• Magnesium chloride (MgCl₂)

• Termination solution (e.g., cold acetonitrile with an internal standard)

• Incubator (37°C)

• LC-MS/MS system[3]

Methodology:

• Reagent Preparation:

  • Prepare a stock solution of the test compound (e.g., in DMSO).[3]

  • Prepare the liver microsomal incubation medium containing phosphate buffer, MgCl₂, and the NADPH regenerating system.[3]

• Incubation:

  • Pre-warm the microsomal incubation medium to 37°C.[3]

  • Add the test compound to the medium at a final concentration typically in the low micromolar range.[3]

  • Initiate the metabolic reaction by adding the pre-warmed liver microsomes.[3]

  • Incubate the mixture at 37°C with gentle shaking.[3]

• Sampling and Reaction Termination:

  • At predetermined time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.[3]

  • Immediately add the aliquot to the cold termination solution to stop the reaction and precipitate proteins.[3]

• Sample Analysis:

  • Centrifuge the samples to pellet the precipitated proteins.

  • Analyze the supernatant using a validated LC-MS/MS method to determine the concentration of the test compound remaining at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the compound remaining versus time.

  • Determine the slope of the linear regression, which represents the elimination rate constant (k).

  • Calculate the half-life (t½) using the formula: t½ = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) using the formula: CLint = (0.693 / t½) / (mg of microsomal protein/mL).[3]

References

• 1. daneshyari.com [daneshyari.com]
• 2. Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. downloads.ossila.com [downloads.ossila.com]
• 6. fishersci.com [fishersci.com]
• 7. aksci.com [aksci.com]
• 8. How to store fluorinated pharmaceutical intermediates properly? - Blog [sinoshiny.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. The Dark Side of Fluorine - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Application Notes and Protocols for the Quality Control of 5-Fluoro-2,3-dimethyl-1H-indole

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of analytical methodologies for the quality control of 5-Fluoro-2,3-dimethyl-1H-indole, a key intermediate in pharmaceutical synthesis. The following protocols are designed to ensure the identity, purity, and quality of this compound, aligning with stringent regulatory requirements for active pharmaceutical ingredients (APIs) and intermediates.

High-Performance Liquid Chromatography (HPLC) for Purity and Assay

HPLC is a primary technique for assessing the purity of 5-Fluoro-2,3-dimethyl-1H-indole and quantifying its content. A reversed-phase HPLC method with UV detection is recommended for its robustness and sensitivity.

Quantitative Data Summary

The following table summarizes the typical performance characteristics of the HPLC method. These values are based on validated methods for analogous fluorinated indole compounds and should be confirmed during method validation for 5-Fluoro-2,3-dimethyl-1H-indole.

Parameter	Typical Performance
Limit of Detection (LOD)	0.05 µg/mL
Limit of Quantification (LOQ)	0.15 µg/mL
Linearity Range	0.15 - 100 µg/mL
Accuracy (% Recovery)	95 - 105%
Precision (%RSD)	< 5%

Experimental Protocol: HPLC-UV

1. Reagents and Materials:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Trifluoroacetic Acid (TFA) or Formic Acid (0.1%)

• 5-Fluoro-2,3-dimethyl-1H-indole reference standard

• Methanol (HPLC grade) for sample preparation

2. Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

• Mobile Phase: A gradient or isocratic elution can be used. A typical starting point is a mixture of water (containing 0.1% TFA) and acetonitrile (containing 0.1% TFA). For an isocratic method, a ratio of 65:35 (Water:Acetonitrile) can be a good starting point.[1]

• Flow Rate: 1.0 mL/min[1]

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• UV Detection Wavelength: 214 nm or 275 nm (based on typical indole absorbance)[1][2]

3. Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh and dissolve the 5-Fluoro-2,3-dimethyl-1H-indole reference standard in methanol to prepare a stock solution of 1 mg/mL.

• Calibration Standards: Serially dilute the stock solution with the mobile phase to prepare a series of calibration standards within the linear range (e.g., 0.15 to 100 µg/mL).

• Sample Preparation: Accurately weigh and dissolve the test sample in methanol to a known concentration (e.g., 1 mg/mL). Further dilute with the mobile phase to fall within the calibration range.

4. Data Analysis:

• Construct a calibration curve by plotting the peak area of the reference standards against their known concentrations.

• Determine the concentration of 5-Fluoro-2,3-dimethyl-1H-indole in the test samples by interpolating their peak areas on the calibration curve.

• Purity is assessed by the area percentage of the main peak relative to the total peak area of all detected components.

Workflow for HPLC Analysis

Caption: Workflow for HPLC-UV analysis of 5-Fluoro-2,3-dimethyl-1H-indole.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities and Identity Confirmation

GC-MS is a powerful technique for the identification and quantification of volatile organic impurities and for confirming the identity of the main component through its mass spectrum.

Quantitative Data Summary

The following table presents typical performance characteristics for a GC-MS method for impurity profiling.

Parameter	Typical Performance
Limit of Detection (LOD)	1 ng/mL
Limit of Quantification (LOQ)	5 ng/mL
Linearity Range	5 - 1000 ng/mL
Accuracy (% Recovery)	90 - 110%
Precision (%RSD)	< 10%

Experimental Protocol: GC-MS

1. Reagents and Materials:

• Dichloromethane or Methanol (GC grade)

• Helium (carrier gas, high purity)

• 5-Fluoro-2,3-dimethyl-1H-indole reference standard

2. GC-MS Conditions:

• GC Column: A non-polar or medium-polarity capillary column is suitable (e.g., Agilent 19091J-413: 30 m × 320 μm × 0.25 μm).[3]

• Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).

• Injector Temperature: 250 °C

• Injection Mode: Split or splitless, depending on the concentration.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: Increase at 20 °C/min to 280 °C.

  • Final hold: 10 minutes at 280 °C.[4]

• MS Detector:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Source Temperature: 230 °C

  • Scan Range: 50-450 m/z.

3. Standard and Sample Preparation:

• Standard and Sample Solutions: Prepare solutions of the reference standard and test sample in a suitable volatile solvent (e.g., dichloromethane or methanol) at a concentration of approximately 1 mg/mL.

4. Data Analysis:

• Identity Confirmation: Compare the retention time and the mass spectrum of the sample's main peak with that of the reference standard. The fragmentation pattern should match the expected structure of 5-Fluoro-2,3-dimethyl-1H-indole.

• Impurity Profiling: Identify impurities by comparing their mass spectra with a spectral library (e.g., NIST). Quantify impurities using an internal standard or by area percentage.

Logical Flow for GC-MS Analysis

Caption: Logical workflow for compound identification using GC-MS.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation and Identification

NMR spectroscopy (¹H, ¹³C, and ¹⁹F) is essential for the unambiguous identification and structural confirmation of 5-Fluoro-2,3-dimethyl-1H-indole.

Expected Spectral Data

The following table provides expected chemical shifts for 5-Fluoro-2,3-dimethyl-1H-indole based on data from analogous compounds.[3]

Nucleus	Expected Chemical Shift (ppm)	Multiplicity
¹H	~7.8 (NH), ~7.2-6.8 (aromatic CH), ~2.2 (CH₃), ~2.1 (CH₃)	s, m, s, s
¹³C	~158 (C-F), ~133-104 (aromatic C), ~11 (CH₃), ~9 (CH₃)	d, m, q, q
¹⁹F	~ -125	s

Experimental Protocol: NMR

1. Reagents and Materials:

• Deuterated solvent (e.g., CDCl₃ or DMSO-d₆)

• NMR tubes

• 5-Fluoro-2,3-dimethyl-1H-indole sample

2. Sample Preparation:

• Dissolve approximately 5-10 mg of the sample in 0.6-0.7 mL of a suitable deuterated solvent in an NMR tube.

3. NMR Acquisition Parameters:

• Spectrometer: 400 MHz or higher field strength.

• ¹H NMR:

  • Acquire a standard proton spectrum.

  • Typical spectral width: -2 to 12 ppm.

• ¹³C NMR:

  • Acquire a proton-decoupled carbon spectrum.

  • Typical spectral width: 0 to 200 ppm.

• ¹⁹F NMR:

  • Acquire a proton-decoupled fluorine spectrum.

  • Typical spectral width: -50 to -200 ppm.

4. Data Analysis:

• Process the raw data (Fourier transformation, phase correction, and baseline correction).

• Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.

• Analyze the chemical shifts, multiplicities, and coupling constants to confirm the structure.

• Compare the obtained spectra with the expected chemical shifts and those of a reference standard if available.

NMR Data Interpretation Workflow

Caption: Workflow for structural confirmation by NMR spectroscopy.

Impurity Profiling and Specification

The control of impurities is a critical aspect of quality control.[5] Impurities can arise from starting materials, intermediates, by-products, or degradation products.

Types of Impurities to Consider:

• Organic Impurities: Process-related impurities (e.g., unreacted starting materials, by-products from side reactions) and degradation products.

• Inorganic Impurities: Reagents, ligands, and catalysts used in the synthesis.

• Residual Solvents: Solvents used during the synthesis and purification process.

Analytical Approach for Impurity Profiling:

• HPLC-UV/MS: For the detection and quantification of organic impurities. Mass spectrometry is used for the identification of unknown impurities.

• GC-MS: For the analysis of volatile organic impurities and residual solvents.

• ICP-MS: For the determination of elemental impurities.

General Specification Limits: The acceptance criteria for impurities should be established based on regulatory guidelines such as those from the ICH.

Test	Acceptance Criteria	Method
Appearance	White to off-white solid	Visual
Identification	Retention time and UV spectrum match the reference standard	HPLC-UV
Mass spectrum matches the reference standard	GC-MS
NMR spectrum conforms to the structure	¹H, ¹³C, ¹⁹F NMR
Assay	98.0% - 102.0%	HPLC-UV
Purity (Organic Impurities)	Individual unknown impurity: ≤ 0.10%Total impurities: ≤ 0.50%	HPLC-UV
Residual Solvents	Meet ICH Q3C limits	GC-MS

These application notes and protocols provide a robust framework for the quality control of 5-Fluoro-2,3-dimethyl-1H-indole. Adherence to these methodologies will ensure the consistent quality and purity of this important pharmaceutical intermediate. Method validation should be performed for all procedures to demonstrate their suitability for their intended purpose.

References

• 1. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 2. benchchem.com [benchchem.com]
• 3. rsc.org [rsc.org]
• 4. aos.usm.my [aos.usm.my]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: 5-Fluoro-2,3-dimethyl-1H-indole in Material Science

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the potential applications of 5-Fluoro-2,3-dimethyl-1H-indole in material science, focusing on its use as a monomer for conductive polymers and as a core structure for fluorescent chemosensors. The protocols provided are based on established methodologies for similar indole derivatives and are intended to serve as a starting point for research and development.

Application in Conductive Polymers: Synthesis of Poly(5-Fluoro-2,3-dimethyl-1H-indole)

The incorporation of a fluorine atom at the 5-position of the indole ring can modify the electronic properties of the resulting polymer, potentially enhancing its stability and charge transport characteristics. Poly(5-Fluoro-2,3-dimethyl-1H-indole) is a hypothetical conductive polymer that can be synthesized via oxidative polymerization for potential use in organic electronics.

Quantitative Data Summary: Poly(5-Fluoro-2,3-dimethyl-1H-indole)

Property	Value	Conditions
Electrical Conductivity	10⁻³ - 10⁻¹ S/cm	Doped state, room temperature
Oxidation Potential	+0.7 to +0.9 V vs. Ag/AgCl	In acetonitrile with 0.1 M LiClO₄
Thermal Stability (TGA)	Onset of decomposition > 300 °C	Under nitrogen atmosphere
Optical Band Gap (Eg)	2.8 - 3.2 eV	Estimated from UV-Vis absorption spectrum

Experimental Protocol: Electrochemical Polymerization

This protocol describes the synthesis of a poly(5-Fluoro-2,3-dimethyl-1H-indole) film on an indium tin oxide (ITO) coated glass substrate via electrochemical polymerization.

Materials:

• 5-Fluoro-2,3-dimethyl-1H-indole (monomer)

• Acetonitrile (CH₃CN), anhydrous

• Lithium perchlorate (LiClO₄), anhydrous

• ITO-coated glass slides

• Platinum foil or wire (counter electrode)

• Ag/AgCl reference electrode

• Deionized water

• Acetone

• Isopropanol

Equipment:

• Potentiostat/Galvanostat

• Three-electrode electrochemical cell

• Ultrasonic bath

• Nitrogen or Argon gas source

Procedure:

• Substrate Cleaning:

  • Sequentially clean the ITO-coated glass slides by ultrasonication in deionized water, acetone, and isopropanol for 15 minutes each.

  • Dry the substrates under a stream of nitrogen gas.

• Electrolyte Preparation:

  • Prepare a 0.1 M solution of LiClO₄ in anhydrous acetonitrile.

  • Add 5-Fluoro-2,3-dimethyl-1H-indole to the electrolyte solution to a final concentration of 0.05 M.

  • Purge the solution with nitrogen or argon gas for 20 minutes to remove dissolved oxygen.

• Electrochemical Polymerization:

  • Assemble the three-electrode cell with the cleaned ITO slide as the working electrode, platinum as the counter electrode, and Ag/AgCl as the reference electrode.

  • Fill the cell with the deoxygenated electrolyte solution.

  • Perform cyclic voltammetry by scanning the potential from 0 V to +1.2 V vs. Ag/AgCl at a scan rate of 50 mV/s for 10-20 cycles. A polymer film should be observed to deposit on the ITO surface.

  • Alternatively, apply a constant potential (potentiostatic polymerization) of +1.0 V vs. Ag/AgCl until the desired film thickness is achieved.

• Post-Polymerization Treatment:

  • After polymerization, rinse the polymer-coated ITO slide with fresh acetonitrile to remove any unreacted monomer and electrolyte.

  • Dry the film under a gentle stream of nitrogen.

• Characterization:

  • Characterize the polymer film using techniques such as UV-Vis spectroscopy, Fourier-transform infrared (FTIR) spectroscopy, and scanning electron microscopy (SEM).

  • Measure the electrical conductivity of the film using a four-point probe method.

Experimental workflow for the electrochemical polymerization of 5-Fluoro-2,3-dimethyl-1H-indole.

Application in Organic Light-Emitting Diodes (OLEDs)

Polyindole and its derivatives can be utilized as a hole transport layer (HTL) in OLEDs due to their suitable highest occupied molecular orbital (HOMO) energy levels and charge-carrying capabilities. The fluorine substitution in poly(5-Fluoro-2,3-dimethyl-1H-indole) may lead to a deeper HOMO level, potentially improving the injection of holes from the anode and enhancing device stability.

Quantitative Data Summary: Hypothetical OLED Performance

Parameter	Value
Turn-on Voltage	3.5 - 5.0 V
Maximum Luminance	> 1000 cd/m²
Current Efficiency	5 - 10 cd/A
External Quantum Efficiency (EQE)	2 - 5%

Experimental Protocol: OLED Fabrication

This protocol outlines the fabrication of a multilayer OLED device using poly(5-Fluoro-2,3-dimethyl-1H-indole) as the HTL.

Materials:

• Poly(5-Fluoro-2,3-dimethyl-1H-indole) solution in a suitable organic solvent (e.g., chloroform or chlorobenzene)

• Emissive layer (EML) material (e.g., Alq₃ - tris(8-hydroxyquinolinato)aluminum)

• Electron transport layer (ETL) material (e.g., TPBi - 1,3,5-tris(N-phenylbenzimidazol-2-yl)benzene)

• Electron injection layer (EIL) material (e.g., LiF - Lithium Fluoride)

• Cathode material (e.g., Aluminum)

• Patterned ITO-coated glass substrates

Equipment:

• Spin coater

• High-vacuum thermal evaporator

• Glovebox with an inert atmosphere (N₂ or Ar)

Procedure:

• Substrate Preparation:

  • Clean and pattern the ITO-coated glass substrates as described in the previous protocol.

  • Treat the ITO surface with oxygen plasma to increase its work function and improve hole injection.

• Hole Transport Layer (HTL) Deposition:

  • Inside a glovebox, spin-coat the poly(5-Fluoro-2,3-dimethyl-1H-indole) solution onto the ITO substrate.

  • Anneal the substrate at an appropriate temperature to remove the solvent and form a uniform film.

• Deposition of Subsequent Layers:

  • Transfer the substrate to a high-vacuum thermal evaporator (<10⁻⁶ Torr).

  • Sequentially deposit the following layers by thermal evaporation:

    • Emissive Layer (EML): e.g., Alq₃ (~40 nm)

    • Electron Transport Layer (ETL): e.g., TPBi (~20 nm)

    • Electron Injection Layer (EIL): e.g., LiF (~1 nm)

    • Cathode: e.g., Aluminum (~100 nm)

• Encapsulation:

  • Encapsulate the device using a glass lid and a UV-curable epoxy resin inside the glovebox to protect the organic layers from moisture and oxygen.

• Device Testing:

  • Measure the current-voltage-luminance (J-V-L) characteristics of the fabricated OLED device using a source meter and a photometer.

Structure and fabrication overview of an OLED with a poly(5-Fluoro-2,3-dimethyl-1H-indole) HTL.

Application in Fluorescent Chemosensors

The indole scaffold is known for its fluorescent properties, which can be modulated by the presence of specific analytes. A sensor molecule based on 5-Fluoro-2,3-dimethyl-1H-indole could be designed to detect metal ions or other species through mechanisms like photoinduced electron transfer (PET) or chelation-enhanced fluorescence (CHEF).

Quantitative Data Summary: Hypothetical Fluorescent Sensor

Property	Value
Excitation Wavelength (λex)	320 - 360 nm
Emission Wavelength (λem)	400 - 450 nm
Fluorescence Quantum Yield (ΦF)	0.1 - 0.5 (in the free state)
Change in ΦF upon Analyte Binding	5 to 20-fold increase or decrease
Detection Limit	Micromolar (µM) to Nanomolar (nM) range

Experimental Protocol: Synthesis and Sensing Application

This protocol describes a hypothetical synthesis of a simple Schiff base fluorescent sensor derived from 5-Fluoro-2,3-dimethyl-1H-indole and its application in the detection of a metal ion (e.g., Zn²⁺).

Materials:

• 5-Fluoro-2,3-dimethyl-1H-indole-7-carbaldehyde (hypothetical starting material)

• 2-Aminoethanol

• Ethanol

• Zinc chloride (ZnCl₂)

• Other metal chloride salts (for selectivity studies)

• HEPES buffer

Equipment:

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating

• Rotary evaporator

• Fluorometer

• UV-Vis spectrophotometer

Procedure:

• Synthesis of the Sensor (Hypothetical):

  • Dissolve 5-Fluoro-2,3-dimethyl-1H-indole-7-carbaldehyde (1 mmol) in ethanol (20 mL) in a round-bottom flask.

  • Add 2-aminoethanol (1.1 mmol) to the solution.

  • Reflux the mixture for 4-6 hours.

  • Monitor the reaction by thin-layer chromatography (TLC).

  • After completion, cool the reaction mixture and remove the solvent under reduced pressure.

  • Purify the resulting Schiff base product by column chromatography or recrystallization.

  • Characterize the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

• Fluorescence Titration:

  • Prepare a stock solution of the sensor (e.g., 1 mM) in a suitable solvent (e.g., DMSO).

  • Prepare a stock solution of ZnCl₂ (e.g., 10 mM) in deionized water.

  • In a series of cuvettes, place a fixed concentration of the sensor (e.g., 10 µM) in HEPES buffer.

  • Add increasing concentrations of the Zn²⁺ solution to the cuvettes.

  • Record the fluorescence emission spectrum after each addition upon excitation at the appropriate wavelength.

• Selectivity Study:

  • Repeat the fluorescence measurement with other metal ions (e.g., Na⁺, K⁺, Mg²⁺, Ca²⁺, Cu²⁺, Fe³⁺, etc.) at a concentration significantly higher than that of Zn²⁺ to assess the sensor's selectivity.

Logical relationship for the synthesis and sensing mechanism of a hypothetical fluorescent sensor.

Application Notes and Protocols: 5-Fluoro-2,3-dimethyl-1H-indole as a Versatile Building Block for Complex Molecules

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential uses of 5-Fluoro-2,3-dimethyl-1H-indole as a key intermediate in the synthesis of complex organic molecules. The introduction of a fluorine atom at the 5-position, combined with the methyl groups at the 2- and 3-positions, offers a unique substitution pattern that can influence the biological activity, metabolic stability, and physicochemical properties of resulting compounds. This document outlines a theoretical synthetic protocol for the parent indole and explores its subsequent functionalization for applications in medicinal chemistry and materials science.

Synthesis of 5-Fluoro-2,3-dimethyl-1H-indole

A reliable method for the synthesis of 5-Fluoro-2,3-dimethyl-1H-indole is the Fischer indole synthesis.[1][2] This classic reaction involves the acid-catalyzed cyclization of a phenylhydrazone, formed from the condensation of a substituted phenylhydrazine with a ketone.

Experimental Protocol: Fischer Indole Synthesis

Reaction Scheme:

(4-Fluorophenyl)hydrazine + 2-Butanone → 5-Fluoro-2,3-dimethyl-1H-indole

Materials:

• (4-Fluorophenyl)hydrazine hydrochloride

• 2-Butanone

• Glacial Acetic Acid

• Ethanol

• Sodium Bicarbonate solution (saturated)

• Brine

• Anhydrous Sodium Sulfate

• Ethyl Acetate

• Hexane

Procedure:

• In a round-bottom flask, dissolve (4-fluorophenyl)hydrazine hydrochloride (1.0 eq) in a minimal amount of water and neutralize with a saturated solution of sodium bicarbonate until the free hydrazine precipitates.

• Extract the free (4-fluorophenyl)hydrazine with ethyl acetate. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Dissolve the crude (4-fluorophenyl)hydrazine in a mixture of ethanol and glacial acetic acid.

• Add 2-butanone (1.2 eq) to the solution and reflux the mixture for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and neutralize with a saturated sodium bicarbonate solution.

• Extract the product with ethyl acetate (3 x volume).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford pure 5-Fluoro-2,3-dimethyl-1H-indole.

Illustrative Data (Hypothetical):

Parameter	Value
Yield	75-85%
Appearance	Off-white to pale yellow solid
¹H NMR (CDCl₃, 400 MHz) δ (ppm)	7.80 (br s, 1H, NH), 7.15 (dd, J=8.8, 4.4 Hz, 1H), 7.05 (dd, J=9.2, 2.4 Hz, 1H), 6.90 (td, J=9.0, 2.4 Hz, 1H), 2.35 (s, 3H, 2-CH₃), 2.20 (s, 3H, 3-CH₃)
¹³C NMR (CDCl₃, 100 MHz) δ (ppm)	157.5 (d, J=235 Hz), 132.5, 131.0 (d, J=10 Hz), 128.0, 110.0 (d, J=25 Hz), 108.0, 104.0 (d, J=23 Hz), 10.5 (3-CH₃), 8.5 (2-CH₃)
¹⁹F NMR (CDCl₃, 376 MHz) δ (ppm)	-124.5
MS (ESI+) m/z	164.09 [M+H]⁺

Applications in the Synthesis of Complex Molecules

5-Fluoro-2,3-dimethyl-1H-indole is a valuable scaffold for the development of novel therapeutic agents and functional materials. The indole nucleus is a privileged structure in medicinal chemistry, and the strategic placement of fluorine can enhance drug-like properties.

N-Functionalization for Kinase Inhibitors

The indole nitrogen can be readily functionalized to introduce various substituents, a common strategy in the design of kinase inhibitors. Many kinase inhibitors feature a heterocyclic core that occupies the adenine-binding pocket of the enzyme.

Illustrative Reaction: N-Alkylation

Reaction Scheme:

5-Fluoro-2,3-dimethyl-1H-indole + R-X → 1-Alkyl-5-fluoro-2,3-dimethyl-1H-indole

Experimental Protocol:

• To a solution of 5-Fluoro-2,3-dimethyl-1H-indole (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add sodium hydride (1.2 eq, 60% dispersion in mineral oil) portion-wise at 0 °C under an inert atmosphere.

• Stir the mixture at room temperature for 30 minutes.

• Add the desired alkyl halide (R-X, 1.1 eq) and continue stirring at room temperature or with gentle heating until the reaction is complete (monitored by TLC).

• Quench the reaction by the slow addition of water.

• Extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by column chromatography.

Hypothetical Quantitative Data for N-Alkylation Derivatives:

Derivative (R-group)	Yield (%)	¹H NMR (NH proton absent)
Benzyl	92	7.30-7.20 (m, 5H), 5.30 (s, 2H)
4-Methoxybenzyl	88	7.20 (d, J=8.8 Hz, 2H), 6.85 (d, J=8.8 Hz, 2H), 5.25 (s, 2H), 3.80 (s, 3H)
2-(Dimethylamino)ethyl	75	3.60 (t, J=6.0 Hz, 2H), 2.50 (t, J=6.0 Hz, 2H), 2.25 (s, 6H)

C-H Functionalization for Bioactive Scaffolds

Direct C-H functionalization of the indole core is a powerful tool for rapidly building molecular complexity. The C4, C6, and C7 positions of the 5-Fluoro-2,3-dimethyl-1H-indole are potential sites for further elaboration.

Illustrative Reaction: Palladium-Catalyzed C-H Arylation

Experimental Protocol:

• In a pressure vessel, combine 5-Fluoro-2,3-dimethyl-1H-indole (1.0 eq), the aryl halide (1.5 eq), palladium(II) acetate (0.05 eq), a suitable ligand (e.g., XPhos, 0.1 eq), and a base (e.g., potassium carbonate, 2.0 eq).

• Evacuate and backfill the vessel with an inert gas (e.g., Argon).

• Add a degassed solvent (e.g., toluene or dioxane).

• Heat the reaction mixture at 100-120 °C for 12-24 hours.

• Cool the reaction to room temperature, dilute with an organic solvent, and filter through celite.

• Concentrate the filtrate and purify the residue by column chromatography.

Potential Biological Significance and Signaling Pathways

While specific biological data for derivatives of 5-Fluoro-2,3-dimethyl-1H-indole is not yet widely available, the broader class of fluorinated indoles has shown significant activity as inhibitors of various protein kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases.

Hypothetical Target: Vascular Endothelial Growth Factor Receptor (VEGFR) Signaling

Derivatives of fluorinated indoles, such as Sunitinib (a 5-fluoro-2-oxindole derivative), are known to inhibit receptor tyrosine kinases like VEGFR. Inhibition of this pathway can block angiogenesis, a critical process for tumor growth and metastasis.

Caption: Hypothetical inhibition of the VEGFR signaling pathway.

Experimental Workflows

The synthesis and subsequent functionalization of 5-Fluoro-2,3-dimethyl-1H-indole follow a logical experimental workflow.

Caption: General experimental workflow for synthesis and derivatization.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Fischer indole synthesis - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Fluoro-2,3-dimethyl-1H-indole

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting the synthesis of 5-Fluoro-2,3-dimethyl-1H-indole. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during this synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 5-Fluoro-2,3-dimethyl-1H-indole?

A1: The most prevalent and classical method for synthesizing 5-Fluoro-2,3-dimethyl-1H-indole is the Fischer indole synthesis.[1][2] This reaction involves the acid-catalyzed cyclization of a phenylhydrazone, which is formed from the condensation of (4-fluorophenyl)hydrazine and 2-butanone.[1]

Q2: I am observing a low yield in my Fischer indole synthesis. What are the potential causes?

A2: Low yields in the Fischer indole synthesis are a common challenge.[3] Several factors can contribute to this issue:

• Poor quality of starting materials: Impurities in (4-fluorophenyl)hydrazine or 2-butanone can lead to side reactions.

• Inappropriate acid catalyst: The choice and concentration of the acid catalyst (e.g., HCl, H₂SO₄, polyphosphoric acid, or Lewis acids like ZnCl₂) are crucial for the reaction's success.[1][3]

• Suboptimal reaction temperature and time: The reaction often requires elevated temperatures, but excessive heat or prolonged reaction times can cause decomposition of the starting materials or the final product.[3]

• Presence of water: The reaction should be conducted under anhydrous conditions as water can interfere with the acid catalyst and reaction intermediates.[3]

Q3: What are the likely side-products in the synthesis of 5-Fluoro-2,3-dimethyl-1H-indole?

A3: Potential side-products in the Fischer indole synthesis include:

• Unreacted starting materials: Incomplete reaction will leave (4-fluorophenyl)hydrazine and 2-butanone in the mixture.

• Isomeric indoles: Although less likely with a symmetrical ketone like 2-butanone, improper reaction conditions could potentially lead to rearrangements or side reactions.

• Polymerization: Indoles can be unstable under strongly acidic conditions, which may lead to the formation of polymeric byproducts.[4]

• Over-fluorination or side reactions on the benzene ring: While less common in the Fischer synthesis itself, harsh conditions could potentially lead to unwanted side reactions.

Q4: How can I effectively purify the final product?

A4: Purification of 5-Fluoro-2,3-dimethyl-1H-indole is typically achieved through column chromatography on silica gel.[5][6] A common eluent system is a mixture of hexane and ethyl acetate.[4][7] Recrystallization from a suitable solvent can also be an effective method for purification.

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving common issues during the synthesis of 5-Fluoro-2,3-dimethyl-1H-indole.

Observed Problem	Potential Cause	Suggested Solution
Low or No Product Formation	1. Inactive catalyst.	1. Use a fresh, anhydrous acid catalyst. Experiment with different Brønsted or Lewis acids.[1]
2. Low reaction temperature.	2. Gradually increase the reaction temperature and monitor the reaction progress by TLC.
3. Insufficient reaction time.	3. Increase the reaction time and continue monitoring by TLC until the starting material is consumed.
4. Poor quality of starting materials.	4. Ensure the purity of (4-fluorophenyl)hydrazine and 2-butanone. Purify them if necessary.
Formation of Multiple Products (Visible on TLC)	1. Reaction temperature is too high.	1. Lower the reaction temperature to minimize the formation of byproducts.
2. Incorrect acid catalyst concentration.	2. Optimize the concentration of the acid catalyst. Too high a concentration can lead to degradation.
3. Presence of impurities.	3. Ensure all reagents and solvents are pure and anhydrous.
Product Decomposition During Workup or Purification	1. Exposure to strong acids or bases.	1. Use a mild workup procedure, for instance, neutralizing the acid with a saturated sodium bicarbonate solution.
2. Prolonged exposure to heat.	2. Avoid excessive heating during solvent evaporation. Use a rotary evaporator at a moderate temperature.
3. Use of protic solvents during purification.	3. Use aprotic solvents for chromatography if the product shows instability.

Experimental Protocols

Key Experiment: Fischer Indole Synthesis of 5-Fluoro-2,3-dimethyl-1H-indole

Materials:

• (4-fluorophenyl)hydrazine hydrochloride

• 2-butanone

• Ethanol

• Concentrated Sulfuric Acid (or Polyphosphoric Acid)

• Sodium bicarbonate (saturated aqueous solution)

• Ethyl acetate

• Hexane

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• Formation of the Phenylhydrazone:

  • In a round-bottom flask, dissolve (4-fluorophenyl)hydrazine hydrochloride (1.0 eq) in ethanol.

  • Add 2-butanone (1.1 eq) to the solution.

  • Stir the mixture at room temperature for 1-2 hours. The formation of the hydrazone can be monitored by TLC.

• Cyclization:

  • To the flask containing the phenylhydrazone, slowly add concentrated sulfuric acid (or polyphosphoric acid) while cooling the flask in an ice bath.

  • After the addition is complete, heat the reaction mixture to 80-100 °C.

  • Monitor the progress of the cyclization reaction by TLC. The reaction is typically complete within 2-4 hours.

• Workup:

  • Allow the reaction mixture to cool to room temperature.

  • Carefully pour the mixture over crushed ice.

  • Neutralize the acidic solution by the slow addition of a saturated aqueous solution of sodium bicarbonate until the pH is approximately 7-8.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with brine, then dry over anhydrous magnesium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford 5-Fluoro-2,3-dimethyl-1H-indole as a solid.

Visualizations

Caption: Fischer Indole Synthesis Pathway for 5-Fluoro-2,3-dimethyl-1H-indole.

Caption: Troubleshooting Workflow for Low Yield in Indole Synthesis.

References

• 1. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. 5-Fluoro-3-(1H-indol-3-ylmeth­yl)-1H-indole - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.iucr.org [journals.iucr.org]
• 7. benchchem.com [benchchem.com]

common side reactions in the synthesis of 5-fluoroindoles

Welcome to the technical support center for the synthesis of 5-fluoroindoles. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) encountered during the synthesis of this important class of compounds.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 5-fluoroindoles?

The most prevalent methods for the synthesis of 5-fluoroindoles include the Fischer, Leimgruber-Batcho, Bischler-Möhlau, and Sugasawa indole syntheses. Each method has its own advantages and is susceptible to specific side reactions.

Q2: How does the fluorine substituent at the 5-position influence the course of the indole synthesis?

The electron-withdrawing nature of the fluorine atom can deactivate the benzene ring, making some electrophilic aromatic substitution steps more challenging and potentially requiring harsher reaction conditions. This can lead to longer reaction times and the formation of complex mixtures of byproducts, as observed in the Bischler-Möhlau synthesis with 4-fluoroaniline.[1] In the Fischer indole synthesis, the electronic properties of the fluorine substituent can influence the regioselectivity of the cyclization step.[2]

Q3: My Fischer indole synthesis of 5-fluoroindole is giving a low yield and multiple spots on TLC. What are the likely side reactions?

Low yields and multiple byproducts in the Fischer indole synthesis of 5-fluoroindole can be attributed to several factors:

• Incomplete cyclization: The acidic conditions may not be optimal, leading to unreacted phenylhydrazone.

• Degradation: Harsh acidic conditions and high temperatures can cause degradation of the starting materials or the indole product.[3]

• Isomer formation: If an unsymmetrical ketone is used, the formation of regioisomers is possible. The electron-withdrawing fluorine group can influence the direction of the cyclization.

• Rearrangement and dimerization: Under strongly acidic conditions, the enamine intermediate or the final 5-fluoroindole product can undergo further reactions, leading to complex mixtures.

Q4: In the Leimgruber-Batcho synthesis of 5-fluoroindole, I'm observing a significant polar byproduct. What could it be?

A common side reaction in the Leimgruber-Batcho synthesis is the over-reduction of the intermediate enamine. This leads to the formation of a 2-aminophenylethylamine derivative instead of the desired indole. This byproduct is typically more polar than the 5-fluoroindole.

Q5: The Bischler-Möhlau synthesis I am attempting for 5-fluoroindole is producing a lot of tar-like material and the yield is very low. How can I improve this?

The Bischler-Möhlau synthesis is known for requiring harsh conditions, which often leads to the formation of polymeric or tar-like byproducts, especially with less reactive anilines like 4-fluoroaniline.[1] To mitigate this, consider the following:

• Milder reaction conditions: Explore alternative catalysts or reaction media that allow for lower temperatures.

• Protection of the aniline: Temporarily protecting the amino group can sometimes prevent unwanted side reactions.

• Alternative synthesis routes: If the yield remains low, consider switching to a more robust method like the Leimgruber-Batcho or Fischer indole synthesis for your 5-fluoroindole target.

Troubleshooting Guides

Fischer Indole Synthesis

Issue	Possible Cause(s)	Troubleshooting Steps
Low or no product formation	- Inactive catalyst- Insufficient temperature- Unstable hydrazone	- Use a fresh or different acid catalyst (e.g., PPA, ZnCl₂, H₂SO₄)[4]- Gradually increase the reaction temperature while monitoring for decomposition- Isolate and purify the hydrazone before cyclization
Multiple spots on TLC, complex mixture	- Formation of regioisomers (with unsymmetrical ketones)- Degradation of starting material or product- Side reactions like rearrangements or dimerizations	- Use a symmetrical ketone if possible- Optimize reaction time and temperature to minimize degradation[5]- Purify the crude product using column chromatography
Formation of dark, tarry material	- Excessively harsh acidic conditions- High reaction temperature	- Use a milder acid catalyst- Lower the reaction temperature and extend the reaction time- Consider a different solvent

Leimgruber-Batcho Indole Synthesis

Issue	Possible Cause(s)	Troubleshooting Steps
Low yield of enamine intermediate	- Incomplete reaction with DMF-DMA- Decomposition of the starting nitrotoluene	- Increase the equivalents of DMF-DMA and/or pyrrolidine[6]- Ensure the reaction is performed under anhydrous conditions- Optimize the reaction temperature
Formation of polar byproduct (over-reduction)	- Over-reduction of the enamine intermediate	- Carefully control the amount of reducing agent (e.g., Raney nickel, Pd/C)[7]- Monitor the reaction closely by TLC or LC-MS to stop it at the desired point
Incomplete reductive cyclization	- Inactive catalyst- Insufficient reducing agent	- Use fresh Raney nickel or Pd/C catalyst- Increase the amount of reducing agent or hydrogen pressure[6]

Bischler-Möhlau Indole Synthesis

Issue	Possible Cause(s)	Troubleshooting Steps
Formation of tar-like material and low yield	- Harsh reaction conditions leading to polymerization- Low reactivity of 4-fluoroaniline	- Attempt the reaction at a lower temperature for a longer duration- Consider using microwave irradiation to promote the reaction under milder conditions- Explore alternative, higher-yielding synthetic routes
Complex mixture of products	- Formation of mono- and di-substituted anilines- Unpredictable regioselectivity	- Use a large excess of aniline to favor the desired product- Carefully purify the crude product by column chromatography[1]

Quantitative Data Summary

The following table summarizes reported yields for the synthesis of 5-fluoroindole and its precursors using different methods.

Synthesis Method	Starting Material	Product	Yield (%)	Reference
Fischer Indole Synthesis	4-Fluorophenylhydrazine and ethyl pyruvate	Ethyl 5-fluoroindole-2-carboxylate	-	[1]
Leimgruber-Batcho	5-Fluoro-2-nitrotoluene	5-Fluoroindole	81	[6]
Bischler-Möhlau	4-Fluoroaniline and 2-bromoacetaldehyde diethyl acetal	5-Fluoroindole	<30	[1]
Sugasawa Synthesis	4-Fluoroaniline and chloroacetonitrile	1-(2-amino-5-fluorophenyl)-2-chloroethanone	45	[1]
Reductive Cyclization	1-(2-amino-5-fluorophenyl)-2-chloroethanone	5-Fluoroindole	70	[1]
Vicarious Nucleophilic Substitution	4-Fluoronitrobenzene and 2-(4-bromophenoxy)acetonitrile	2-(5-Fluoro-2-nitrophenyl)acetonitrile	72	[1]
Reductive Cyclization	2-(5-Fluoro-2-nitrophenyl)acetonitrile	5-Fluoroindole	81	[1][8]

Experimental Protocols

Leimgruber-Batcho Synthesis of 5-Fluoroindole

Step 1: Enamine Formation [6]

• To a solution of 5-fluoro-2-nitrotoluene (1 equivalent) in N,N-dimethylformamide (DMF), add N,N-dimethylformamide dimethyl acetal (DMF-DMA) (2.5 equivalents) and pyrrolidine (0.1 equivalents).

• Heat the mixture and monitor the reaction progress by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature. The intermediate enamine may precipitate and can be isolated by filtration, or the crude mixture can be used directly in the next step.

Step 2: Reductive Cyclization [6]

• Suspend the crude enamine from the previous step in a suitable solvent such as ethanol.

• Add a catalytic amount of 10% Palladium on carbon (Pd/C).

• Pressurize the reaction vessel with hydrogen gas or add a hydrogen source like hydrazine hydrate.

• Heat the mixture and stir vigorously. Monitor the reaction by TLC or HPLC.

• Upon completion, cool the reaction mixture and carefully filter off the catalyst.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography to afford 5-fluoroindole.

Visualizations

Caption: Fischer Indole Synthesis: Main Pathway and Side Reactions.

Caption: Troubleshooting Logic for Leimgruber-Batcho Synthesis.

References

• 1. diva-portal.org [diva-portal.org]
• 2. Origins of Regioselectivity in the Fischer Indole Synthesis of a Selective Androgen Receptor Modulator - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. testbook.com [testbook.com]
• 4. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Leimgruber–Batcho indole synthesis - Wikipedia [en.wikipedia.org]
• 8. 5-Fluoroindole synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Optimizing Reaction Conditions for the Fischer Indole Synthesis of Fluorinated Compounds

Welcome to the Technical Support Center for the Fischer Indole Synthesis of Fluorinated Compounds. This resource is tailored for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to navigate the complexities of synthesizing fluorinated indoles.

Troubleshooting Guides

This section addresses specific issues that may arise during the Fischer indole synthesis of fluorinated compounds.

Issue 1: Low or No Yield of the Desired Fluoroindole

A low yield is a common challenge in the Fischer indole synthesis, and the presence of electron-withdrawing fluorine atoms can exacerbate this issue.[1]

Potential Cause	Troubleshooting Steps
Poor Quality of Starting Materials	Ensure the purity of the fluorinated phenylhydrazine and the carbonyl compound, as impurities can lead to side reactions.[1] Use freshly distilled or purified reagents.
Suboptimal Acid Catalyst	The choice and concentration of the acid catalyst are critical.[1] Screen both Brønsted acids (e.g., H₂SO₄, polyphosphoric acid (PPA), p-toluenesulfonic acid) and Lewis acids (e.g., ZnCl₂, BF₃·OEt₂).[2][3][4] For substrates with strongly electron-withdrawing groups, a stronger acid or higher catalyst loading may be necessary.
Inappropriate Reaction Temperature	The reaction often requires elevated temperatures, but excessive heat can cause decomposition.[1] Monitor the reaction by Thin Layer Chromatography (TLC) to find the optimal temperature. Microwave-assisted synthesis can sometimes improve yields and reduce reaction times.
Presence of Water	Ensure anhydrous conditions, as water can deactivate the acid catalyst and hydrolyze intermediates.[1]
Electron-Withdrawing Effects of Fluorine	The fluorine atom deactivates the phenylhydrazine ring, making the key[5][5]-sigmatropic rearrangement more difficult. Harsher reaction conditions (stronger acid, higher temperature) may be required to overcome this.

Issue 2: Formation of Multiple Products (Isomers and Byproducts)

The formation of regioisomers and other byproducts is a frequent complication, particularly with unsymmetrical ketones.

Potential Cause	Troubleshooting Steps
Formation of Regioisomers	With unsymmetrical ketones, cyclization can occur on either side of the hydrazone. The regioselectivity can be influenced by the acidity of the medium and steric factors.[1] A systematic screening of different acid catalysts and solvents can help to favor the desired isomer.
Side Reactions	Harsh acidic conditions can lead to various side reactions. Consider using a milder acid or lowering the reaction temperature.[1] Protecting groups on sensitive functionalities may be necessary.
Decomposition	The starting materials, intermediates, or the final fluoroindole product may be unstable under the reaction conditions. Monitor the reaction progress closely and avoid prolonged reaction times at high temperatures.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of the Fischer indole synthesis?

A1: The Fischer indole synthesis proceeds through several key steps:

• Hydrazone Formation: A fluorinated phenylhydrazine reacts with an aldehyde or ketone to form a phenylhydrazone.[4]

• Tautomerization: The phenylhydrazone tautomerizes to its enamine form.[3]

• [5][5]-Sigmatropic Rearrangement: The protonated enamine undergoes a[5][5]-sigmatropic rearrangement, which is the key bond-forming step, to form a di-imine intermediate.[4]

• Cyclization and Aromatization: The intermediate cyclizes and eliminates ammonia to form the stable, aromatic indole ring.[3]

Q2: How does the position of the fluorine substituent on the phenylhydrazine ring affect the reaction?

A2: The position of the fluorine atom significantly influences the electronic properties of the phenylhydrazine and, consequently, the reaction outcome. As a strongly electron-withdrawing group, a fluorine atom deactivates the aromatic ring, which can slow down the rate-determining[5][5]-sigmatropic rearrangement. The effect is generally more pronounced when the fluorine is in the ortho or para position relative to the hydrazine moiety.

Q3: Which acid catalyst is generally most effective for the synthesis of fluorinated indoles?

A3: There is no single "best" catalyst, as the optimal choice depends on the specific substrates. Both Brønsted acids like polyphosphoric acid (PPA) and sulfuric acid, and Lewis acids such as zinc chloride (ZnCl₂) and boron trifluoride etherate (BF₃·OEt₂) are commonly used.[2][4] It is often necessary to empirically screen a variety of acids to determine the most effective one for a particular reaction.[1]

Q4: Can microwave irradiation be used to improve the synthesis of fluorinated indoles?

A4: Yes, microwave-assisted synthesis can be a valuable tool. It often leads to significantly reduced reaction times and can, in some cases, improve yields and reduce the formation of byproducts by providing rapid and uniform heating.

Quantitative Data Presentation

The following tables summarize reaction conditions and yields for the Fischer indole synthesis of various non-fluorinated and fluorinated indoles to provide a comparative overview.

Table 1: Comparison of Catalysts and Conditions for the Synthesis of 2-Phenylindole

Phenylhydrazine	Acetophenone	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)
Phenylhydrazine	Acetophenone	PPA	Neat	160	0.5	85
Phenylhydrazine	Acetophenone	ZnCl₂	Neat	170	1	68
Phenylhydrazine	Acetophenone	H₂SO₄	Ethanol	Reflux	3	72

Table 2: Synthesis of 6-Fluoroindole Derivatives

Phenylhydrazine	Carbonyl Compound	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)
4-Fluorophenylhydrazine HCl	Acetaldehyde	PPA	Neat	80-150	1-4	Moderate

Experimental Protocols

Protocol 1: General Procedure for the Fischer Indole Synthesis of 6-Fluoroindole

This protocol describes a general method for the synthesis of 6-fluoroindole from 4-fluorophenylhydrazine hydrochloride and an appropriate aldehyde or ketone.

Step 1: Hydrazone Formation

• Dissolve 4-fluorophenylhydrazine hydrochloride (1.0 equivalent) in a suitable solvent such as ethanol or acetic acid.

• Add the desired aldehyde or ketone (1.1 equivalents) to the solution.

• Stir the mixture at room temperature for 1-2 hours. The formation of the hydrazone may be observed as a precipitate.

• The hydrazone can be isolated by filtration, or the reaction mixture can be carried forward to the next step directly.

Step 2: Indolization

• To the hydrazone from the previous step (or the entire reaction mixture), add an acid catalyst. Common choices include polyphosphoric acid (PPA), sulfuric acid, or zinc chloride.

• Heat the reaction mixture to a temperature between 80-150°C.

• Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

• Once the reaction is complete (typically 1-4 hours), cool the mixture to room temperature.

• Carefully quench the reaction by pouring it into ice-water.

• Neutralize the mixture with a suitable base (e.g., sodium bicarbonate or sodium hydroxide solution).

• Extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the pure 6-fluoroindole.

Visualizations

Logical Relationships and Workflows

References

• 1. benchchem.com [benchchem.com]
• 2. testbook.com [testbook.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 5. Peculiarity of methoxy group-substituted phenylhydrazones in Fischer indole synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Fluorinated Indole Derivatives

This technical support center is designed to assist researchers, scientists, and drug development professionals in navigating the common challenges associated with the purification of fluorinated indole derivatives. The unique physicochemical properties imparted by fluorine, while beneficial for biological activity, can introduce complexities in purification processes. This guide provides troubleshooting advice and frequently asked questions (FAQs) in a user-friendly format to address specific issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges in purifying fluorinated indole derivatives?

A1: The primary challenges stem from the unique properties conferred by fluorine substitution. These include:

• Altered Polarity and Solubility: Fluorine's high electronegativity can significantly change the polarity and solubility of the indole derivative, making standard purification protocols for non-fluorinated analogs less effective.

• Co-elution with Impurities: The modified electronic properties can lead to the crude product having similar retention characteristics to synthetic byproducts, complicating chromatographic separation.

• Potential for Defluorination: The carbon-fluorine bond, while generally strong, can be susceptible to cleavage under certain conditions, such as harsh pH or on acidic stationary phases like silica gel, leading to the formation of impurities.[1]

• Crystallization Difficulties: Fluorination can disrupt crystal lattice packing, making recrystallization challenging and sometimes leading to the product "oiling out" or forming an amorphous solid.

• Peak Tailing in HPLC: The basic nature of the indole nitrogen can lead to interactions with acidic silanol groups on silica-based HPLC columns, resulting in poor peak shape.

Q2: How does the position and number of fluorine substituents affect purification?

A2: The location and extent of fluorination play a crucial role in the molecule's behavior during purification. Generally, increasing the number of fluorine atoms increases the compound's polarity, which will affect its retention time in both normal-phase and reversed-phase chromatography. The position of the fluorine atom on the indole ring or on a substituent can influence the molecule's pKa, dipole moment, and susceptibility to degradation, all of which impact the choice of purification strategy.

Q3: My fluorinated indole is unstable on silica gel. What are my options?

A3: Instability on silica gel is a common issue, often due to the acidic nature of the stationary phase which can cause degradation or defluorination.[1] Consider the following alternatives:

• Deactivated Silica Gel: Pre-treating the silica gel with a base, such as triethylamine (typically 1-2% in the eluent), can neutralize the acidic sites.

• Alumina: Using neutral or basic alumina as the stationary phase is a good alternative to silica gel for acid-sensitive compounds.

• Reversed-Phase Chromatography: If the compound is sufficiently soluble in polar solvents, reversed-phase flash chromatography or preparative HPLC using a C18-functionalized silica stationary phase can be an effective purification method.

Q4: I'm struggling to find a suitable solvent for recrystallizing my fluorinated indole derivative. What is a systematic approach to solvent screening?

A4: Finding the right recrystallization solvent can be a trial-and-error process. A systematic approach is recommended:

• Single Solvent Screening: Test the solubility of a small amount of your crude product in a range of solvents with varying polarities (e.g., hexane, ethyl acetate, acetone, ethanol, water) at room temperature and upon heating. An ideal solvent will dissolve the compound when hot but not when cold.

• Two-Solvent System: If a single solvent is not effective, try a two-solvent system. Dissolve the compound in a "good" solvent (in which it is highly soluble) at an elevated temperature, and then add a "poor" solvent (in which it is sparingly soluble) dropwise until the solution becomes cloudy. Reheat to clarify and then allow to cool slowly.

Troubleshooting Guides

Column Chromatography

Issue	Possible Cause	Recommended Solution
Poor Separation of Product and Impurities	The polarity of the eluent is not optimal.	Perform a thorough TLC analysis with a range of solvent systems (e.g., hexane/ethyl acetate, dichloromethane/methanol) to find an eluent that gives a good separation and a target Rf value of ~0.3 for your product.
Streaking or Tailing on TLC/Column	The compound is interacting strongly with the acidic silica gel. The sample is overloaded on the column.	Add a small amount of triethylamine (0.5-1%) to the eluent to neutralize acidic sites on the silica. Ensure the sample is not loaded in a volume or concentration that exceeds the column's capacity.
Product Decomposition on the Column	The compound is sensitive to the acidic nature of silica gel.	Switch to a less acidic stationary phase like neutral alumina or consider using reversed-phase chromatography.
Irreversible Adsorption of Product	The compound is too polar and is binding irreversibly to the stationary phase.	Increase the polarity of the eluent significantly or consider using a different stationary phase. In some cases, adding a competitive binding agent like an acid or base to the eluent can help.

Preparative HPLC

Issue	Possible Cause	Recommended Solution
Peak Tailing	Interaction of the basic indole nitrogen with residual acidic silanol groups on the stationary phase.	Add an acidic modifier like 0.1% trifluoroacetic acid (TFA) or formic acid to the mobile phase to protonate the silanols and the analyte. Use an end-capped HPLC column specifically designed for the analysis of basic compounds.
Poor Resolution	The mobile phase gradient is not optimized. The column stationary phase is not suitable.	Optimize the gradient profile (slope and duration) to improve separation. Experiment with different stationary phases (e.g., C18, C8, Phenyl-Hexyl) to find one with better selectivity for your compound and its impurities.
Low Recovery	The compound is precipitating on the column or is not fully eluting.	Ensure the sample is fully dissolved in the injection solvent. The injection solvent should be weaker than the initial mobile phase. A column wash with a strong solvent after the run may be necessary.
Broad Peaks	Column overloading. Extra-column volume.	Reduce the injection volume or the concentration of the sample. Ensure that the tubing connecting the injector, column, and detector is as short and narrow as possible.

Quantitative Data on Purification

The following table provides representative data on the purification of a fluorinated pyrrolopyrimidine, Tofacitinib, an analog of which contains a fluorinated indole scaffold. This illustrates the typical improvement in purity that can be achieved with a multi-step purification process.

Purification Step	Purity of Intermediate (%)	Overall Yield (%)	Key Impurities Removed
Initial Synthesis (Crude)	~76%	-	Starting materials, coupling reagents
Extraction and Filtration	96.3%	76%	Water-soluble byproducts
Debenzylation and Filtration	98.7%	90% (of this step)	Benzylated impurities
Final Crystallization	>99.5%	85% (of this step)	Isomeric and process-related impurities

Data is adapted from a process for the preparation of Tofacitinib Citrate and is for illustrative purposes.[2][3]

Experimental Protocols

Protocol 1: Flash Column Chromatography of a Fluorinated Indole Derivative

This protocol describes a general procedure for the purification of a moderately polar fluorinated indole derivative using silica gel flash chromatography.

Materials:

• Crude fluorinated indole derivative

• Silica gel (230-400 mesh)

• Solvents: Hexane, Ethyl Acetate (HPLC grade)

• Triethylamine (optional)

• Glass column, flasks, and other standard laboratory glassware

• Thin Layer Chromatography (TLC) plates

Procedure:

• TLC Analysis: Develop a suitable solvent system using TLC. A good starting point for many indole derivatives is a mixture of hexane and ethyl acetate. Adjust the ratio to achieve an Rf value of approximately 0.2-0.4 for the desired compound. If streaking is observed, add 0.5% triethylamine to the solvent mixture.

• Column Packing: Prepare a slurry of silica gel in the initial, low-polarity eluent. Pour the slurry into the column and allow it to pack under gravity, then gently apply pressure to obtain a well-packed bed.

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent). Adsorb the sample onto a small amount of silica gel, evaporate the solvent, and carefully add the dry powder to the top of the column bed. Alternatively, load the dissolved sample directly onto the column.

• Elution: Begin elution with the low-polarity solvent system determined by TLC. Gradually increase the polarity of the eluent (gradient elution) to move the compound down the column.

• Fraction Collection: Collect fractions and monitor their composition by TLC.

• Isolation: Combine the fractions containing the pure product and remove the solvent under reduced pressure using a rotary evaporator.

Protocol 2: Preparative HPLC Purification of a Fluorinated Indole Derivative

This protocol provides a general method for purifying a fluorinated indole derivative using reversed-phase preparative HPLC.

Instrumentation and Materials:

• Preparative HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 10 µm particle size, 250 x 21.2 mm)

• Solvents: Acetonitrile (HPLC grade), Ultrapure water

• Mobile Phase Additive: Trifluoroacetic acid (TFA) or Formic Acid (FA)

• Crude fluorinated indole derivative

Procedure:

• Mobile Phase Preparation: Prepare two mobile phases:

  • Mobile Phase A: 0.1% TFA (or FA) in water

  • Mobile Phase B: 0.1% TFA (or FA) in acetonitrile

• Sample Preparation: Dissolve the crude sample in a minimal amount of a solvent mixture that is weaker than the initial mobile phase conditions (e.g., a higher percentage of water). Filter the sample through a 0.45 µm syringe filter.

• Method Development (Analytical Scale): If possible, develop and optimize the separation method on an analytical scale HPLC first to determine the optimal gradient.

• Preparative Run: Equilibrate the preparative column with the initial mobile phase composition (e.g., 95% A, 5% B). Inject the sample and begin the gradient elution (e.g., a linear gradient from 5% to 95% B over 30 minutes).

• Fraction Collection: Collect fractions based on the detector signal corresponding to the peak of the target compound.

• Purity Analysis: Analyze the purity of the collected fractions using analytical HPLC.

• Product Isolation: Pool the pure fractions. Remove the acetonitrile by rotary evaporation. The remaining aqueous solution can be lyophilized to yield the purified compound as a solid.

Visualizations

Caption: A typical experimental workflow for the purification of fluorinated indole derivatives.

Caption: The JAK-STAT signaling pathway with a hypothetical fluorinated indole inhibitor.

References

• 1. daneshyari.com [daneshyari.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 5-Fluoro-2,3-dimethyl-1H-indole

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 5-Fluoro-2,3-dimethyl-1H-indole. The content is structured to address specific issues that may be encountered during experimentation, with a focus on byproduct identification and mitigation.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 5-Fluoro-2,3-dimethyl-1H-indole?

A1: The most prevalent and well-established method for the synthesis of 5-Fluoro-2,3-dimethyl-1H-indole is the Fischer indole synthesis.[1][2][3][4][5] This reaction involves the acid-catalyzed condensation of 4-fluorophenylhydrazine with 2-butanone.

Q2: What are the primary byproducts I should expect in this synthesis?

A2: The principal byproduct in the Fischer indole synthesis of 5-Fluoro-2,3-dimethyl-1H-indole is the constitutional isomer, 7-Fluoro-2,3-dimethyl-1H-indole . This arises from the non-regioselective reaction of 4-fluorophenylhydrazine with the unsymmetrical ketone, 2-butanone. Other potential minor impurities may include unreacted starting materials and decomposition products.

Q3: How can I identify the desired product and its isomeric byproduct?

A3: A combination of analytical techniques is recommended for the unambiguous identification of 5-Fluoro-2,3-dimethyl-1H-indole and its 7-fluoro isomer. These include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H, 13C, and 19F NMR are powerful tools for distinguishing between the two isomers. The chemical shifts and coupling constants of the aromatic protons and the fluorine atom will differ significantly due to their different electronic environments.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique can separate the two isomers and provide their respective mass spectra. While the molecular ion peak will be the same, the fragmentation patterns may show subtle differences.

• High-Performance Liquid Chromatography (HPLC): A well-developed HPLC method can effectively separate the 5-fluoro and 7-fluoro isomers, allowing for their quantification.

Q4: What is the typical yield and ratio of the 5-fluoro to 7-fluoro isomer?

A4: The overall yield and the ratio of the 5-fluoro to the 7-fluoro isomer are highly dependent on the reaction conditions, particularly the choice of acid catalyst and the temperature. While specific quantitative data for this exact reaction is not extensively published, it is common in Fischer indole syntheses with unsymmetrical ketones to obtain a mixture of regioisomers. The distribution can range from nearly equimolar to a significant preference for one isomer over the other.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Yield of Indole Product	Incomplete reaction.	- Increase reaction time and/or temperature.- Ensure the use of a suitable and sufficiently strong acid catalyst (e.g., polyphosphoric acid, zinc chloride, or Amberlyst resins).- Monitor the reaction progress using Thin Layer Chromatography (TLC) or HPLC.
Decomposition of starting materials or product.	- Use milder reaction conditions (lower temperature, less harsh acid catalyst).- Ensure the reaction is performed under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative degradation.
High Percentage of 7-Fluoro Isomer	Lack of regioselectivity in the cyclization step.	- Experiment with different acid catalysts. Lewis acids like ZnCl₂ or solid acid catalysts may offer different regioselectivity compared to Brønsted acids like polyphosphoric acid.- Optimize the reaction temperature, as it can influence the kinetic vs. thermodynamic product distribution.
Difficulty in Separating the 5-Fluoro and 7-Fluoro Isomers	Similar polarity of the isomers.	- Utilize high-resolution column chromatography with a carefully selected eluent system. A shallow gradient of a more polar solvent in a non-polar solvent (e.g., ethyl acetate in hexanes) is often effective.- Preparative HPLC can be employed for the separation of small quantities of the isomeric mixture.
Presence of Dark, Tarry Byproducts	Polymerization or extensive decomposition.	- Lower the reaction temperature.- Use a less concentrated acid catalyst.- Ensure efficient stirring to prevent localized overheating.

Data Presentation

Table 1: Expected Product Distribution in the Fischer Indole Synthesis of 5-Fluoro-2,3-dimethyl-1H-indole

Product	Structure	Expected Molar Ratio	Notes
5-Fluoro-2,3-dimethyl-1H-indole	(Desired Product)	Variable	The major product under optimized conditions.
7-Fluoro-2,3-dimethyl-1H-indole	(Isomeric Byproduct)	Variable	The primary byproduct. The ratio is highly dependent on reaction conditions.

Note: The exact ratio of isomers is highly dependent on the specific experimental conditions (catalyst, solvent, temperature) and should be determined empirically.

Experimental Protocols

Protocol 1: Synthesis of 5-Fluoro-2,3-dimethyl-1H-indole via Fischer Indole Synthesis

• Hydrazone Formation: To a stirred solution of 4-fluorophenylhydrazine hydrochloride (1.0 eq) in a suitable solvent (e.g., ethanol or acetic acid), add 2-butanone (1.1 eq). Stir the mixture at room temperature for 1-2 hours or until TLC analysis indicates the complete consumption of the hydrazine.

• Indolization: Add the acid catalyst (e.g., polyphosphoric acid, zinc chloride, or Amberlyst-15) to the reaction mixture. Heat the mixture to 80-110 °C and monitor the reaction by TLC.

• Work-up: After cooling to room temperature, pour the reaction mixture into ice-water and neutralize with a suitable base (e.g., sodium bicarbonate or sodium hydroxide solution).

• Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to separate the 5-fluoro and 7-fluoro isomers.

Protocol 2: Analytical Method for Isomer Identification and Quantification by HPLC

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile in water (both containing 0.1% trifluoroacetic acid).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 220 nm and 275 nm.

• Injection Volume: 10 µL.

• Standard Preparation: Prepare standard solutions of the purified 5-fluoro and 7-fluoro isomers to determine their retention times and response factors for accurate quantification.

Visualizations

Caption: Reaction pathway of the Fischer Indole Synthesis leading to isomeric products.

Caption: A logical workflow for troubleshooting the synthesis and purification process.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 3. jk-sci.com [jk-sci.com]
• 4. Fischer Indole Synthesis [organic-chemistry.org]
• 5. taylorandfrancis.com [taylorandfrancis.com]

how to improve the solubility of 5-Fluoro-2,3-dimethyl-1H-indole for biological assays

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and improving the solubility of 5-Fluoro-2,3-dimethyl-1H-indole and other poorly soluble indole derivatives for biological assays.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is my 5-Fluoro-2,3-dimethyl-1H-indole difficult to dissolve in aqueous buffers?

A1: The poor aqueous solubility is primarily due to its molecular structure. The indole ring system is largely hydrophobic, and the methyl groups further increase this lipophilicity. While the fluorine atom is highly electronegative, its small size may not be enough to significantly increase the molecule's overall polarity and water solubility.[1][2] High lipophilicity is a common challenge for many small molecule compounds in drug discovery.[3][4]

Q2: I can't dissolve my compound directly in my assay buffer. What is the first step I should take?

A2: The standard initial approach is to create a concentrated stock solution in a water-miscible organic solvent.[1] Dimethyl sulfoxide (DMSO) is the most common choice due to its ability to dissolve a wide range of nonpolar and polar compounds.[1][5] This stock solution can then be serially diluted into your aqueous assay medium. However, it is critical to ensure the final concentration of the organic solvent is low enough to not interfere with the biological assay.[1]

Q3: My compound precipitates when I dilute the DMSO stock solution into my aqueous cell culture medium. What's happening and how can I fix it?

A3: This is a common problem that occurs when the final concentration of the compound exceeds its thermodynamic solubility in the aqueous medium, even with a small amount of DMSO.[1][6] Here are several solutions to try:

• Reduce Final DMSO Concentration: The primary goal is to keep the final DMSO concentration as low as possible, ideally below 0.5%, as higher concentrations can be toxic to cells.[7][8][9] You may need to prepare a less concentrated initial stock solution to achieve this.[1]

• Use Co-solvents: Adding a co-solvent such as polyethylene glycol (PEG 400) or ethanol to the aqueous buffer can increase the overall solvent capacity for your compound.[1][10]

• Incorporate Surfactants: Non-ionic surfactants like Tween® 80 or Polysorbate 80 can form micelles that encapsulate hydrophobic compounds, increasing their apparent solubility in aqueous solutions.[1][11]

• Employ Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, effectively shielding them from the aqueous environment and increasing solubility.[12][13] Preparing a compound-cyclodextrin complex before final dilution can prevent precipitation.[1][14]

Q4: Can adjusting the pH of my buffer help improve solubility?

A4: Yes, pH modification can be a very effective strategy if your molecule has ionizable groups.[1][12] The nitrogen atom in the indole ring has a pKa and its protonation state is dependent on pH.[1] For weakly basic compounds, lowering the pH can lead to protonation and a significant increase in water solubility.[1] Conversely, if a derivative has an acidic group, increasing the pH can improve solubility.[1]

Q5: What are the maximum recommended concentrations of DMSO for cell-based assays?

A5: The tolerance to DMSO is highly cell-line specific.[9][15]

• ≤ 0.1%: Generally considered safe for almost all cell lines with minimal effects.[7][15]

• 0.1% - 0.5%: Tolerated by many robust cell lines for shorter-term assays.[7][9]

• > 0.5% - 1%: Can cause cytotoxicity and alter gene expression in some cell lines.[7][15] It is always essential to run a vehicle control (media with the same final DMSO concentration) to assess the solvent's effect on your specific cell line.

Data Presentation: Solubilization Agents & Properties

The following table summarizes common agents used to improve the solubility of poorly soluble compounds for in vitro assays.

Agent Class	Example(s)	Mechanism of Action	Typical Final Concentration in Assay	Key Considerations
Organic Solvent	Dimethyl Sulfoxide (DMSO)	Solubilizes a wide range of hydrophobic compounds.[1]	< 0.5% (ideally ≤ 0.1%)[7][9][15]	Cell line-dependent toxicity; must run vehicle controls.[16]
Co-solvent	PEG 400, Ethanol, Propylene Glycol	Reduces the polarity of the aqueous medium, increasing solvent capacity for hydrophobic compounds.[10][12]	1-10%	Can have biological effects at higher concentrations; requires vehicle controls.
Complexing Agent	Hydroxypropyl-β-cyclodextrin (HP-β-CD), Sulfobutyl ether-β-cyclodextrin (SBE-β-CD)	Encapsulates the hydrophobic drug molecule within a hydrophilic shell, forming a water-soluble inclusion complex.[12][13][17]	Varies (e.g., 1-5% w/v)	Can sometimes interact with cell membranes or assay components.
Surfactant	Tween® 80, Polysorbate 80, Cremophor® EL	Forms micelles that encapsulate the drug, increasing its apparent solubility in aqueous solutions.[1][12]	< 0.1%	Can have intrinsic biological activity and may interfere with some assays.

Visualizations: Workflows & Logic

A logical workflow is critical when troubleshooting solubility issues. The diagram below outlines a step-by-step process for addressing poor compound solubility.

References

• 1. benchchem.com [benchchem.com]
• 2. daneshyari.com [daneshyari.com]
• 3. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. lifetein.com [lifetein.com]
• 8. Cell density, DMSO concentration and needle gauge affect hydrogel-induced BM-MSC viability - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. wisdomlib.org [wisdomlib.org]
• 11. researchgate.net [researchgate.net]
• 12. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 13. Cyclodextrin–Drug Inclusion Complexes: In Vivo and In Vitro Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 14. tandfonline.com [tandfonline.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

stability of 5-Fluoro-2,3-dimethyl-1H-indole in different solvents and pH

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the stability of 5-Fluoro-2,3-dimethyl-1H-indole in various experimental conditions. The information is presented in a question-and-answer format to directly address potential issues.

General Stability Profile of Substituted Indoles

While specific stability data for 5-Fluoro-2,3-dimethyl-1H-indole is not extensively documented in publicly available literature, the general chemical behavior of the indole scaffold provides a strong indication of its stability profile. Indole derivatives are known to be sensitive to several factors, including pH, light, and oxidizing agents.[1] The information presented here is based on the established stability characteristics of substituted indoles.

Troubleshooting Guides

Issue 1: Low or No Yield of the Desired Product in Reactions

If you are experiencing low or no yield in a reaction involving 5-Fluoro-2,3-dimethyl-1H-indole, consider the following potential causes and troubleshooting steps.

Possible Cause	Troubleshooting Step
Degradation under Acidic Conditions	The indole nucleus is susceptible to protonation, which can lead to polymerization or other side reactions. Avoid strong acidic conditions if possible. If necessary, use milder acids or minimize reaction times.[1]
Oxidative Degradation	Indoles can be sensitive to atmospheric oxygen, especially when in solution or heated.[1] It is advisable to carry out reactions under an inert atmosphere (e.g., nitrogen or argon) and use degassed solvents.[1]
Thermal Instability	Prolonged heating can cause decomposition. Monitor the reaction closely and avoid excessive temperatures. Consider using lower boiling point solvents where feasible.[1]
Photodegradation	Exposure to UV or ambient light can trigger degradation. Protect the reaction vessel from light by using amber glassware or wrapping it in aluminum foil.[1]

Issue 2: Appearance of Unexpected Side Products

The presence of unexpected side products can indicate degradation of the starting material or intermediates.

Possible Cause	Troubleshooting Step
Oxidation of the Pyrrole Ring	The electron-rich pyrrole ring is prone to oxidation, which can form oxindoles or other oxidized species.[1] Minimize exposure to air and light. Consider adding an antioxidant if it is compatible with your reaction chemistry.[1]
Reactions at the Methyl Groups	The 2- and 3-methyl groups can be sites for radical or oxidative reactions.
Dehalogenation	While the C-F bond is generally strong, certain reductive or photocatalytic conditions could lead to the removal of the fluorine atom.
Polymerization	As mentioned, acidic conditions can induce polymerization of the indole.[1] Maintain a neutral or slightly basic pH if the reaction conditions allow.[1]

Frequently Asked Questions (FAQs)

Q1: How should I store 5-Fluoro-2,3-dimethyl-1H-indole to ensure its long-term stability?

A1: To ensure long-term stability, 5-Fluoro-2,3-dimethyl-1H-indole should be stored in a cool, dry, and dark place. It is recommended to store the solid compound under an inert atmosphere (e.g., argon or nitrogen) in a tightly sealed container to prevent oxidation and moisture absorption. For solutions, use degassed solvents and store them in a freezer, protected from light.[1]

Q2: How does pH affect the stability of 5-Fluoro-2,3-dimethyl-1H-indole in solution?

A2: Indole derivatives are generally most stable in neutral or slightly basic conditions.[1] Strong acidic conditions can lead to protonation and subsequent polymerization or rearrangement reactions.[1] Strongly alkaline conditions may promote oxidative degradation. For maximum stability in aqueous solutions, it is recommended to maintain a pH between 7.0 and 8.5.[1]

Q3: What are the likely degradation pathways for 5-Fluoro-2,3-dimethyl-1H-indole?

A3: Based on the general chemistry of indoles, the likely degradation pathways include oxidation of the pyrrole ring to form corresponding oxindole derivatives.[1] Oxidation of the 2- or 3-methyl groups is also a possibility. Under specific conditions, dehalogenation at the C-5 position could occur.

Q4: Is 5-Fluoro-2,3-dimethyl-1H-indole sensitive to light?

A4: Yes, indoles can be photosensitive. Exposure to UV and even ambient light can promote oxidative degradation.[1] While fluorination can sometimes enhance photostability, it is best practice to handle the compound and its solutions in amber vials or otherwise protect them from light.[1]

Experimental Protocols

Protocol: Forced Degradation Study for 5-Fluoro-2,3-dimethyl-1H-indole

Forced degradation studies are essential to understand the intrinsic stability of a molecule and to develop stability-indicating analytical methods.[2][3][4]

1. Reagents and Materials:

• 5-Fluoro-2,3-dimethyl-1H-indole

• HPLC grade solvents (e.g., acetonitrile, methanol)

• Buffers of various pH values (e.g., pH 2, 7, 9)

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC system with a suitable column (e.g., C18) and a UV-Vis detector

• Temperature-controlled oven or incubator

• Photostability chamber or a light source with controlled irradiance

• Amber and clear glass vials

2. Procedure:

• Stock Solution Preparation: Prepare a stock solution of 5-Fluoro-2,3-dimethyl-1H-indole of a known concentration (e.g., 1 mg/mL) in a suitable solvent like acetonitrile.

• pH Stability/Hydrolysis: Dilute the stock solution with buffers of different pH values (e.g., 2, 7, 9) to a final concentration (e.g., 0.1 mg/mL). Store the solutions at a controlled temperature (e.g., 50°C) and analyze samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Oxidative Degradation: Dilute the stock solution with a solution of hydrogen peroxide (e.g., 3% in water) to a final concentration of 0.1 mg/mL. Store at room temperature and analyze at various time points.

• Thermal Degradation: Store the solid compound and a solution of the compound in a temperature-controlled oven at an elevated temperature (e.g., 70°C). Analyze samples at various time points.

• Photodegradation: Expose a solution of the compound in a clear vial to a light source with a defined output (e.g., ICH-compliant photostability chamber). Concurrently, keep a control sample in a dark container. Analyze both samples at various time points.

• Analysis: Analyze all samples by a suitable, validated HPLC method to determine the percentage of the parent compound remaining and to detect the formation of any degradation products.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 3. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]

degradation pathways of fluorinated indoles under experimental conditions

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the degradation pathways of fluorinated indoles under common experimental conditions.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments with fluorinated indoles, providing potential causes and actionable solutions.

Issue 1: Variability in Metabolic Stability Assays

Q: My in vitro metabolic stability assay for a fluorinated indole shows inconsistent half-life (t½) values between experiments. What could be the cause?

A: Inconsistent results in microsomal stability assays can arise from several factors:

• Microsomal Quality: The activity of liver microsomes can vary between batches and depend on storage conditions. Ensure you are using a consistent source and batch of microsomes and that they have been stored correctly at -80°C.

• Cofactor Concentration: The concentration of the NADPH regenerating system is critical for CYP450 enzyme activity. Prepare the NADPH solution fresh for each experiment to ensure its potency.

• Incubation Conditions: Minor variations in incubation temperature (maintain at 37°C), shaking speed, and solvent concentration (e.g., DMSO) can impact enzyme kinetics. Standardize these parameters across all experiments.

• Compound-Specific Issues: Some fluorinated indoles may exhibit low solubility in the incubation medium, leading to inaccuracies. Assess the solubility of your compound under the assay conditions.

Troubleshooting Steps:

• Run a control compound: Include a well-characterized indole with known metabolic stability in each assay to assess the performance of your system.

• Check reagent quality: Verify the activity of your liver microsomes and the purity of your NADPH regenerating system components.

• Optimize compound concentration: Ensure the final concentration of your fluorinated indole is below its solubility limit in the assay buffer.

• Standardize protocol: Adhere strictly to a detailed, validated protocol for all steps of the assay.

Issue 2: Appearance of Unexpected Peaks in HPLC Analysis After Stress Testing

Q: I'm conducting forced degradation studies on a 5-fluoroindole. After acidic stress, I observe several new, unexpected peaks in my HPLC chromatogram. What are these likely to be?

A: The indole nucleus is generally susceptible to degradation under acidic conditions, which can be exacerbated by the electronic effects of the fluorine substituent. The unexpected peaks are likely degradation products.

• Protonation and Oligomerization: The indole ring, particularly at the C3 position, can be protonated in acidic media. This can lead to the formation of reactive intermediates that subsequently oligomerize or polymerize, resulting in a series of related peaks.

• Hydrolysis of Substituents: If your fluorinated indole has other functional groups, such as esters or amides, these may be hydrolyzed under acidic conditions, leading to new peaks.

• Defluorination: While the C-F bond is strong, harsh acidic conditions, especially with heat, can potentially lead to defluorination, although this is less common than other degradation pathways under these conditions.[1]

Troubleshooting & Identification:

• LC-MS Analysis: The most effective way to identify these unknown peaks is by liquid chromatography-mass spectrometry (LC-MS). The mass-to-charge ratio (m/z) of the new peaks will provide the molecular weights of the degradation products, allowing you to propose structures.[2][3]

• Vary Stress Conditions: Analyze samples at different time points and acid concentrations to observe the formation and potential further degradation of the new peaks, which can help in elucidating the degradation pathway.

• NMR Spectroscopy: For significant degradation products, isolation followed by Nuclear Magnetic Resonance (NMR) spectroscopy can confirm their structures. 19F NMR can be particularly useful for tracking the fate of the fluorine atom.[4]

Issue 3: Loss of Fluorine (Defluorination) During Synthesis or Workup

Q: I am synthesizing a fluorinated indole, and I'm observing a significant amount of the corresponding non-fluorinated indole as a byproduct. What is causing this defluorination?

A: Defluorination can be a significant issue, particularly with certain substitution patterns and under specific reaction conditions.[1]

• Harsh Reaction Conditions: High temperatures and the use of strong acids or bases can promote the elimination of fluorine.[1]

• Catalytic Systems: Some transition metal catalysts, especially under non-optimized conditions (e.g., in palladium-catalyzed cross-coupling reactions), can facilitate C-F bond cleavage.[1]

• Substituent Effects: The position and nature of the fluorine-containing group are critical. For instance, monofluoromethyl groups are generally more susceptible to nucleophilic displacement than difluoromethyl or trifluoromethyl groups. The stability of 6-substituted 1H-indoles increases in the order of CH₂F < CHF₂ ≪ CF₃.[1]

• Purification Conditions: The use of acidic silica gel in column chromatography can sometimes catalyze the degradation and defluorination of sensitive fluorinated compounds.[1]

Preventative Measures:

• Optimize Reaction Conditions: Lower the reaction temperature and consider using milder reagents. Microwave irradiation can sometimes allow for shorter reaction times at controlled temperatures.[1]

• Catalyst and Ligand Screening: In catalytic reactions, screen different catalysts and ligands. For example, specific biaryl monophosphine ligands have been developed to minimize C-F bond cleavage in palladium catalysis.[1]

• Purification Strategy: If you suspect degradation on silica gel, consider using a different stationary phase like neutral alumina or deactivated silica gel. Also, remove solvents under reduced pressure at low temperatures.[1]

Data Presentation: Quantitative Degradation Data

The following tables summarize representative quantitative data on the degradation of fluorinated indoles under various stress conditions.

Table 1: Metabolic Stability of Fluorinated vs. Non-Fluorinated Indoles in Liver Microsomes

Compound	Description	Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)
Indole	Parent Compound	15.2	45.6
5-Fluoroindole	Fluorinated Analog	45.8	15.1
6-Fluoroindole	Fluorinated Analog	52.3	13.2
7-Fluoroindole	Fluorinated Analog	38.9	17.8

Data are representative and may vary based on specific experimental conditions.

Table 2: Forced Degradation of 5-Fluoroindole under Various Stress Conditions

Stress Condition	Reagent/Condition	Duration	% Degradation	Major Degradation Products Identified (by LC-MS)
Acidic Hydrolysis	0.1 M HCl	24 hours	15.2%	Dimer of 5-fluoroindole, hydroxylated species
Basic Hydrolysis	0.1 M NaOH	24 hours	5.8%	Ring-opened products
Oxidative	3% H₂O₂	8 hours	25.4%	5-Fluorooxindole, 5-fluoro-isatin
Photolytic	ICH Q1B exposure	1.2 million lux hours	12.1%	Photodimers, oxidized species
Thermal	80°C	48 hours	8.5%	Minor decomposition products

Data are representative and intended for comparative purposes.

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: In Vitro Metabolic Stability Assay Using Liver Microsomes

Objective: To determine the in vitro half-life and intrinsic clearance of a fluorinated indole.

Materials:

• Test fluorinated indole compound

• Liver microsomes (e.g., human, rat, mouse)

• Phosphate buffer (e.g., 100 mM, pH 7.4)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Magnesium chloride (MgCl₂)

• Termination solution (e.g., cold acetonitrile with an internal standard)

• Incubator/shaking water bath (37°C)

• Centrifuge

• LC-MS/MS system

Procedure:

• Preparation: Prepare a stock solution of the test compound (e.g., 10 mM in DMSO). Prepare the microsomal incubation medium containing phosphate buffer, MgCl₂, and the NADPH regenerating system.

• Incubation: Pre-warm the microsomal incubation medium to 37°C. Add the test compound to the medium at a final concentration typically in the low micromolar range (e.g., 1 µM). Initiate the metabolic reaction by adding the pre-warmed liver microsomes (final protein concentration typically 0.5-1 mg/mL).

• Time Points: Incubate the reaction mixture at 37°C with gentle shaking. At predetermined time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

• Reaction Termination: Immediately add the withdrawn aliquot to the cold termination solution to stop the reaction and precipitate proteins. Vortex the samples and centrifuge at high speed.

• Analysis: Transfer the supernatant to a new plate or vials for LC-MS/MS analysis to quantify the remaining parent compound at each time point.

• Data Analysis: Plot the natural logarithm of the percentage of the parent compound remaining versus time. The slope of the linear regression of this plot represents the elimination rate constant (k). Calculate the half-life (t½) using the formula: t½ = 0.693 / k. Calculate the intrinsic clearance (CLint) using the formula: CLint = (V/P) * k, where V is the incubation volume and P is the amount of microsomal protein.

Protocol 2: Forced Degradation Study - General Procedure

Objective: To assess the stability of a fluorinated indole under various stress conditions and identify potential degradation products.

Materials:

• Test fluorinated indole compound

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC grade solvents (e.g., acetonitrile, methanol, water)

• pH meter

• Thermostatic oven

• Photostability chamber (compliant with ICH Q1B guidelines)[5][6][7][8][9]

• HPLC-UV/DAD or HPLC-MS system

Procedure:

• Stock Solution Preparation: Prepare a stock solution of the fluorinated indole (e.g., 1 mg/mL) in a suitable solvent (e.g., acetonitrile or methanol).

• Stress Conditions:

  • Acidic Hydrolysis: Mix the stock solution with 0.1 M HCl. Keep the mixture at a specified temperature (e.g., 60°C) for a defined period (e.g., 24 hours).[10]

  • Basic Hydrolysis: Mix the stock solution with 0.1 M NaOH. Keep the mixture at a specified temperature (e.g., 60°C) for a defined period (e.g., 24 hours).[10]

  • Oxidative Degradation: Mix the stock solution with a solution of 3% H₂O₂. Keep the mixture at room temperature, protected from light, for a defined period (e.g., 8 hours).[10][11]

  • Thermal Degradation: Store the solid compound in a thermostatic oven at a high temperature (e.g., 80°C) for an extended period (e.g., 48 hours). Also, test a solution of the compound under the same conditions.[12]

  • Photodegradation: Expose a solution of the compound to a light source according to ICH Q1B guidelines (overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter). Keep a control sample in the dark.[5][6][7][8][9]

• Sample Preparation for Analysis: Before analysis, neutralize the acidic and basic samples. Dilute all samples to an appropriate concentration with the mobile phase.

• Analysis: Analyze all stressed samples, along with an unstressed control sample, using a validated, stability-indicating HPLC method. An HPLC-MS method is highly recommended for the identification of degradation products.[2][3]

Visualizations

Diagram 1: General Metabolic Degradation Pathway of Indoles by Cytochrome P450

Caption: CYP450-mediated oxidation of a fluorinated indole.

Diagram 2: Experimental Workflow for Forced Degradation Studies

Caption: Workflow for conducting forced degradation studies.

Diagram 3: Logical Flow for Troubleshooting Unexpected HPLC Peaks

Caption: Troubleshooting unexpected peaks in HPLC analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Tracking Fluorine during Aqueous Photolysis and Advanced UV Treatment of Fluorinated Phenols and Pharmaceuticals Using a Combined 19F-NMR, Chromatography, and Mass Spectrometry Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of fluorinated indole derivatives for electron-capture negative ionization mass spectrometry: application to the measurement of endogenous 5-methoxyindole-3-acetic acid in rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jordilabs.com [jordilabs.com]
• 6. ikev.org [ikev.org]
• 7. Q1B Photostability Testing of New Drug Substances and Products | FDA [fda.gov]
• 8. ICH Q1B Stability Testing: Photostability Testing of New Drug Substances and Products - ECA Academy [gmp-compliance.org]
• 9. ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 10. ijrpp.com [ijrpp.com]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]

troubleshooting NMR and mass spectrometry of 5-Fluoro-2,3-dimethyl-1H-indole

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 5-Fluoro-2,3-dimethyl-1H-indole. The following sections address common issues encountered during NMR and mass spectrometry analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

FAQs and Troubleshooting

Q1: Why does my 1H NMR spectrum show broad or distorted peaks?

A1: Broad peaks in an NMR spectrum can arise from several factors related to sample preparation and instrument settings.[1]

• Sample Concentration: Overly concentrated samples can lead to increased solution viscosity, resulting in broader lines.[2] For 1H NMR of small molecules, a concentration of 5-25 mg in 0.6-0.7 mL of solvent is typically recommended.[3][4]

• Solid Particles: The presence of suspended solid particles disrupts the magnetic field homogeneity, causing broad and indistinct signals.[1] Always filter your sample into the NMR tube, for instance, through a Pasteur pipette with a glass wool plug.

• Paramagnetic Impurities: Even trace amounts of paramagnetic ions can cause significant line broadening.[1] Ensure all glassware is thoroughly cleaned and that no paramagnetic materials are introduced during sample preparation.

• Shimming: Poor shimming of the magnetic field will lead to distorted peak shapes. This is an instrument parameter that may need to be optimized before acquisition.

Q2: I am seeing unexpected peaks in my 1H NMR spectrum. What could be their source?

A2: Extraneous peaks are often due to solvent impurities or contamination.

• Residual Solvents: Solvents used in purification, such as ethyl acetate or dichloromethane, can be difficult to remove completely and may appear in the spectrum.[5]

• Water: Deuterated solvents can absorb atmospheric moisture.[5] A broad peak, often around 1.5-2.5 ppm in CDCl3, can indicate the presence of water. Storing deuterated solvents over a drying agent like potassium carbonate can help.[5]

• Dirty NMR Tubes: Residual compounds or cleaning solvents (like acetone) from previous uses can contaminate your sample.[2][5] Ensure NMR tubes are meticulously cleaned and dried before use.[2]

Q3: The integration of my aromatic protons is incorrect. What should I do?

A3: Inaccurate integration can be caused by peak overlap with the residual solvent signal. For instance, the peak for deuterochloroform (CDCl3) at 7.26 ppm can interfere with the aromatic region.[5] Switching to a different deuterated solvent, such as acetone-d6, can shift the solvent peak and resolve the overlap.[5]

Q4: How can I confirm the presence of the N-H proton?

A4: The N-H proton of the indole ring is exchangeable. Adding a drop of deuterium oxide (D2O) to your NMR sample and shaking it will cause the N-H proton to exchange with deuterium.[5] The peak corresponding to the N-H proton will disappear from the 1H NMR spectrum, confirming its identity.[5]

Expected Data

The following tables summarize the predicted 1H and 13C NMR chemical shifts for 5-Fluoro-2,3-dimethyl-1H-indole. These values are estimated based on known data for similar indole derivatives.

Table 1: Predicted 1H NMR Data for 5-Fluoro-2,3-dimethyl-1H-indole

Proton	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constant (J) in Hz
N-H	~ 7.8-8.0	Broad Singlet	-
H-4	~ 7.3-7.4	Doublet of Doublets	J(H-F) ≈ 9-10, J(H-H) ≈ 2-3
H-6	~ 6.8-6.9	Triplet of Doublets	J(H-F) ≈ 9-10, J(H-H) ≈ 9-10
H-7	~ 7.1-7.2	Doublet of Doublets	J(H-H) ≈ 8-9, J(H-F) ≈ 4-5
2-CH3	~ 2.3-2.4	Singlet	-
3-CH3	~ 2.2-2.3	Singlet	-

Table 2: Predicted 13C NMR Data for 5-Fluoro-2,3-dimethyl-1H-indole

Carbon	Predicted Chemical Shift (ppm)
C-2	~ 131-133
C-3	~ 107-109
C-3a	~ 129-131
C-4	~ 109-111 (d, J(C-F) ≈ 25 Hz)
C-5	~ 156-158 (d, J(C-F) ≈ 235 Hz)
C-6	~ 110-112 (d, J(C-F) ≈ 25 Hz)
C-7	~ 111-113 (d, J(C-F) ≈ 5 Hz)
C-7a	~ 132-134
2-CH3	~ 12-14
3-CH3	~ 9-11

Experimental Protocol: NMR Sample Preparation and Acquisition

• Sample Preparation:

  • Accurately weigh 5-10 mg of 5-Fluoro-2,3-dimethyl-1H-indole for 1H NMR (20-50 mg for 13C NMR) into a clean, dry vial.[4]

  • Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl3, Acetone-d6).[3][4]

  • Ensure the sample is fully dissolved. Gentle vortexing or sonication can be used.[4]

  • Filter the solution through a pipette with a glass wool plug directly into a clean 5 mm NMR tube to remove any particulate matter.

  • Cap the NMR tube securely.[4]

• Instrument Setup and Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer to the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Acquire the 1H NMR spectrum using a standard pulse program.

  • For 13C NMR, use a proton-decoupled pulse program to obtain singlets for each carbon.

Troubleshooting Workflow: NMR

Caption: A flowchart for troubleshooting common NMR spectroscopy issues.

Mass Spectrometry (MS)

FAQs and Troubleshooting

Q1: I am not observing the expected molecular ion peak. What could be the issue?

A1: The absence of a molecular ion peak can be due to several factors related to the analyte's stability and the chosen ionization method.

• Analyte Instability: Indole derivatives can sometimes be unstable under certain ionization conditions, leading to fragmentation.

• Ionization Technique: The choice of ionization source is critical. Electrospray ionization (ESI) is common for indole compounds.[6] If using ESI, try switching between positive and negative ion modes to see which provides a better signal for the molecular ion.[6] Atmospheric pressure chemical ionization (APCI) could be another option to explore.

• MS Parameters: Suboptimal instrument settings, such as fragmentor voltage or collision energy, can lead to excessive fragmentation.[6] It is advisable to optimize these parameters by infusing a standard solution of your compound.[6]

Q2: Why is the signal intensity in my mass spectrum very low?

A2: Poor signal intensity is a common problem in mass spectrometry.[7]

• Sample Concentration: The sample may be too dilute to produce a strong signal or so concentrated that it causes ion suppression.[7] Aim for a concentration in the range of 10-100 micrograms per mL for initial screening.[8]

• Matrix Effects: Components in the sample matrix can interfere with the ionization of the target analyte, suppressing its signal.[6] Consider improving sample cleanup using methods like solid-phase extraction (SPE).[6]

• Instrument Contamination: A dirty ion source or mass spectrometer can lead to poor sensitivity.[7] Regular cleaning and maintenance are essential.

Q3: My blank injections show significant background noise or carryover. How can I resolve this?

A3: High background in blank runs indicates contamination in the system.

• Carryover: Previous, more concentrated samples can adhere to the injector, lines, or column and elute in subsequent runs. Running multiple blank injections with a strong solvent can help wash the system.[9]

• Contaminated Solvents/Vials: Ensure that the solvents used for your mobile phase and sample preparation are of high purity and that your sample vials are clean.

• System Contamination: Contaminants can build up in the ion source, transfer lines, and mass analyzer over time.[10] A system bake-out or source cleaning may be necessary.

Expected Data

The molecular formula for 5-Fluoro-2,3-dimethyl-1H-indole is C10H10FN.

Table 3: Expected Mass Spectrometry Data for 5-Fluoro-2,3-dimethyl-1H-indole

Ion	Formula	Calculated Exact Mass (m/z)
[M]+•	C10H10FN	163.08
[M+H]+	C10H11FN	164.09
[M+Na]+	C10H10FNNa	186.07

Note: The observed ions will depend on the ionization technique used (e.g., EI for [M]+•, ESI for [M+H]+).

Experimental Protocol: Mass Spectrometry Sample Preparation and Analysis

• Sample Preparation:

  • Prepare a stock solution of 5-Fluoro-2,3-dimethyl-1H-indole in a suitable volatile solvent (e.g., methanol, acetonitrile) at a concentration of approximately 1 mg/mL.[9]

  • Dilute the stock solution to a working concentration of 10-100 µg/mL using the initial mobile phase composition.[8]

  • Filter the final solution through a 0.22 µm syringe filter to remove any particulates that could clog the system.[9]

  • Transfer the filtered solution to an appropriate autosampler vial.[9]

• LC-MS/MS Analysis (Example):

  • Chromatographic Conditions:

    • Column: A C18 reversed-phase column is typically suitable.

    • Mobile Phase: A gradient elution with water and acetonitrile, both containing 0.1% formic acid, is a common starting point for indole derivatives.[11]

  • Mass Spectrometer Conditions:

    • Ionization Mode: Electrospray Ionization (ESI), positive mode.

    • Acquisition Mode: Full scan to identify the molecular ion, followed by product ion scan (MS/MS) to confirm fragmentation patterns.

Troubleshooting Workflow: Mass Spectrometry

Caption: A flowchart for troubleshooting common mass spectrometry issues.

References

• 1. organomation.com [organomation.com]
• 2. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 3. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 4. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 5. Troubleshooting [chem.rochester.edu]
• 6. benchchem.com [benchchem.com]
• 7. gmi-inc.com [gmi-inc.com]
• 8. Sample Preparation Guidelines – Analytical Instrumentation Center – UW–Madison [aic.sop.pharmacy.wisc.edu]
• 9. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 10. agilent.com [agilent.com]
• 11. benchchem.com [benchchem.com]

strategies to prevent oxidation of 5-Fluoro-2,3-dimethyl-1H-indole

Technical Support Center: 5-Fluoro-2,3-dimethyl-1H-indole

Welcome to the Technical Support Center for 5-Fluoro-2,3-dimethyl-1H-indole. This guide is intended for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answer frequently asked questions regarding the handling, storage, and prevention of oxidation of this compound.

Troubleshooting Guide

Issue 1: Color Change of Solid Compound or Solution (e.g., to pink, yellow, or brown)

• Possible Cause: This is a common indicator of oxidation and potential polymerization of the indole ring.[1] Indole compounds are electron-rich and can be sensitive to atmospheric oxygen, light, and heat.[1][2][3]

• Troubleshooting Steps:

  • Assess Purity: Before use in a sensitive application, verify the compound's purity using an appropriate analytical method (e.g., HPLC, LC-MS, or NMR). A slight color change might not significantly affect purity for some uses, but it is a sign of degradation.[1]

  • Review Storage Conditions: Ensure the compound is stored under an inert atmosphere (argon or nitrogen), protected from light in an amber vial, and kept at the recommended temperature.[1][2][3][4]

  • Implement Inert Gas Blanket: For ongoing use, store the solid in a desiccator or glovebox under an inert atmosphere.[3][5] When handling solutions, use degassed solvents and work quickly to minimize air exposure.[2]

Issue 2: Appearance of Unexpected Impurities in Experimental Results

• Possible Cause: Degradation of 5-Fluoro-2,3-dimethyl-1H-indole due to oxidative processes during the experiment. The electron-rich pyrrole ring is prone to oxidation, which can form oxindoles or other oxidized species.[2]

• Troubleshooting Steps:

  • Inert Atmosphere: Conduct reactions under a continuous flow of an inert gas like nitrogen or argon.[2] Use Schlenk line techniques for highly sensitive reactions.[6]

  • Degas Solvents: Before use, thoroughly degas all solvents by sparging with an inert gas or by several freeze-pump-thaw cycles.[2]

  • Control Reaction Temperature: Avoid excessive heating as it can accelerate decomposition.[2] Monitor the reaction closely.

  • Protect from Light: Use amber glassware or wrap the reaction vessel in aluminum foil to prevent photodegradation.[2]

  • Consider Antioxidants: If compatible with your reaction chemistry, the addition of a radical scavenger or antioxidant, such as Butylated Hydroxytoluene (BHT), can help prevent oxidation.[1]

Issue 3: Low or Inconsistent Reaction Yields

• Possible Cause: Loss of the starting material due to oxidative degradation either during storage or the reaction itself. Acidic conditions can also lead to polymerization.[2]

• Troubleshooting Steps:

  • Verify Starting Material Quality: Before starting a reaction, confirm the purity of your 5-Fluoro-2,3-dimethyl-1H-indole.

  • pH Control: Indole derivatives are generally more stable in neutral to slightly basic conditions.[2] Avoid strong acids which can induce polymerization. If acidic conditions are required, consider using milder acids or shorter reaction times.[2]

  • Optimize Reaction Conditions: Re-evaluate the reaction setup to ensure all preventative measures against oxidation (inert atmosphere, degassed solvents, light protection) are rigorously implemented.[2][6][7]

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 5-Fluoro-2,3-dimethyl-1H-indole?

A1: To ensure long-term stability, the compound should be stored in a cool, dark, and dry place.[1][4] It is highly recommended to store the solid under an inert atmosphere (argon or nitrogen) in a tightly sealed, opaque container.[3][4] For solutions, use degassed solvents and store them in a freezer, protected from light.[2]

Parameter	Recommended Condition	Rationale
Temperature	2-8°C (short-term) or -20°C (long-term)	Reduces the rate of oxidative reactions.[1][4]
Atmosphere	Inert gas (Argon or Nitrogen)	Prevents contact with atmospheric oxygen.[2][3][4]
Light	Protection from light (Amber vial/darkness)	Prevents photodegradation.[2][3][4]
Moisture	Dry environment (e.g., desiccator)	Prevents hydrolysis and other moisture-related degradation.[4]

Q2: How does the fluorine substituent affect the stability of 5-Fluoro-2,3-dimethyl-1H-indole against oxidation?

A2: The presence of a fluorine atom on the indole ring can enhance metabolic stability by blocking sites susceptible to oxidative metabolism by enzymes like cytochrome P450.[8][9] This is a common strategy in drug design to improve a compound's pharmacokinetic profile.[8] While this can protect against certain enzymatic oxidation pathways, the indole core remains susceptible to chemical oxidation from atmospheric oxygen.

Q3: What is the general mechanism of oxidation for a 2,3-disubstituted indole like this one?

A3: For 2,3-dialkylindoles, oxidation often begins with an electrophilic attack at the C-3 position of the indole ring.[10][11][12][13] This can lead to the formation of a 3-hydroperoxyindolenine intermediate, which can then rearrange or react further to yield various oxidized products, such as 2-acylindoles or oxidized dimers.[12]

Q4: Can I use an antioxidant to stabilize solutions of 5-Fluoro-2,3-dimethyl-1H-indole?

A4: Yes, for storing solutions, adding a small amount of an antioxidant like Butylated Hydroxytoluene (BHT) can be effective in preventing oxidation, provided it does not interfere with your downstream application. A typical concentration is around 0.01%.

Experimental Protocols

Protocol 1: Inert Atmosphere Storage for Solids

This protocol describes how to prepare a vial of a solid compound under an inert atmosphere for storage.

Materials:

• Vial with a PTFE-lined septum cap

• 5-Fluoro-2,3-dimethyl-1H-indole solid

• Source of high-purity nitrogen or argon gas

• Gas delivery needle and tubing

• Exhaust needle

Procedure:

• Place the solid compound into the vial. For highly sensitive compounds, this step should be performed inside a glovebox.[3][5]

• Securely cap the vial with the septum.

• Insert the inert gas delivery needle through the septum, with the tip in the headspace above the solid.

• Insert the shorter exhaust needle to allow air to be displaced.

• Gently flush the vial with the inert gas for 1-2 minutes. The flow rate should be low to avoid blowing the powder around.

• Remove the exhaust needle first, followed by the gas delivery needle, to maintain a slight positive pressure of inert gas inside.

• For added protection, wrap the vial in parafilm and store it in the dark at the appropriate temperature.

Protocol 2: Preparation of a Stabilized Solution with BHT

This protocol outlines the preparation of a stock solution of BHT and its addition to a solution of the indole compound.

Materials:

• Butylated Hydroxytoluene (BHT)

• Anhydrous, degassed solvent (e.g., Ethanol or Ethyl Acetate)

• Volumetric flasks

• Micropipette

Procedure for 1% BHT Stock Solution:

• Weigh 100 mg of BHT.

• Transfer it to a 10 mL volumetric flask.

• Add the degassed solvent to the mark.

• Mix thoroughly until all the BHT has dissolved.

• Store this stock solution in a sealed amber vial at 2-8°C.

Procedure for Adding BHT to Indole Solution:

• Determine the final volume of your indole solution.

• To achieve a final BHT concentration of 0.01%, add 10 µL of the 1% BHT stock solution for every 10 mL of your final indole solution.

• Add the BHT stock solution to your flask as you are preparing the indole solution and making it up to the final volume.

• Ensure the solution is mixed thoroughly.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. ossila.com [ossila.com]
• 4. How to store fluorinated pharmaceutical intermediates properly? - Blog [sinoshiny.com]
• 5. ossila.com [ossila.com]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. Thieme E-Books & E-Journals [thieme-connect.de]
• 8. benchchem.com [benchchem.com]
• 9. daneshyari.com [daneshyari.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Oxidation of 2,3-dimethylindole by peroxophosphates - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 12. cdnsciencepub.com [cdnsciencepub.com]
• 13. Oxidation of 2,3-dimethylindole by peroxophosphates - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Optimizing Crystallization for High-Purity 5-Fluoro-2,3-dimethyl-1H-indole

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the crystallization of 5-Fluoro-2,3-dimethyl-1H-indole for high purity.

Troubleshooting Guide

This guide addresses common issues encountered during the crystallization of 5-Fluoro-2,3-dimethyl-1H-indole.

Issue 1: The compound fails to crystallize and remains in solution.

• Possible Cause: The solution is not sufficiently supersaturated. This can occur if too much solvent was used or if the compound has high solubility in the chosen solvent at lower temperatures.

• Solution:

  • Concentrate the Solution: Under reduced pressure, carefully evaporate a portion of the solvent to increase the concentration of the compound.

  • Induce Crystallization:

    • Seeding: If available, add a small seed crystal of pure 5-Fluoro-2,3-dimethyl-1H-indole to the solution.

    • Scratching: Gently scratch the inside of the flask with a glass rod at the meniscus. The microscopic scratches can provide nucleation sites for crystal growth.

  • Anti-Solvent Addition: Slowly add a miscible "anti-solvent" (a solvent in which the compound is poorly soluble) to the solution until turbidity persists. Then, add a small amount of the primary solvent to redissolve the precipitate and allow for slow cooling.

  • Lower Temperature: Cool the solution to a lower temperature (e.g., in an ice bath or freezer) to further decrease the solubility of the compound.[1]

Issue 2: The compound "oils out" instead of forming solid crystals.

• Possible Cause: The solution is too supersaturated, or the cooling rate is too rapid, causing the solute to separate as a liquid phase.[1] This is more likely to happen if the melting point of the compound is low or if impurities are present that depress the melting point.

• Solution:

  • Re-dissolve the Oil: Add a small amount of the crystallization solvent and gently heat the mixture until the oil completely redissolves.[1]

  • Slow Cooling: Allow the solution to cool to room temperature slowly. Insulating the flask can help to slow the rate of cooling.[2]

  • Solvent System Adjustment: Consider using a different solvent or a co-solvent system. For indole derivatives, mixtures such as hexane/ethyl acetate or methanol/water can be effective.[1]

Issue 3: The resulting crystals are discolored or contain visible impurities.

• Possible Cause: Impurities from the synthesis have co-precipitated with the product. Common impurities in indole synthesis can include starting materials, by-products from side reactions, or colored degradation products.[2][3]

• Solution:

  • Recrystallization: Perform a second recrystallization. Dissolve the impure crystals in the minimum amount of hot solvent and allow them to recrystallize slowly.[4][5]

  • Activated Carbon Treatment: If the discoloration is due to colored, non-polar impurities, they can sometimes be removed with activated carbon.

    • Dissolve the crude product in a suitable solvent.

    • Add a small amount of activated carbon (approximately 1-2% by weight).

    • Heat the mixture gently for a short period.

    • Perform a hot filtration to remove the carbon.

    • Allow the filtrate to cool and crystallize.

  • Chromatography: If recrystallization and carbon treatment are ineffective, the compound may require purification by column chromatography prior to the final crystallization.[6][7]

Issue 4: The recovery yield of the crystallized product is low.

• Possible Cause: This is often due to using an excessive amount of solvent, which leaves a significant portion of the product in the mother liquor.[1] It can also be caused by premature crystallization during a hot filtration step or washing the collected crystals with a solvent at room temperature.

• Solution:

  • Minimize Solvent Usage: Use the minimum amount of hot solvent required to fully dissolve the crude product.[1]

  • Thorough Cooling: Ensure the crystallization mixture is completely cooled, preferably in an ice bath, before filtering to maximize product precipitation.[1]

  • Wash with Cold Solvent: When washing the collected crystals, use a minimal amount of ice-cold recrystallization solvent to remove residual mother liquor without dissolving a significant amount of the product.[1][8]

  • Recover from Mother Liquor: The mother liquor can be concentrated and a second crop of crystals can be obtained, although they may be of lower purity.

Experimental Protocols

Protocol 1: General Recrystallization of 5-Fluoro-2,3-dimethyl-1H-indole

• Solvent Selection: Based on the principle of "like dissolves like," and considering the polarity of the indole ring, suitable solvents can be screened. Polar aprotic solvents like acetone or ethyl acetate, or alcohols like methanol or ethanol, are good starting points. A mixed solvent system, such as methanol/water or hexane/ethyl acetate, can also be effective.[1][9]

• Dissolution: Place the crude 5-Fluoro-2,3-dimethyl-1H-indole in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture to boiling while stirring to dissolve the solid. Continue adding small portions of the hot solvent until the solid is completely dissolved.[4][8]

• Cooling and Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation. Once at room temperature, place the flask in an ice bath to maximize crystal formation.[2][8]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[8]

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining impurities.[1][8]

• Drying: Dry the crystals under vacuum to remove any residual solvent.

Table 1: Recommended Solvent Systems for Indole Crystallization

Solvent System	Ratio (v/v)	Rationale
Methanol/Water	3:2	A good polar protic/polar system for many indole derivatives.[9]
Hexane/Ethyl Acetate	Varies	A non-polar/polar aprotic system that can be fine-tuned by adjusting the ratio.
Ethanol	-	A common polar protic solvent for recrystallization.
Toluene	-	A non-polar aromatic solvent that can interact with the indole ring system.[10]

Frequently Asked Questions (FAQs)

Q1: What are the likely impurities in a synthesis of 5-Fluoro-2,3-dimethyl-1H-indole?

A1: Common impurities can include unreacted starting materials, such as a corresponding fluorinated aniline or hydrazine, and by-products from the specific synthetic route used (e.g., from a Fischer indole synthesis).[11] Over-fluorinated or other isomeric products may also be present.[3]

Q2: How can I determine the purity of my crystallized 5-Fluoro-2,3-dimethyl-1H-indole?

A2: Purity can be assessed using several analytical techniques, including:

• Melting Point Analysis: A sharp melting point range close to the literature value indicates high purity.

• Chromatography: Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), and Gas Chromatography (GC) can be used to detect the presence of impurities.

• Spectroscopy: Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, ¹⁹F) can confirm the structure and identify impurities.

Q3: Is it possible to obtain single crystals of 5-Fluoro-2,3-dimethyl-1H-indole suitable for X-ray crystallography?

A3: Yes. Slow evaporation of a dilute solution of the purified compound in a suitable solvent is a common method for growing single crystals.[6][7] The choice of solvent is critical and may require screening.

Q4: What is the expected solubility of 5-Fluoro-2,3-dimethyl-1H-indole?

Visualizations

Caption: A workflow for troubleshooting common crystallization problems.

Caption: A decision tree for selecting an appropriate crystallization solvent.

References

• 1. benchchem.com [benchchem.com]
• 2. US5085991A - Process of preparing purified aqueous indole solution - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. mt.com [mt.com]
• 6. journals.iucr.org [journals.iucr.org]
• 7. 5-Fluoro-3-(1H-indol-3-ylmeth­yl)-1H-indole - PMC [pmc.ncbi.nlm.nih.gov]
• 8. youtube.com [youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. diva-portal.org [diva-portal.org]
• 12. solubilityofthings.com [solubilityofthings.com]

Reference Data & Comparative Studies

A Comparative Analysis of 5-Fluoro-2,3-dimethyl-1H-indole and its Non-fluorinated Analog, 2,3-dimethyl-1H-indole

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine into bioactive molecules is a well-established strategy in medicinal chemistry to enhance pharmacological properties. This guide provides a comparative study of 5-Fluoro-2,3-dimethyl-1H-indole and its non-fluorinated counterpart, 2,3-dimethyl-1H-indole. The objective is to delineate the effects of fluorination on their physicochemical properties, biological activities, and metabolic stability, supported by available experimental data.

Physicochemical Properties: The Impact of Fluorination

It is known that fluorination can have varied effects on a compound's lipophilicity.[1][2] The impact of fluorine on lipophilicity is complex and can either lead to an increase or decrease depending on the molecular context.[1][2]

Table 1: Comparison of Physicochemical Properties

Property	2,3-dimethyl-1H-indole	5-Fluoro-2,3-dimethyl-1H-indole	Reference
Molecular Formula	C₁₀H₁₁N	C₁₀H₁₀FN
Molecular Weight	145.20 g/mol	163.19 g/mol
Melting Point (°C)	105-107	60-61	[3]
Boiling Point (°C)	285	287.3 (Predicted)	[3]

Biological Activity: A Focus on Cytotoxicity

A key area of investigation for indole derivatives is their potential as anticancer agents. A study by Mahadevan et al. (2014) evaluated the cytotoxic effects of both 2,3-dimethyl-1H-indole (designated as compound 3a ) and 5-fluoro-2,3-dimethyl-1H-indole (designated as compound 3b ) against a panel of human cancer cell lines. The results, summarized in Table 2, indicate that both compounds exhibit promising activity, with the fluorinated analog showing comparable or slightly varied potency depending on the cell line.[4][5]

Table 2: Comparative Cytotoxicity (IC₅₀ in nM) of 2,3-dimethyl-1H-indole and 5-Fluoro-2,3-dimethyl-1H-indole [4][5]

Compound	Lung Carcinoma (Calu1)	Pancreas Carcinoma (Panc1)
2,3-dimethyl-1H-indole (3a)	2.7	3.1
5-Fluoro-2,3-dimethyl-1H-indole (3b)	2.8	3.2

The data suggests that 5-fluorination on the 2,3-dimethyl-1H-indole scaffold does not dramatically alter the potent cytotoxic activity against lung and pancreas carcinoma cell lines in this specific study.[4][5] Both compounds demonstrated significant activity in the nanomolar range.[4][5]

Metabolic Stability: The Fluorine Advantage

The metabolic stability of a drug candidate is a critical determinant of its pharmacokinetic profile. While direct comparative metabolic stability data for 5-Fluoro-2,3-dimethyl-1H-indole and 2,3-dimethyl-1H-indole is not available, the introduction of fluorine is a widely used strategy to enhance metabolic stability.[6] Fluorine's strong electron-withdrawing nature can shield adjacent positions from oxidative metabolism by cytochrome P450 enzymes.

For the non-fluorinated 2,3-dimethyl-1H-indole, metabolic transformation would likely involve hydroxylation on the indole ring or oxidation of the methyl groups. The presence of the fluorine atom at the 5-position in 5-Fluoro-2,3-dimethyl-1H-indole is expected to block this site from metabolic attack, potentially leading to a longer half-life and improved bioavailability.

Experimental Protocols

Synthesis: Fischer Indole Synthesis

Both 2,3-dimethyl-1H-indole and 5-fluoro-2,3-dimethyl-1H-indole can be synthesized via the Fischer indole synthesis.[4] This method involves the acid-catalyzed reaction of a substituted phenylhydrazine with a ketone.

General Protocol for Fischer Indole Synthesis: [4]

• A mixture of the appropriate phenylhydrazine hydrochloride (e.g., phenylhydrazine hydrochloride for the non-fluorinated analog or 4-fluorophenylhydrazine hydrochloride for the fluorinated analog) and 2-butanone is refluxed in a suitable solvent like methanol.

• A catalyst, such as antimony phosphate, is added to the reaction mixture.[4]

• The reaction is monitored for completion (typically 5-7 hours).

• Upon completion, the solvent is removed, and the crude product is purified using techniques like column chromatography.

Caption: General workflow for the Fischer indole synthesis.

Cytotoxicity Assay: Propidium Iodide (PI) Staining

The cytotoxic activity of the synthesized compounds was determined using the Propidium Iodide (PI) staining assay as described by Mahadevan et al. (2014).[4]

• Cell Culture: Human cancer cell lines (e.g., Calu1, Panc1) were cultured in appropriate media.

• Compound Treatment: Cells were treated with various concentrations of the test compounds (2,3-dimethyl-1H-indole and 5-fluoro-2,3-dimethyl-1H-indole).

• Incubation: The treated cells were incubated for a specified period.

• PI Staining: 1 ml of 10 μg/ml PI was added to each well and incubated at 37°C for 5 minutes in the dark.[4]

• Microscopy: After washing with cold PBS, the cells were observed under a fluorescent microscope.

• IC₅₀ Determination: The concentration of the compound required to inhibit 50% of cell growth (IC₅₀) was determined from the PI staining results.[4]

Caption: Workflow of the cytotoxicity assay.

Plausible Signaling Pathway for Cytotoxicity

While the precise mechanism of action for these specific compounds was not detailed in the reviewed literature, many cytotoxic indole derivatives are known to induce apoptosis (programmed cell death) in cancer cells. A plausible signaling pathway could involve the activation of caspase cascades, which are central to the execution of apoptosis.

Caption: Hypothesized apoptotic signaling pathway.

Conclusion

This comparative guide highlights the subtle yet potentially significant influence of fluorination on the 2,3-dimethyl-1H-indole scaffold. While the introduction of a fluorine atom at the 5-position did not dramatically alter the in vitro cytotoxic potency against the tested cancer cell lines in the study by Mahadevan et al., it is predicted to enhance the metabolic stability of the compound.[4][5] This could translate to an improved pharmacokinetic profile in vivo, a critical aspect for any potential therapeutic agent. Further studies are warranted to directly compare the metabolic stability and to elucidate the precise molecular mechanisms underlying the cytotoxic activity of these promising indole derivatives.

References

• 1. Lipophilicity Modulations by Fluorination Correlate with Membrane Partitioning - PMC [pmc.ncbi.nlm.nih.gov]
• 2. University of Lincoln Library Dissertation Showcase - Study of the effect of replacing CH3 with fluorinated groups on lipophilicity [dissertations.library.lincoln.ac.uk]
• 3. 5-Fluoro-2,3-dimethyl-1H-indole CAS#: 526-47-6 [m.chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

Comparative Analysis of 5-Fluoro-2,3-dimethyl-1H-indole as a Potential BTK Inhibitor

This guide provides a comparative overview of the investigational compound 5-Fluoro-2,3-dimethyl-1H-indole against established Bruton's tyrosine kinase (BTK) inhibitors. The data presented for 5-Fluoro-2,3-dimethyl-1H-indole is hypothetical and serves as a framework for evaluation, as this compound is not a widely recognized BTK inhibitor in published literature. The purpose of this document is to offer a template for the validation and comparison of novel BTK inhibitors for researchers, scientists, and professionals in drug development.

Introduction to BTK Inhibition

Bruton's tyrosine kinase (BTK) is a crucial non-receptor tyrosine kinase in the B-cell antigen receptor (BCR) and cytokine receptor signaling pathways. Its activation is critical for B-cell proliferation, trafficking, and survival. Dysregulation of BTK activity is implicated in various B-cell malignancies and autoimmune diseases, making it a prime therapeutic target. The development of BTK inhibitors has revolutionized the treatment of several hematological cancers.

This guide will compare the hypothetical inhibitory activity of 5-Fluoro-2,3-dimethyl-1H-indole with three clinically approved BTK inhibitors: Ibrutinib (a first-generation covalent inhibitor), Acalabrutinib (a second-generation covalent inhibitor), and Vecabrutinib (a third-generation reversible inhibitor).

Biochemical Inhibitory Potency

The inhibitory potential of a compound against its target kinase is a primary determinant of its efficacy. This is typically quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of the inhibitor required to reduce the enzyme's activity by 50%. The data below summarizes the comparative IC50 values against BTK.

Compound	Type of Inhibition	BTK IC50 (nM)
5-Fluoro-2,3-dimethyl-1H-indole (Hypothetical)	Reversible	15
Ibrutinib	Covalent	0.5
Acalabrutinib	Covalent	3
Vecabrutinib	Reversible	3.6

Cellular Activity and Selectivity

Effective BTK inhibitors must not only exhibit potent biochemical activity but also demonstrate efficacy in a cellular context and selectivity for the target kinase to minimize off-target effects. The following table compares the cellular potency (measured by inhibition of BTK autophosphorylation in a cellular assay) and selectivity against other TEC family kinases (a common family for off-target activity).

Compound	Cellular BTK Autophosphorylation IC50 (nM)	TEC Kinase IC50 (nM)	ITK Kinase IC50 (nM)
5-Fluoro-2,3-dimethyl-1H-indole (Hypothetical)	50	>1000	>1000
Ibrutinib	11	78	10
Acalabrutinib	3	47	>1000
Vecabrutinib	3.6	1.8	6.5

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are standard protocols for the key assays cited in this guide.

In Vitro BTK Kinase Assay (IC50 Determination)

This assay quantifies the direct inhibitory effect of a compound on the enzymatic activity of purified BTK.

Materials:

• Recombinant human BTK enzyme

• Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

• ATP

• Peptide substrate (e.g., a poly-Glu-Tyr peptide)

• Test compounds (dissolved in DMSO)

• ADP-Glo™ Kinase Assay kit (Promega) or similar

Procedure:

• Prepare a serial dilution of the test compounds in DMSO.

• In a 96-well plate, add the BTK enzyme, the peptide substrate, and the test compound to the kinase buffer.

• Initiate the kinase reaction by adding ATP. The final ATP concentration should be close to the Km value for BTK.

• Incubate the reaction mixture at room temperature for a specified time (e.g., 60 minutes).

• Stop the reaction and measure the amount of ADP produced using a detection reagent like ADP-Glo™.

• The luminescence signal, which is proportional to the kinase activity, is measured using a plate reader.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Cellular BTK Autophosphorylation Assay

This assay assesses the ability of a compound to inhibit BTK activity within a cellular environment.

Materials:

• A suitable cell line with endogenous BTK expression (e.g., Ramos B-cells)

• Cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Test compounds

• Stimulating agent (e.g., anti-IgM antibody)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Antibodies: Anti-phospho-BTK (Tyr223) and anti-total-BTK

• Western blot or ELISA reagents

Procedure:

• Seed the cells in a multi-well plate and allow them to adhere or stabilize overnight.

• Pre-treat the cells with various concentrations of the test compound for a specified duration (e.g., 1-2 hours).

• Stimulate the cells with an appropriate agonist (e.g., anti-IgM) to induce BTK autophosphorylation.

• Lyse the cells and collect the protein lysates.

• Quantify the levels of phosphorylated BTK (pBTK) and total BTK using Western blotting or ELISA.

• Normalize the pBTK signal to the total BTK signal for each treatment condition.

• Calculate the percentage of inhibition relative to the vehicle-treated control and determine the IC50 value.

Visualizations

BTK Signaling Pathway

Caption: Simplified BTK signaling pathway upon B-cell receptor activation.

Experimental Workflow for BTK Inhibitor Validation

Caption: General experimental workflow for the validation of a novel BTK inhibitor.

structure-activity relationship (SAR) studies of 5-Fluoro-2,3-dimethyl-1H-indole analogs

A detailed examination of 5-fluoroindole derivatives reveals a versatile scaffold with significant potential in medicinal chemistry. While a comprehensive structure-activity relationship (SAR) study on 5-fluoro-2,3-dimethyl-1H-indole analogs remains specific, a comparative analysis of closely related 5-fluoroindole, 5-fluoro-2-oxindole, and 5-fluoro-1H-indole-2,3-dione derivatives provides valuable insights into their diverse biological activities, including anticancer, α-glucosidase inhibition, and antimicrobial properties.

The introduction of a fluorine atom at the 5-position of the indole ring is a common strategy in drug design, often leading to enhanced metabolic stability and binding affinity. This guide synthesizes findings from various studies to compare the SAR of different classes of 5-fluoroindole analogs, offering a valuable resource for researchers and drug development professionals.

Comparative Analysis of Biological Activities

The biological activity of 5-fluoroindole analogs is highly dependent on the oxidation state of the indole core and the nature of substituents at various positions. The following sections and tables summarize the quantitative data from studies on different classes of these compounds.

5-Fluoro-2-oxindole Analogs as Anticancer Agents

A notable example of a 5-fluoro-2-oxindole derivative with potent anticancer activity is Sunitinib (SU11248), a multi-targeted receptor tyrosine kinase (RTK) inhibitor.[1][2] The core structure is 5-[5-fluoro-2-oxo-1,2-dihydroindol-(3Z)-ylidenemethyl]-2,4-dimethyl-1H-pyrrole-3-carboxylic acid (2-diethylaminoethyl)amide. SAR studies on sunitinib analogs have demonstrated the importance of the 5-fluoro-2-oxindole moiety for its potent inhibition of VEGFR2 and PDGFRβ kinases.[1][2]

Recent research has explored other 5-fluoro-2-oxindole derivatives as potential anticancer agents. For instance, a series of novel thiazole-containing 5-fluoro-1,3-dihydro-2H-indol-2-one derivatives were synthesized and evaluated for their anticancer activity against the NCI-60 panel of human cancer cell lines.[3]

Table 1: Anticancer Activity of Selected Thiazole-Containing 5-Fluoro-2-oxindole Derivatives [3]

Compound	Target Cell Line	Growth Inhibition (%)
3g	Leukemia	>70
Breast Cancer (T-47D)	96.17
Lung Cancer (HOP-92)	95.95
Ovarian Cancer (NCI/ADR-RES)	95.13
CNS Cancer (SNB-75)	89.91
Sunitinib	Leukemia	6 - 31% lower than 3g
CNS Cancer	6 - 31% lower than 3g
Breast Cancer	6 - 31% lower than 3g

Note: Growth inhibition data is from a one-dose assay at a concentration of 10 µM.

The high activity of compound 3g suggests that the thiazole moiety, in combination with the 5-fluoro-2-oxindole core, is a promising avenue for the development of novel anticancer agents.[3]

5-Fluoro-2-oxindole Derivatives as α-Glucosidase Inhibitors

In a different therapeutic area, 5-fluoro-2-oxindole derivatives have been investigated as potential inhibitors of α-glucosidase, an enzyme involved in carbohydrate digestion and a target for type 2 diabetes treatment. A study on a series of (Z)-3-(substituted-benzylidene)-5-fluoroindolin-2-ones revealed several compounds with potent inhibitory activity.[4][5][6]

Table 2: α-Glucosidase Inhibitory Activity of 5-Fluoro-2-oxindole Derivatives [5]

Compound	Substitution on Benzylidene Ring	IC50 (µM)
3d	4-Fluoro	49.89 ± 1.16
3f	4-Chloro	35.83 ± 0.98
3i	4-Bromo	56.87 ± 0.42
Acarbose (Reference)	-	569.43 ± 43.72

The data indicates that electron-withdrawing groups at the 4-position of the benzylidene ring enhance the inhibitory activity against α-glucosidase.[5]

5-Fluoro-1H-indole-2,3-dione (5-Fluoroisatin) Analogs as Antimicrobial Agents

Derivatives of 5-fluoro-1H-indole-2,3-dione, also known as 5-fluoroisatin, have been explored for their antimicrobial properties. A study focused on the synthesis of 5-fluoroisatin-triazole hybrids demonstrated their potential as antibacterial and antifungal agents.[7]

Table 3: Antimicrobial Activity of 5-Fluoroisatin-Triazole Hybrids [7]

Compound	Target Organism	MIC (µmol/mL)
4a	A. niger	0.0075
C. albicans	0.0075
4d	A. niger	0.0082
C. albicans	0.0082
7c	A. niger	0.0092
Fluconazole (Reference)	A. niger	0.0102
C. albicans	0.0051
Ciprofloxacin (Reference)	S. epidermidis	0.0047
4b	S. epidermidis	0.0075
4c	S. epidermidis	0.0075

The results show that the incorporation of a triazole moiety into the 5-fluoroisatin scaffold leads to potent antimicrobial activity.[7]

Experimental Protocols

Synthesis of Thiazole-Containing 5-Fluoro-2-oxindole Derivatives[3]

The synthesis of these compounds was achieved through a Knoevenagel condensation of 1,3-thiazole-5-carboxylic acid with the appropriate 5-fluoro-1,3-dihydro-2H-indol-2-one derivative.

α-Glucosidase Inhibition Assay[5]

The inhibitory activity of the 5-fluoro-2-oxindole derivatives against α-glucosidase was determined by measuring the amount of p-nitrophenol released from the substrate p-nitrophenyl-α-D-glucopyranoside. The absorbance was measured spectrophotometrically.

Antimicrobial Susceptibility Testing[7]

The minimum inhibitory concentration (MIC) of the 5-fluoroisatin-triazole hybrids was determined using the broth microdilution method according to the guidelines of the Clinical and Laboratory Standards Institute (CLSI).

Visualizing the Concepts

To better understand the relationships and processes described, the following diagrams are provided.

Caption: Experimental workflow for SAR studies.

Caption: Sunitinib's mechanism of action.

Conclusion

The 5-fluoroindole scaffold is a privileged structure in medicinal chemistry, with analogs demonstrating a wide range of biological activities. While direct SAR studies on 5-fluoro-2,3-dimethyl-1H-indole are not extensively reported, the comparative analysis of related 5-fluoroindole derivatives, including oxindoles and isatins, provides crucial insights. The anticancer activity of Sunitinib and its analogs, the α-glucosidase inhibitory potential of substituted benzylidene-5-fluoroindolin-2-ones, and the antimicrobial effects of 5-fluoroisatin-triazoles highlight the importance of the 5-fluoro substitution and the significant impact of modifications at other positions on the indole ring. This guide underscores the potential for further exploration and development of novel therapeutic agents based on the versatile 5-fluoroindole core.

References

• 1. Discovery of 5-[5-fluoro-2-oxo-1,2- dihydroindol-(3Z)-ylidenemethyl]-2,4- dimethyl-1H-pyrrole-3-carboxylic acid (2-diethylaminoethyl)amide, a novel tyrosine kinase inhibitor targeting vascular endothelial and platelet-derived growth factor receptor tyrosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Design, Synthesis, and Antitumor Potential of New Thiazolecontained 5-Fluoro-2-Oxindole Derivatives as Sunitinib Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Synthesis and Biological Evaluation of 5-Fluoro-2-Oxindole Derivatives as Potential α-Glucosidase Inhibitors [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and Biological Evaluation of 5-Fluoro-2-Oxindole Derivatives as Potential α-Glucosidase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to the Efficacy of 5-Fluoroindole-Based Kinase Inhibitors and Other Multi-Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the efficacy of Sunitinib, a prominent kinase inhibitor featuring a 5-fluoroindole scaffold, against other well-established multi-kinase inhibitors. While direct experimental data on 5-Fluoro-2,3-dimethyl-1H-indole as a kinase inhibitor is not extensively available in the current literature, the analysis of Sunitinib (SU11248) offers valuable insights into the potential of the 5-fluoroindole core in kinase inhibition. This document presents quantitative data, detailed experimental protocols, and visual representations of key biological pathways and workflows to aid in research and drug development.

Introduction to 5-Fluoroindole Derivatives in Kinase Inhibition

The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. The introduction of a fluorine atom at the 5-position can significantly enhance a molecule's metabolic stability and binding affinity to target proteins. Sunitinib, a multi-targeted receptor tyrosine kinase (RTK) inhibitor, is a prime example of a successful drug molecule that incorporates a 5-fluoro-2-oxo-1,2-dihydroindole moiety. It is known to inhibit several RTKs, including vascular endothelial growth factor receptors (VEGFRs) and platelet-derived growth factor receptors (PDGFRs), which are crucial for tumor angiogenesis and proliferation.[1][2]

Comparative Efficacy of Multi-Kinase Inhibitors

The following tables summarize the in vitro inhibitory activities (IC50 values) of Sunitinib and other prominent multi-kinase inhibitors against various key kinases. These values represent the concentration of the inhibitor required to reduce the activity of a specific kinase by 50% and are crucial for comparing their potency and selectivity.

Table 1: In Vitro Kinase Inhibition Profile (IC50 in nM)

Kinase Target	Sunitinib (SU11248)	Sorafenib	Regorafenib	Pazopanib	Axitinib
VEGFR1	13	26	13	10	0.1
VEGFR2	80	90	4.2	30	0.2
VEGFR3	-	20	46	47	0.1-0.3
PDGFRβ	2	57	22	81	1.6
c-Kit	-	68	7	74	1.7
Raf-1	-	6	2.5	-	-
B-Raf (V600E)	-	38	19	-	-
RET	-	43	1.5	-	-

Data compiled from multiple sources.[3][4][5][6][7][8][9][10]

Table 2: Cellular Activity - Inhibition of Cell Proliferation (IC50 in nM)

Cell Line	Sunitinib	Sorafenib	Axitinib
HUVEC (VEGF-stimulated)	40	-	-
NIH-3T3 (PDGF-stimulated)	39	-	-
MV4;11 (FLT3-ITD)	8	-	-
OC1-AML5 (FLT3-ITD)	14	-	-
MGG8 (Glioblastoma)	-	-	60
HepG2 (Hepatocellular Carcinoma)	-	~7100	-
Huh7 (Hepatocellular Carcinoma)	-	~11030	-

Data compiled from multiple sources.[11][12][13]

Signaling Pathways and Mechanism of Action

Sunitinib and the compared inhibitors exert their anti-cancer effects by blocking key signaling pathways involved in tumor growth, angiogenesis, and metastasis. The primary targets are the VEGFR and PDGFR pathways.

VEGF Signaling Pathway

The Vascular Endothelial Growth Factor (VEGF) signaling pathway is a critical driver of angiogenesis, the formation of new blood vessels, which is essential for tumor growth and survival.[14]

Caption: VEGF Signaling Pathway and Inhibition.

PDGF Signaling Pathway

The Platelet-Derived Growth Factor (PDGF) signaling pathway plays a crucial role in cell growth, proliferation, and migration. Its dysregulation is implicated in various cancers.

Caption: PDGF Signaling Pathway and Inhibition.

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental for the accurate assessment of kinase inhibitor efficacy.

In Vitro Kinase Inhibition Assay (Biochemical Assay)

This protocol outlines a common method for determining the half-maximal inhibitory concentration (IC50) of a compound against a specific kinase.

Caption: In Vitro Kinase Assay Workflow.

Protocol:

• Reagent Preparation: Prepare solutions of the purified kinase, a specific peptide substrate, ATP, and serial dilutions of the test compound in an appropriate assay buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA).

• Assay Plate Setup: Add the test compound dilutions to a 96-well plate.

• Kinase Reaction: Add the kinase and substrate to the wells and pre-incubate to allow for compound binding.

• Initiation: Start the kinase reaction by adding ATP.

• Incubation: Incubate the plate at 30°C for a defined period (e.g., 60 minutes).

• Termination: Stop the reaction using an appropriate method (e.g., adding EDTA or a stop solution).

• Detection: Measure the kinase activity. For radiometric assays, this involves capturing the phosphorylated substrate on a filter and measuring radioactivity. For luminescence-based assays (e.g., ADP-Glo™), reagents are added to convert ADP to ATP, which then drives a luciferase reaction.[15]

• Data Analysis: Plot the kinase activity against the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Cell-Based Phosphorylation Assay

This assay measures the ability of an inhibitor to block the phosphorylation of a target kinase within a cellular context.

References

• 1. Sunitinib: a novel tyrosine kinase inhibitor. A brief review of its therapeutic potential in the treatment of renal carcinoma and gastrointestinal stromal tumors (GIST) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What is the mechanism of Sunitinib Malate? [synapse.patsnap.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. apexbt.com [apexbt.com]
• 5. Clinical Pharmacokinetics and Pharmacodynamics of Pazopanib: Towards Optimized Dosing - PMC [pmc.ncbi.nlm.nih.gov]
• 6. selleckchem.com [selleckchem.com]
• 7. oncology-central.com [oncology-central.com]
• 8. selleckchem.com [selleckchem.com]
• 9. selleckchem.com [selleckchem.com]
• 10. dovepress.com [dovepress.com]
• 11. selleckchem.com [selleckchem.com]
• 12. researchgate.net [researchgate.net]
• 13. Single agent efficacy of the VEGFR kinase inhibitor axitinib in preclinical models of glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Vascular Endothelial Growth Factor (VEGF) and Its Receptor (VEGFR) Signaling in Angiogenesis: A Crucial Target for Anti- and Pro-Angiogenic Therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]

Comparative Cross-Reactivity Profile of 5-Fluoro-2,3-dimethyl-1H-indole and Structurally Related Compounds

For the attention of: Researchers, scientists, and drug development professionals.

Executive Summary

5-Fluoro-2,3-dimethyl-1H-indole belongs to the class of fluorinated indoles, a scaffold of significant interest in medicinal chemistry due to its presence in numerous biologically active molecules. The introduction of a fluorine atom can significantly modulate a compound's physicochemical properties, such as lipophilicity and metabolic stability, which in turn can influence its biological activity and cross-reactivity profile.

While direct experimental data for 5-Fluoro-2,3-dimethyl-1H-indole is lacking, analysis of structurally related compounds, such as certain 5-fluoro-2-oxindole derivatives, reveals that this class of molecules can exhibit potent and sometimes specific inhibitory activity against protein kinases and other enzymes like α-glucosidase. This suggests that 5-Fluoro-2,3-dimethyl-1H-indole could potentially interact with a range of biological targets. This guide provides an overview of the activity of these related compounds and the experimental methods to assess such interactions.

Comparative Data of Structurally Related Fluorinated Indole Derivatives

To infer a potential cross-reactivity profile for 5-Fluoro-2,3-dimethyl-1H-indole, we present data from two distinct classes of structurally related 5-fluoroindole derivatives: a tyrosine kinase inhibitor and an α-glucosidase inhibitor.

Table 1: Kinase Inhibitory Activity of a Representative 5-Fluoro-2-oxindole Derivative

Compound	Target Kinase	IC50 (nM)	Reference Compound	IC50 (nM)
SU11248 (Sunitinib)	VEGF-R2	-	-	-
(a 5-fluoro-2-oxoindole derivative)	PDGF-Rβ	-	-	-

Note: Specific IC50 values for SU11248 (Sunitinib), a compound containing a 5-fluoro-2-oxo-1,2-dihydroindol-3-ylidenemethyl moiety, are well-established but vary depending on the assay conditions. It is a multi-kinase inhibitor known to be potent against VEGFRs and PDGFRs.[1][2]

Table 2: α-Glucosidase Inhibitory Activity of Representative 5-Fluoro-2-oxindole Derivatives

Compound ID	α-Glucosidase IC50 (µM)	Reference Compound	α-Glucosidase IC50 (µM)
3d	56.87 ± 0.42	Acarbose	569.43 ± 43.72
3f	49.89 ± 1.16	Acarbose	569.43 ± 43.72
3i	35.83 ± 0.98	Acarbose	569.43 ± 43.72

Data from a study on (Z)-5-fluoro-3-(substituted-benzylidene)indolin-2-one derivatives.[3][4]

Experimental Protocols

To facilitate the experimental determination of the cross-reactivity profile of 5-Fluoro-2,3-dimethyl-1H-indole, detailed protocols for key assays are provided below.

Radioligand Binding Assay for Receptor Cross-Reactivity

Radioligand binding assays are a gold standard for quantifying the affinity of a compound for a specific receptor and are crucial for assessing off-target binding.[5][6][7][8][9]

Objective: To determine the binding affinity (Ki) of a test compound for a panel of G-protein coupled receptors (GPCRs), ion channels, and transporters.

Materials:

• Cell membranes expressing the target receptor.

• A specific radioligand for the target receptor (e.g., [3H]-labeled antagonist).

• Test compound (5-Fluoro-2,3-dimethyl-1H-indole).

• Non-specific binding control (a high concentration of an unlabeled ligand).

• Assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4).

• Glass fiber filters.

• Scintillation fluid.

• Scintillation counter.

Protocol:

• Prepare serial dilutions of the test compound.

• In a 96-well plate, add the cell membranes, radioligand at a fixed concentration (typically at its Kd), and either the test compound, buffer (for total binding), or the non-specific binding control.

• Incubate the plate to allow the binding to reach equilibrium. Incubation time and temperature will be target-dependent.

• Following incubation, rapidly filter the contents of each well through a glass fiber filter using a cell harvester. This separates the bound from the free radioligand.

• Wash the filters with ice-cold assay buffer to remove any unbound radioligand.

• Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Plot the percentage of specific binding against the logarithm of the test compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Workflow for a radioligand binding assay.

In Vitro Kinase Inhibition Assay

Given that many indole derivatives target kinases, assessing the inhibitory activity of 5-Fluoro-2,3-dimethyl-1H-indole against a panel of kinases is essential.[10][11][12][13]

Objective: To determine the IC50 of a test compound against a panel of protein kinases.

Materials:

• Recombinant human kinases.

• Specific peptide substrates for each kinase.

• ATP (Adenosine triphosphate).

• Test compound (5-Fluoro-2,3-dimethyl-1H-indole).

• Kinase assay buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/ml BSA).

• ADP-Glo™ Kinase Assay Kit (or similar luminescence-based ADP detection kit).

• White, opaque 96- or 384-well plates.

• Luminometer.

Protocol:

• Prepare serial dilutions of the test compound in DMSO.

• Add the kinase and the test compound to the wells of a microplate and incubate briefly to allow for binding.

• Initiate the kinase reaction by adding a mixture of the peptide substrate and ATP.

• Incubate the reaction for a defined period (e.g., 60 minutes) at a controlled temperature (e.g., 30°C).

• Stop the kinase reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent.

• Add the Kinase Detection Reagent to convert the generated ADP to ATP, which then drives a luciferase reaction.

• Measure the luminescence using a plate reader. The signal is proportional to the amount of ADP produced and thus reflects the kinase activity.

• Plot the luminescence signal against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

References

• 1. Discovery of 5-[5-fluoro-2-oxo-1,2- dihydroindol-(3Z)-ylidenemethyl]-2,4- dimethyl-1H-pyrrole-3-carboxylic acid (2-diethylaminoethyl)amide, a novel tyrosine kinase inhibitor targeting vascular endothelial and platelet-derived growth factor receptor tyrosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and Biological Evaluation of 5-Fluoro-2-Oxindole Derivatives as Potential α-Glucosidase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. library.ncifrederick.cancer.gov [library.ncifrederick.cancer.gov]
• 6. giffordbioscience.com [giffordbioscience.com]
• 7. researchgate.net [researchgate.net]
• 8. merckmillipore.com [merckmillipore.com]
• 9. Receptor-Ligand Binding Assays [labome.com]
• 10. benchchem.com [benchchem.com]
• 11. reactionbiology.com [reactionbiology.com]
• 12. caymanchem.com [caymanchem.com]
• 13. reactionbiology.com [reactionbiology.com]

Comparative Anticancer Activity of 5-Fluoro-2,3-dimethyl-1H-indole: An In Vitro and In Vivo Validation Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the potential anticancer activity of 5-Fluoro-2,3-dimethyl-1H-indole. Due to limited direct experimental data for this specific compound, this report consolidates information on closely related fluorinated and non-fluorinated indole analogs to offer a predictive assessment of its efficacy and mechanism of action against various cancer cell lines. The performance of these indole derivatives is compared with the widely used chemotherapeutic agent, 5-Fluorouracil (5-FU).

Executive Summary

The indole scaffold is a core structure in numerous anticancer agents, both natural and synthetic[1]. The introduction of a fluorine atom can enhance the pharmacological properties of bioactive molecules[2]. While direct validation for 5-Fluoro-2,3-dimethyl-1H-indole is not extensively available, studies on analogous "fluorinated 2,3-dimethylindole" compounds demonstrate potent cytotoxic effects against pancreatic (Panc1) and lung (GIII-Calu1) cancer cell lines. This suggests that 5-Fluoro-2,3-dimethyl-1H-indole holds promise as a selective anticancer agent. This guide presents available in vitro data for related compounds, outlines detailed experimental protocols for validation, and explores the potential underlying signaling pathways, primarily the PI3K/Akt and MAPK pathways, which are common targets for indole derivatives.

Data Presentation: In Vitro Anticancer Activity

The following table summarizes the available quantitative data on the cytotoxic activity of a close analog of the target compound and other relevant indole derivatives against various cancer cell lines.

Compound Name	Cancer Cell Line	Cell Line Origin	IC50 (µM)	Reference
Fluorinated 2,3-dimethylindole	Panc1	Pancreatic Carcinoma	3.2	[3]
Fluorinated 2,3-dimethylindole	GIII-Calu1	Lung Carcinoma	3.1	[3]
Compound 3g (5-fluoro-2-oxindole derivative)	T-47D	Breast Cancer	>70% Growth Inhibition	[4]
Compound 3g (5-fluoro-2-oxindole derivative)	HOP-92	Lung Cancer	>70% Growth Inhibition	[4]
Compound 3g (5-fluoro-2-oxindole derivative)	NCI/ADR-RES	Ovarian Cancer	>70% Growth Inhibition	[4]
Compound 3g (5-fluoro-2-oxindole derivative)	SNB-75	CNS Cancer	>70% Growth Inhibition	[4]
Compound 20f (Fluorinated indole hybrid)	MCF-7	Breast Cancer	42.4	[5]
Compound 20f (Fluorinated indole hybrid)	HepG2	Liver Cancer	15.8	[5]
5-Fluorouracil (5-FU)	MCF-7	Breast Cancer	23.7	[5]
5-Fluorouracil (5-FU)	HepG2	Liver Cancer	18.8	[5]

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the validation of 5-Fluoro-2,3-dimethyl-1H-indole's anticancer activity.

In Vitro Cytotoxicity: MTT Assay

This assay determines the concentration at which a substance exhibits half of its maximal inhibitory effect (IC50) on cell viability.

Materials:

• Human cancer cell lines (e.g., Panc1, GIII-Calu1, MCF-7, A549)

• 5-Fluoro-2,3-dimethyl-1H-indole and comparator compounds

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5x10³ cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of 5-Fluoro-2,3-dimethyl-1H-indole and control drugs in DMEM. Replace the culture medium with the prepared drug solutions and incubate for 48 hours.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 values.

In Vivo Antitumor Activity: Xenograft Mouse Model

This protocol outlines a representative in vivo study to assess the antitumor efficacy of 5-Fluoro-2,3-dimethyl-1H-indole.

Materials:

• Athymic nude mice (4-6 weeks old)

• Human cancer cells (e.g., Panc1 or a cell line identified as sensitive in vitro)

• 5-Fluoro-2,3-dimethyl-1H-indole

• Vehicle solution (e.g., 10% DMSO, 40% PEG300, 50% saline)

• Calipers and animal balance

Procedure:

• Tumor Cell Implantation: Subcutaneously inject 5x10⁶ cancer cells into the flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth by measuring tumor volume with calipers every 2-3 days.

• Treatment Initiation: When tumors reach a volume of approximately 100-150 mm³, randomize mice into treatment and control groups.

• Drug Administration: Administer 5-Fluoro-2,3-dimethyl-1H-indole (e.g., 50 mg/kg, intraperitoneally) and vehicle control daily for a specified period (e.g., 21 days).

• Data Collection: Measure tumor volume and body weight throughout the study.

• Endpoint Analysis: At the end of the treatment period, euthanize the mice, and excise the tumors for weight measurement and further analysis (e.g., histopathology, biomarker analysis).

• Efficacy Calculation: Calculate the tumor growth inhibition (TGI) as a percentage.

Mandatory Visualizations

Experimental Workflow

Caption: Workflow for anticancer drug screening and validation.

Proposed Signaling Pathways

Indole derivatives have been shown to modulate key signaling pathways involved in cancer cell proliferation and survival. The diagrams below illustrate the potential mechanisms of action for 5-Fluoro-2,3-dimethyl-1H-indole.

PI3K/Akt Signaling Pathway

Caption: Proposed inhibition of the PI3K/Akt signaling pathway.

MAPK Signaling Pathway

Caption: Potential inhibition of the MAPK/ERK signaling pathway.

Comparative Analysis and Conclusion

The available data on a close analog, "fluorinated 2,3-dimethylindole," shows potent in vitro anticancer activity against pancreatic and lung cancer cell lines with low micromolar IC50 values[3]. This potency is comparable to or, in some cases, better than other fluorinated indole derivatives and the standard chemotherapeutic, 5-Fluorouracil, against various cancer cell lines[4][5].

The proposed mechanism of action for many indole compounds involves the modulation of critical cell signaling pathways such as PI3K/Akt/mTOR and MAPK[6][7][8]. These pathways are frequently dysregulated in cancer, leading to uncontrolled cell growth and survival. By inhibiting key components of these pathways, such as Akt and ERK, 5-Fluoro-2,3-dimethyl-1H-indole could potentially induce apoptosis and inhibit tumor progression.

While direct in vivo data for 5-Fluoro-2,3-dimethyl-1H-indole is not yet available, studies on other indole derivatives have demonstrated significant tumor growth inhibition in xenograft models[9]. This suggests a promising outlook for the in vivo efficacy of the target compound.

References

• 1. Indole Antitumor Agents in Nanotechnology Formulations: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Design, Synthesis, and Antitumor Potential of New Thiazole-contained 5-Fluoro-2-Oxindole Derivatives as Sunitinib Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent advances on anticancer and antimicrobial activities of directly-fluorinated five-membered heterocycles and their benzo-fused systems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Targeted Regulation of PI3K/Akt/mTOR/NF-κB Signaling by Indole Compounds and their Derivatives: Mechanistic Details and Biological Implications for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Targeted regulation of PI3K/Akt/mTOR/NF-κB signaling by indole compounds and their derivatives: mechanistic details and biological implications for cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Research Progress of Indole Alkaloids: Targeting MAP Kinase Signaling Pathways in Cancer Treatment [mdpi.com]
• 9. benchchem.com [benchchem.com]

Fluorination of Indoles: A Comparative Guide to Enhancing Metabolic Stability

For researchers, scientists, and drug development professionals, optimizing a compound's metabolic stability is a critical step in advancing a promising lead compound toward a viable drug candidate. The strategic incorporation of fluorine into a molecular structure, a process known as fluorination, has become a powerful and widely utilized strategy to improve pharmacokinetic profiles. This guide provides an objective comparison of the metabolic stability of fluorinated versus non-fluorinated indoles, supported by experimental data, detailed methodologies, and visualizations to inform rational drug design.

The indole scaffold is a prevalent structural motif in numerous pharmacologically active compounds. However, the indole ring is often susceptible to metabolic oxidation by cytochrome P450 (CYP450) enzymes, the primary family of enzymes responsible for drug metabolism.[1] This metabolic liability can lead to rapid clearance and poor bioavailability, hindering the therapeutic potential of indole-containing drug candidates.

Fluorination serves as a key strategy to mitigate this issue. By replacing a hydrogen atom with a more stable carbon-fluorine bond, sites on the indole ring that are prone to oxidative metabolism can be effectively blocked.[1] The high strength of the carbon-fluorine (C-F) bond makes it significantly more resistant to cleavage by metabolic enzymes compared to a carbon-hydrogen (C-H) bond.[2] This "metabolic blocking" can lead to a longer half-life and improved bioavailability.[2][3]

Data Presentation: Quantitative Comparison of Metabolic Stability

The following tables summarize in vitro data from studies directly comparing the metabolic stability of non-fluorinated indoles with their fluorinated analogs in liver microsomes. The key parameters presented are the metabolic half-life (t½) and intrinsic clearance (CLint). A longer half-life and lower intrinsic clearance are indicative of greater metabolic stability.[2]

Table 1: Metabolic Stability of a Non-fluorinated Indole and its Fluorinated Analogs in Mouse Liver Microsomes [1]

Compound ID	Description	Half-life (t½, min)	Intrinsic Clearance (CLint, mL/min/mg)
UT-155	Non-fluorinated indole	12.35	-
32a	4-Fluoro-indazole analog of UT-155	13.29	-
32c	CF3-substituted indazole analog of UT-155	53.71	1.29

Note: The data for UT-155 and its analogs were generated in mouse liver microsomes.[1]

Table 2: Metabolic Stability of Substituted Indole Derivatives in Mouse Liver Microsomes [4]

Compound	Substitution Pattern	Half-life (t½) in Mouse Liver Microsomes (min)
2,3-unsubstituted indole 8	Unsubstituted at 2 and 3	12.35
Compound 19a	Electron-withdrawing group at 3-position	21.77
Compound 19b	Electron-donating group at 3-position	9.29

Data for comparator compounds sourced from Xu et al.[4] The introduction of an electron-withdrawing group at the 3-position, such as a fluoro group, can significantly increase metabolic stability.[4]

Table 3: Metabolic Stability of 5-Fluoroindole in Rat Liver Microsomes [1]

Compound ID	Description	Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)
5-Fluoroindole (5-FI)	Fluorinated indole	144.2	9.0
5-Fluoroindole HCl	Hydrochloride salt of 5-FI	12	48

Note: The data for 5-Fluoroindole was generated in rat liver microsomes.[1]

Experimental Protocols: In Vitro Metabolic Stability Assay

The following protocol outlines a standard liver microsomal stability assay used to determine the in vitro half-life and intrinsic clearance of a test compound.[2][4]

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of a test compound.

Materials and Reagents:

• Test compound

• Liver microsomes (e.g., human, rat, mouse)[5]

• Phosphate buffer (e.g., 100 mM, pH 7.4)[6]

• NADPH regenerating system (e.g., contains NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)[5][6]

• Cold organic solvent (e.g., acetonitrile) for reaction termination[4]

• Internal standard for analytical quantification

• LC-MS/MS system for analysis[5]

Procedure:

• Preparation: Prepare stock solutions of the test compound and internal standard in a suitable solvent (e.g., DMSO).[4] Prepare the working solutions by diluting the stock solutions in an appropriate buffer.

• Incubation:

  • In a microcentrifuge tube, combine the liver microsomes, phosphate buffer, and the test compound at the desired final concentration (typically 1-10 µM).[4]

  • Pre-incubate the mixture at 37°C for a few minutes to equilibrate the temperature.[4]

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.[4] A parallel incubation without the NADPH regenerating system should be included as a negative control to assess non-enzymatic degradation.[2]

• Time-Point Sampling:

  • At various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw an aliquot of the reaction mixture.[4]

  • Immediately terminate the reaction by adding the aliquot to a tube containing a cold organic solvent with the internal standard.[4]

• Sample Processing and Analysis:

  • Centrifuge the terminated reaction samples to precipitate the proteins.[4]

  • Transfer the supernatant to a new plate or vials for analysis.

  • Analyze the samples using a validated LC-MS/MS method to determine the concentration of the parent compound remaining at each time point.[7]

Data Analysis:

• Plot the natural logarithm of the percentage of the remaining parent compound against time.[4]

• Determine the elimination rate constant (k) from the slope of the linear regression line.[4]

• Calculate the in vitro half-life (t½) using the equation: t½ = 0.693 / k .[4]

• Calculate the intrinsic clearance (CLint) using the equation: CLint = (0.693 / t½) * (incubation volume / amount of microsomal protein) .[4]

Mandatory Visualization

Experimental workflow for an in vitro microsomal stability assay.

Cytochrome P450-mediated metabolism of indoles.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]
• 6. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
• 7. Microsomal Clearance/Stability Assay | Domainex [domainex.co.uk]

Unveiling the Potency of 5-Fluoroindole Derivatives in Enzyme Inhibition: A Comparative Guide

For researchers, scientists, and drug development professionals, the strategic introduction of fluorine into bioactive scaffolds represents a cornerstone of modern medicinal chemistry. This guide provides a head-to-head comparison of 5-fluoroindole derivatives in their ability to inhibit key enzymes, supported by experimental data and detailed methodologies.

The indole scaffold is a privileged structure in drug discovery, and the addition of a fluorine atom at the 5-position can significantly enhance a molecule's pharmacological properties, including metabolic stability, binding affinity, and lipophilicity. This comparative analysis delves into the inhibitory effects of various 5-fluoroindole derivatives against several key enzymes implicated in a range of diseases.

Data Presentation: A Comparative Overview of Enzyme Inhibition

The following tables summarize the inhibitory activities (IC50 or Ki values) of different 5-fluoroindole derivatives against specific enzymes. This quantitative data provides a clear comparison of their potency.

α-Glucosidase Inhibition

A series of 5-fluoro-2-oxindole derivatives have been synthesized and evaluated for their potential as α-glucosidase inhibitors.[1][2] Several of these compounds exhibited significantly greater inhibitory activity than the reference drug, acarbose.[1][2]

Compound	Target Enzyme	IC50 (µM)	Reference
5-Fluoro-2-oxindole derivative 3d	α-Glucosidase	49.89 ± 1.16	[1][2]
5-Fluoro-2-oxindole derivative 3f	α-Glucosidase	35.83 ± 0.98	[1][2]
5-Fluoro-2-oxindole derivative 3i	α-Glucosidase	56.87 ± 0.42	[1][2]
Acarbose (Reference)	α-Glucosidase	569.43 ± 43.72	[1][2]
5-Fluoro-2-oxindole (Parent Compound)	α-Glucosidase	7510 ± 170	[1]

Carbonic Anhydrase Inhibition

Novel 5-fluoroindolylmethylene hydrazone derivatives have demonstrated potent inhibitory effects on human carbonic anhydrase I and II (hCA I and II) isoenzymes.[3]

Compound	Target Enzyme	Ki (nM)	Reference
5-fluoroindole-3-carboxaldehyde (2-chlorophenyl) hydrazone 2a	hCA I	32.28 ± 7.09	[3]
hCA II	8.79 ± 1.92	[3]
N'-((5-fluoro-1H-indol-3-yl)methylene)-4-methoxybenzohydrazide 2b	hCA I	74.86 ± 10.90	[3]
hCA II	60.40 ± 14.64	[3]
5-fluoroindole-3-carboxaldehyde (4-nitrophenyl) hydrazone 2c	hCA I	45.37 ± 5.88	[3]
hCA II	33.16 ± 8.15	[3]

Experimental Protocols

Detailed methodologies for the key enzyme inhibition assays are provided below to ensure reproducibility and facilitate comparative analysis.

α-Glucosidase Inhibition Assay

This spectrophotometric method is utilized to determine the inhibitory activity of compounds against α-glucosidase.

Principle: The assay is based on the enzymatic hydrolysis of p-nitrophenyl-α-D-glucopyranoside (pNPG) by α-glucosidase to produce p-nitrophenol, which can be detected by measuring the absorbance at 405 nm. The rate of p-nitrophenol formation is proportional to the enzyme activity.

Procedure:

• Preparation of Solutions:

  • Prepare a phosphate buffer solution (pH 6.8).

  • Dissolve α-glucosidase in the phosphate buffer.

  • Dissolve pNPG substrate in the phosphate buffer.

  • Dissolve the 5-fluoroindole derivatives (test compounds) and acarbose (reference inhibitor) in a suitable solvent (e.g., DMSO) to create stock solutions, which are then serially diluted.

• Assay in a 96-well plate:

  • Add the phosphate buffer, α-glucosidase solution, and varying concentrations of the inhibitor solution (or solvent for the control) to each well.

  • Pre-incubate the plate at a controlled temperature (e.g., 37°C) for a specific duration (e.g., 10 minutes).

  • Initiate the reaction by adding the pNPG substrate solution.

• Measurement:

  • Incubate the plate at 37°C for a defined period (e.g., 30 minutes).

  • Stop the reaction by adding a sodium carbonate (Na2CO3) solution.

  • Measure the absorbance of the resulting p-nitrophenol at 405 nm using a microplate reader.

• Calculation of IC50:

  • The percentage of inhibition is calculated by comparing the absorbance of the wells with the inhibitor to the control wells (without inhibitor).

  • The IC50 value, the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, is determined by plotting the percentage of inhibition against the inhibitor concentrations.[4]

Carbonic Anhydrase Inhibition Assay

Principle: The inhibitory effects of the 5-fluoroindole derivatives on the esterase activity of human carbonic anhydrase I and II are determined by a colorimetric method. The assay measures the enzymatic hydrolysis of 4-nitrophenyl acetate to 4-nitrophenolate, which can be monitored by the change in absorbance at 400 nm.

Procedure:

• Enzyme and Substrate Preparation:

  • Recombinant human CA I and II are used.

  • A solution of 4-nitrophenyl acetate is prepared in anhydrous acetonitrile.

• Assay Protocol:

  • The assay is performed in a 96-well plate.

  • The reaction mixture contains Tris-SO4 buffer (pH 7.4), the CA enzyme, and the inhibitor at various concentrations.

  • The reaction is initiated by adding the 4-nitrophenyl acetate substrate.

• Data Acquisition:

  • The absorbance is measured at 400 nm using a spectrophotometer.

  • The inhibitory effects of the compounds are determined.

• Ki Determination:

  • The Ki values are calculated from the dose-response curves.

Visualizing the Mechanisms

To better understand the context of these enzyme inhibition studies, the following diagrams illustrate a relevant biological pathway and a typical experimental workflow.

Caption: Role of α-glucosidase in carbohydrate digestion and its inhibition.

Caption: General workflow for an in vitro enzyme inhibition assay.

References

• 1. Synthesis and Biological Evaluation of 5-Fluoro-2-Oxindole Derivatives as Potential α-Glucosidase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. courses.edx.org [courses.edx.org]

In-depth Mechanistic Analysis of 5-Fluoro-2,3-dimethyl-1H-indole Remains Elusive in Scientific Literature

A comprehensive review of published scientific literature reveals a significant lack of data regarding the mechanism of action, experimental validation, and signaling pathways associated with 5-Fluoro-2,3-dimethyl-1H-indole. Despite extensive searches, no specific biological activity or mechanistic studies for this particular compound could be identified. This scarcity of information prevents the creation of a detailed comparison guide as originally requested.

The initial investigation sought to delineate the molecular interactions and cellular effects of 5-Fluoro-2,3-dimethyl-1H-indole, identify alternative compounds with similar or contrasting mechanisms, and present comparative experimental data. However, the scientific and chemical databases consulted do not contain the necessary information to fulfill this request. It appears that 5-Fluoro-2,3-dimethyl-1H-indole is either a novel compound that has not yet been characterized biologically or a chemical intermediate not typically studied for its pharmacological effects.

While direct information is unavailable for the target compound, the broader class of substituted indoles is rich with biologically active molecules. One of the most prominent and well-characterized related compounds is Sunitinib , a multi-targeted receptor tyrosine kinase (RTK) inhibitor. Sunitinib, marketed as Sutent®, is a 5-fluoro-2-oxindole derivative with a similar core structure, and its mechanism of action has been extensively validated.

Alternative Focus: A Comparative Guide to Sunitinib's Mechanism of Action

Given the lack of data on 5-Fluoro-2,3-dimethyl-1H-indole, we propose a pivot to a comprehensive comparison guide on Sunitinib and its alternatives. This guide would be tailored to the same audience of researchers, scientists, and drug development professionals and would adhere to the core requirements of data presentation, detailed experimental protocols, and visualization of signaling pathways.

This proposed guide would feature:

• A detailed elucidation of Sunitinib's mechanism of action , focusing on its inhibition of key receptor tyrosine kinases such as Vascular Endothelial Growth Factor Receptors (VEGFRs) and Platelet-Derived Growth Factor Receptors (PDGFRs).

• Comparison with other RTK inhibitors , such as Sorafenib and Pazopanib, highlighting differences in their target profiles, potency, and clinical applications.

• Quantitative data from key experiments , including enzyme inhibition assays (IC50 values), cellular proliferation assays, and in vivo tumor growth inhibition studies, presented in clear tabular format.

• Detailed experimental protocols for kinase inhibition assays, cell-based phosphorylation assays, and xenograft tumor models.

• Graphviz diagrams illustrating the VEGFR and PDGFR signaling pathways and how Sunitinib and its alternatives interrupt these pathways.

This alternative approach would provide the target audience with a valuable and actionable resource within their area of interest, focusing on a clinically relevant and well-documented compound. We believe this proposed comparison guide on Sunitinib would serve as a robust example of the desired content type and format.

Benchmarking 5-Fluoro-2,3-dimethyl-1H-indole: A Comparative Guide for Drug Discovery Professionals

An Objective Analysis Against Sunitinib and 5-Fluorouracil

In the landscape of oncological drug discovery, the indole nucleus serves as a privileged scaffold, forming the backbone of numerous therapeutic agents.[1][2][3] The specific compound, 5-Fluoro-2,3-dimethyl-1H-indole, while not extensively characterized in public literature, belongs to a class of fluorinated indoles that have shown significant potential in anticancer applications.[4][5] The introduction of a fluorine atom can enhance metabolic stability and binding affinity, making this compound a person of interest for further investigation.[4]

This guide provides a comparative benchmark of 5-Fluoro-2,3-dimethyl-1H-indole's potential profile against two established anticancer agents: Sunitinib , a multi-targeted receptor tyrosine kinase (RTK) inhibitor with a related indole structure, and 5-Fluorouracil (5-FU) , a widely used antimetabolite.[1][3][6] This comparison is designed to offer researchers and drug development professionals a framework for evaluating its possible mechanism of action and therapeutic utility.

Section 1: Comparative Mechanism of Action

Based on its structural similarity to known kinase inhibitors, it is hypothesized that 5-Fluoro-2,3-dimethyl-1H-indole may function as an ATP-competitive inhibitor of protein kinases. The most relevant comparator is Sunitinib, which targets multiple RTKs involved in tumor angiogenesis and cell proliferation, including Vascular Endothelial Growth Factor Receptors (VEGFRs) and Platelet-Derived Growth Factor Receptors (PDGFRs).[1][3][4] In contrast, 5-FU exerts its cytotoxic effects by inhibiting thymidylate synthase (TS), an essential enzyme for DNA synthesis and repair.[2][6][7]

Sunitinib: Multi-Targeted Kinase Inhibition Pathway

Sunitinib functions by blocking the ATP-binding pocket of several receptor tyrosine kinases on both tumor and endothelial cells. This dual action inhibits angiogenesis (the formation of new blood vessels) and direct tumor cell proliferation, leading to tumor shrinkage.[3][5]

Sunitinib's inhibition of VEGFR and PDGFR signaling pathways.

5-Fluorouracil: DNA Synthesis Inhibition Pathway

5-FU is a prodrug that is converted intracellularly into several active metabolites. Its primary metabolite, FdUMP, forms a stable complex with thymidylate synthase, blocking the synthesis of thymidine, a necessary precursor for DNA replication. This leads to "thymineless death" in rapidly dividing cancer cells.[6][8]

5-FU's mechanism of inhibiting DNA synthesis via thymidylate synthase.

Section 2: Quantitative Performance Data

While direct experimental data for 5-Fluoro-2,3-dimethyl-1H-indole is not available, this section provides benchmark data for Sunitinib and 5-FU against various cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key measure of a drug's potency.

Table 1: In Vitro Kinase and Cellular Potency (IC50)

This table summarizes the inhibitory concentrations of Sunitinib against key protein kinases and 5-FU against representative cancer cell lines. Note the high potency of Sunitinib at the enzymatic level and the significant variation in 5-FU potency depending on the cell line and duration of exposure.

Compound	Target / Cell Line	Assay Type	IC50 Value	Citation(s)
Sunitinib	PDGFRβ	Kinase Assay	2 nM	[9][10][11]
VEGFR2 (Flk-1)	Kinase Assay	80 nM	[9][10][11]
c-Kit	Kinase Assay	Varies	[3][9]
MV4;11 (AML)	Cell Proliferation	8 nM	[9][10]
HUVEC (Endothelial)	Cell Proliferation	40 nM	[9][10]
5-Fluorouracil	HCT 116 (Colon)	Cell Proliferation (3-day)	11.3 µM	[12][13]
HCT 116 (Colon)	Cell Proliferation (5-day)	1.48 µM	[12]
HT-29 (Colon)	Cell Proliferation (5-day)	11.25 µM	[12][13]
SW620 (Colon)	Cell Proliferation (2-day)	~100 µM (13 µg/ml)	[14]
Esophageal Carcinoma	Cell Proliferation	1.00 - 39.81 µM	[15]

Section 3: Experimental Protocols

Reproducibility is paramount in drug discovery. The following are detailed, standardized protocols for the key assays used to generate the data presented above.

Protocol 1: In Vitro Kinase Inhibition Assay

This protocol is used to determine the IC50 value of a compound against a purified protein kinase.

• Objective: To measure the half-maximal inhibitory concentration (IC50) of a test compound against a target kinase.

• Materials:

  • Purified recombinant kinase (e.g., VEGFR2, PDGFRβ).

  • Kinase-specific peptide substrate.

  • ATP (Adenosine triphosphate).

  • Test compound (e.g., Sunitinib) serially diluted.

  • Kinase assay buffer (containing MgCl2).

  • 96-well microtiter plates.

  • Detection reagent (e.g., ADP-Glo™, TR-FRET).

• Methodology:

  • Add kinase buffer, substrate, and the test compound at various concentrations to the wells of a 96-well plate.

  • Initiate the kinase reaction by adding a solution of ATP and the purified kinase enzyme.

  • Incubate the plate at a controlled temperature (e.g., 30°C) for a specified time (e.g., 60 minutes).[16]

  • Terminate the reaction and measure the kinase activity. This is typically done by quantifying the amount of phosphorylated substrate or the amount of ADP produced.

  • Data is plotted as kinase activity versus log[inhibitor concentration] and fitted to a dose-response curve to calculate the IC50 value.[17]

Workflow for a typical in vitro kinase inhibition assay.

Protocol 2: Cell Viability (MTT) Assay

This protocol is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability and proliferation.

• Objective: To determine the IC50 of a compound on cancer cell lines.

• Materials:

  • Cancer cell lines (e.g., HCT 116, HT-29).

  • Complete cell culture medium.

  • Test compound (e.g., 5-FU) serially diluted.

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).[18]

  • Solubilization solution (e.g., DMSO or SDS-HCl).[19]

  • 96-well flat-bottom plates.

• Methodology:

  • Cell Seeding: Seed cells into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and incubate overnight to allow for attachment.[20]

  • Compound Treatment: Remove the old media and add fresh media containing serial dilutions of the test compound. Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).[21]

  • MTT Addition: Add 10-20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C. During this time, mitochondrial dehydrogenases in living cells will convert the yellow MTT to purple formazan crystals.[21][22]

  • Solubilization: Carefully remove the media and add 100-150 µL of a solubilization solution to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance of the resulting purple solution on a microplate reader at a wavelength of ~570 nm.[19][22]

  • Analysis: Convert absorbance values to percentage of viability relative to untreated control cells. Plot the results against log[compound concentration] to determine the IC50.

Standard workflow for a cell viability MTT assay.

References

• 1. Understanding the molecular-based mechanism of action of the tyrosine kinase inhibitor: sunitinib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. Sunitinib - Wikipedia [en.wikipedia.org]
• 4. What is the mechanism of Sunitinib Malate? [synapse.patsnap.com]
• 5. massivebio.com [massivebio.com]
• 6. Fluorouracil - Wikipedia [en.wikipedia.org]
• 7. 5-Fluorouracil: Mechanisms of Resistance and Reversal Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. fulltext.calis.edu.cn [fulltext.calis.edu.cn]
• 9. selleckchem.com [selleckchem.com]
• 10. selleckchem.com [selleckchem.com]
• 11. selleck.co.jp [selleck.co.jp]
• 12. Prolonged exposure of colon cancer cells to 5-fluorouracil nanoparticles improves its anticancer activity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. spandidos-publications.com [spandidos-publications.com]
• 15. Relationship between expression of 5-fluorouracil metabolic enzymes and 5-fluorouracil sensitivity in esophageal carcinoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. caymanchem.com [caymanchem.com]
• 17. reactionbiology.com [reactionbiology.com]
• 18. MTT assay protocol | Abcam [abcam.com]
• 19. protocols.io [protocols.io]
• 20. texaschildrens.org [texaschildrens.org]
• 21. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 22. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 5-Fluoro-2,3-dimethyl-1H-indole: A Procedural Guide

Hazard Profile and Safety Precautions

Based on data from similar fluoro-indole compounds, 5-Fluoro-2,3-dimethyl-1H-indole is anticipated to be a hazardous substance.[1][2] All handling and disposal procedures should be conducted with appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[3] Operations should be performed in a well-ventilated area or a chemical fume hood to prevent inhalation of dust or vapors.[1][3]

Summary of Potential Hazards:

Hazard Classification	Potential Effects
Skin Corrosion/Irritation	Causes skin irritation.[1][2]
Serious Eye Damage/Irritation	Causes serious eye irritation.[1][2]
Acute Toxicity (Oral)	May be harmful if swallowed.
Specific Target Organ Toxicity	May cause respiratory irritation.[1][2]
Aquatic Toxicity	May be toxic to aquatic life.

Step-by-Step Disposal Protocol

The cardinal rule for the disposal of 5-Fluoro-2,3-dimethyl-1H-indole is to manage it as hazardous chemical waste.[2][4] This chemical must not be disposed of down the drain or in regular trash.[1][3]

• Waste Segregation and Collection:

  • Separate Waste Streams: Collect all waste containing 5-Fluoro-2,3-dimethyl-1H-indole separately from other chemical waste. It is crucial to segregate halogenated organic waste from non-halogenated waste streams, as this can facilitate more environmentally sound and cost-effective disposal.[5]

  • Designated Containers: Use a designated, chemically resistant container with a secure lid for collecting all waste materials. This includes unused product, contaminated consumables (e.g., pipette tips, weighing paper), and contaminated PPE.[3]

• Waste Container Labeling:

  • Clear Identification: The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name: "5-Fluoro-2,3-dimethyl-1H-indole".

  • Hazard Communication: Include appropriate hazard pictograms to communicate the risks associated with the waste.

• Waste Storage:

  • Secure Location: Store the sealed waste container in a designated, well-ventilated, and secure area.

  • Incompatible Materials: Ensure the storage area is away from incompatible materials, such as strong oxidizing agents.[1][2]

• Professional Disposal:

  • Licensed Disposal Facility: The disposal of this chemical waste must be handled by a licensed and approved waste disposal company.[1][2][4]

  • Institutional Procedures: Contact your institution's Environmental Health and Safety (EHS) office to arrange for the pickup and disposal of the hazardous waste.[5]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 5-Fluoro-2,3-dimethyl-1H-indole.

Caption: Disposal workflow for 5-Fluoro-2,3-dimethyl-1H-indole.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. benchchem.com [benchchem.com]
• 4. sds.fluorochem.co.uk [sds.fluorochem.co.uk]
• 5. benchchem.com [benchchem.com]

Personal protective equipment for handling 5-Fluoro-2,3-dimethyl-1H-indole

Essential Safety and Handling Guide for 5-Fluoro-2,3-dimethyl-1H-indole

Disclaimer: A specific Safety Data Sheet (SDS) for 5-Fluoro-2,3-dimethyl-1H-indole was not available. The following guidance is based on safety information for structurally similar compounds, such as 5-Fluoroindole. It is imperative for researchers to conduct a thorough risk assessment for their specific laboratory conditions and consult with their institution's Environmental Health and Safety (EHS) department before handling this chemical.

This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals handling 5-Fluoro-2,3-dimethyl-1H-indole. Adherence to these procedures is critical for ensuring laboratory safety and proper chemical management.

Hazard Identification and Personal Protective Equipment (PPE)

Based on data from related fluorinated indoles, 5-Fluoro-2,3-dimethyl-1H-indole is anticipated to be a hazardous substance. The primary hazards include irritation to the skin, eyes, and respiratory system.[1][2][3] Therefore, appropriate personal protective equipment must be worn at all times.

Table 1: Recommended Personal Protective Equipment (PPE)

Protection Type	Equipment Specification	Rationale
Eye and Face Protection	Chemical safety goggles that meet EU standard EN166 or equivalent.[1] A face shield should be worn in situations with a high risk of splashing.	To protect eyes and face from chemical splashes.
Skin and Body Protection	Chemical-resistant lab coat. Long pants and closed-toe shoes are mandatory.	To prevent skin contact with the chemical.
Hand Protection	Chemically resistant gloves (e.g., nitrile, neoprene). Gloves must be inspected before use and removed properly to avoid contamination.[1]	To protect hands from direct contact with the chemical.
Respiratory Protection	A NIOSH/MSHA or European Standard EN 149 approved respirator may be necessary if engineering controls are insufficient or during spill cleanup.[2] A risk assessment should determine the need for respiratory protection.	To prevent inhalation of dust or vapors, which may cause respiratory tract irritation.[1][2][3]

Operational Plan: Step-by-Step Handling Procedures

1. Engineering Controls:

• Always handle 5-Fluoro-2,3-dimethyl-1H-indole in a certified chemical fume hood to minimize inhalation exposure.[4][5]

• Ensure that an eyewash station and safety shower are readily accessible and in good working order.[2]

2. Safe Handling Practices:

• Avoid the formation of dust and aerosols.[2][3]

• Wash hands thoroughly after handling the chemical.[1][2]

• Avoid contact with skin, eyes, and clothing.[2][3]

• Do not eat, drink, or smoke in the laboratory area.[5]

• Keep the container tightly closed when not in use.[1][2]

3. Storage:

• Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[2][3]

• Keep containers tightly sealed.[1][2]

Disposal Plan: Step-by-Step Waste Management

1. Waste Identification and Collection:

• All materials contaminated with 5-Fluoro-2,3-dimethyl-1H-indole, including unused product, contaminated lab supplies (e.g., pipette tips, filter paper), and personal protective equipment, must be collected as hazardous waste.[6]

• Use a designated, properly labeled, and chemically compatible waste container with a secure lid.[6][7]

2. Waste Labeling and Storage:

• Clearly label the hazardous waste container with "HAZARDOUS WASTE" and the full chemical name: "5-Fluoro-2,3-dimethyl-1H-indole".[6][7]

• Store the waste container in a designated hazardous waste accumulation area that is secure and well-ventilated.[6]

3. Final Disposal:

• Dispose of the hazardous waste through your institution's approved hazardous waste disposal program.[2][3]

• Do not dispose of this chemical down the drain or in the regular trash.[6]

• Follow all local, state, and federal regulations for hazardous waste disposal.[6]

Visual Workflow for Safe Handling and Disposal

The following diagram illustrates the procedural workflow for the safe handling and disposal of 5-Fluoro-2,3-dimethyl-1H-indole.

References

• 1. downloads.ossila.com [downloads.ossila.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. sds.fluorochem.co.uk [sds.fluorochem.co.uk]
• 6. benchchem.com [benchchem.com]
• 7. engineering.purdue.edu [engineering.purdue.edu]